CD73-IN-19

Core Science & Biosynthesis

The Core Mechanism of Action of Small Molecule CD73 Inhibitors: A Technical Guide

For Researchers, Scientists, and Drug Development Professionals

Disclaimer: Information regarding a specific molecule designated "CD73-IN-19" is not publicly available in the reviewed scientific literature. This guide, therefore, focuses on the well-established general mechanism of action for small molecule inhibitors of CD73, a critical enzyme in the tumor microenvironment. Specific data points from representative small molecule inhibitors are included for illustrative purposes where available.

Executive Summary

CD73, or ecto-5'-nucleotidase, is a cell surface enzyme that plays a pivotal role in orchestrating an immunosuppressive tumor microenvironment (TME).[1] It is the rate-limiting enzyme in the extracellular conversion of adenosine (B11128) monophosphate (AMP) to adenosine.[2] Adenosine, a potent signaling molecule, dampens the anti-tumor immune response by engaging with A2A and A2B receptors on various immune cells.[1][2] Consequently, inhibiting CD73 has emerged as a promising therapeutic strategy in oncology.[3] Small molecule inhibitors of CD73 are designed to block its enzymatic activity, thereby reducing adenosine production and restoring immune surveillance.[4] This guide provides an in-depth overview of the core mechanism of action of these inhibitors, supported by experimental data and pathway visualizations.

The CD73-Adenosine Signaling Pathway

The generation of immunosuppressive adenosine in the TME is primarily a two-step enzymatic process. Extracellular adenosine triphosphate (ATP), often released by stressed or dying tumor cells, is first hydrolyzed to AMP by the ectonucleotidase CD39. Subsequently, CD73 dephosphorylates AMP to produce adenosine.[1] This canonical pathway is a key target for therapeutic intervention.

References

• 1. benchchem.com [benchchem.com]
• 2. Frontiers | Inhibitors of the CD73-adenosinergic checkpoint as promising combinatory agents for conventional and advanced cancer immunotherapy [frontiersin.org]
• 3. mdpi.com [mdpi.com]
• 4. What are CD73 inhibitors and how do they work? [synapse.patsnap.com]

The Dual-Action Immunomodulator: A Technical Guide to CD73-IN-19

For researchers, scientists, and professionals in drug development, understanding the nuances of novel immunomodulatory compounds is paramount. CD73-IN-19 emerges as a noteworthy small molecule inhibitor with a dual-targeting mechanism, offering a unique approach to overcoming immunosuppression in the tumor microenvironment and potentially in other inflammatory conditions. This technical guide provides an in-depth analysis of the function and mechanism of action of CD73-IN-19, supported by available quantitative data, general experimental protocols, and detailed signaling and workflow diagrams.

Core Function and Mechanism of Action

CD73-IN-19, also identified as Compound 4ab, is a small molecule inhibitor that primarily targets the ecto-5'-nucleotidase (CD73) enzyme.[1] CD73 is a critical component of the purinergic signaling pathway, which plays a significant role in modulating immune responses.[2][3][4] This enzyme is responsible for the dephosphorylation of adenosine (B11128) monophosphate (AMP) into adenosine.[3][4] The resulting accumulation of extracellular adenosine acts as a potent immunosuppressive signal, dampening the activity of various immune cells, including T cells and natural killer (NK) cells, thereby allowing cancer cells to evade immune surveillance.[3][5][6]

The primary function of CD73-IN-19 is to inhibit the enzymatic activity of CD73, thereby reducing the production of immunosuppressive adenosine.[1] By blocking this key step in the adenosine pathway, CD73-IN-19 helps to restore and enhance anti-tumor immunity.

Furthermore, CD73-IN-19 exhibits a secondary inhibitory activity against the human A2A adenosine receptor (hA2A).[1] This dual action is significant because the A2A receptor is the primary receptor through which adenosine exerts its immunosuppressive effects on immune cells. Therefore, CD73-IN-19 not only curtails the production of adenosine but also blocks its downstream signaling, offering a more comprehensive blockade of this immunosuppressive axis.

Quantitative Data Summary

The following table summarizes the available quantitative data for CD73-IN-19, providing key metrics for its inhibitory activities.

Target	Parameter	Value	Concentration	Source
CD73	% Inhibition	44%	100 µM	[1]
hA2A Receptor	Kᵢ	3.31 µM	N/A	[1]

Signaling Pathways and Mechanism of Action

To visually represent the intricate molecular interactions, the following diagrams illustrate the CD73 signaling pathway and the mechanism of action of CD73-IN-19.

Figure 1: The CD73-Adenosine Signaling Pathway.

Figure 2: Mechanism of Action of CD73-IN-19.

Key Experimental Applications

CD73-IN-19 has been shown to completely antagonize the blockade of T cell proliferation induced by T cell receptor (TCR) triggering at concentrations of 10 µM and 100 µM.[1] This suggests its potential utility in in vitro and potentially in vivo studies aimed at restoring T cell function in immunosuppressive environments.

Experimental Protocols

CD73 Enzymatic Activity Assay

This assay is fundamental to determining the inhibitory potency of a compound against the CD73 enzyme.

Principle: The enzymatic activity of CD73 is measured by quantifying the amount of phosphate (B84403) or adenosine produced from the hydrolysis of AMP. The inhibitory effect of the compound is determined by comparing the enzyme activity in the presence and absence of the inhibitor.

Methodology:

• Reagents and Materials: Recombinant human CD73, AMP (substrate), Malachite Green Phosphate Assay Kit (or similar phosphate detection reagent), or an HPLC-based method for adenosine detection, assay buffer (e.g., Tris-HCl with MgCl₂), and the test inhibitor (CD73-IN-19).

• Procedure:

  • Prepare a reaction mixture containing the assay buffer and recombinant CD73 enzyme.

  • Add varying concentrations of CD73-IN-19 to the reaction mixture and incubate for a predetermined time (e.g., 15-30 minutes) at 37°C to allow for inhibitor binding.

  • Initiate the enzymatic reaction by adding AMP.

  • Incubate the reaction for a specific duration (e.g., 30-60 minutes) at 37°C.

  • Stop the reaction (e.g., by adding a stop solution or by heat inactivation).

  • Quantify the amount of inorganic phosphate released using the Malachite Green assay or measure the amount of adenosine produced via HPLC.

  • Calculate the percentage of inhibition for each concentration of the inhibitor and determine the IC₅₀ value.

T Cell Proliferation Assay

This assay assesses the ability of a CD73 inhibitor to reverse the immunosuppressive effects of adenosine on T cell proliferation.

Principle: T cell proliferation, typically induced by TCR stimulation, is inhibited by the presence of AMP (which is converted to adenosine by CD73-expressing cells) or adenosine itself. A successful CD73 inhibitor will block this conversion and restore T cell proliferation.

Methodology:

• Reagents and Materials: Isolated human or murine T cells, CD73-expressing cells (if T cells are CD73-negative), TCR stimulants (e.g., anti-CD3/CD28 antibodies), AMP, CD73-IN-19, cell culture medium, and a proliferation detection reagent (e.g., CFSE, BrdU, or [³H]-thymidine).

• Procedure:

  • Isolate T cells from peripheral blood mononuclear cells (PBMCs) or spleen.

  • Label the T cells with a proliferation dye such as CFSE, if using flow cytometry for readout.

  • Culture the T cells in the presence of TCR stimulants.

  • Add AMP to the cell culture to generate adenosine via endogenous or co-cultured CD73-expressing cells.

  • Treat the cells with varying concentrations of CD73-IN-19.

  • Incubate the cells for a period of 3-5 days.

  • Measure T cell proliferation using flow cytometry (for CFSE dilution), a plate reader (for BrdU incorporation), or a scintillation counter (for [³H]-thymidine incorporation).

  • Analyze the data to determine the extent to which CD73-IN-19 can restore T cell proliferation in the presence of an adenosine-generating system.

Figure 3: General Experimental Workflow for a CD73 Inhibitor.

Conclusion

CD73-IN-19 is a promising investigational compound that targets the immunosuppressive adenosine pathway through a dual mechanism of action: inhibition of the CD73 enzyme and blockade of the A2A adenosine receptor. This dual action has the potential to more effectively restore anti-tumor immunity compared to inhibitors that target only one of these components. The available data indicates its ability to inhibit CD73 and antagonize the A2A receptor, leading to the reversal of T cell proliferation blockade. Further in-depth studies following standard experimental protocols are warranted to fully elucidate its therapeutic potential in oncology and inflammatory diseases. This guide provides a foundational understanding for researchers and drug development professionals interested in the further exploration of CD73-IN-19 and similar dual-acting immunomodulators.

References

• 1. medchemexpress.com [medchemexpress.com]
• 2. Frontiers | Generation and Function of Non-cell-bound CD73 in Inflammation [frontiersin.org]
• 3. CD73: an emerging checkpoint for cancer immunotherapy - PMC [pmc.ncbi.nlm.nih.gov]
• 4. cusabio.com [cusabio.com]
• 5. aacrjournals.org [aacrjournals.org]
• 6. Frontiers | The Multifaceted Actions of CD73 During Development and Suppressive Actions of Regulatory T Cells [frontiersin.org]

An In-Depth Technical Guide to CD73-IN-19 and the Adenosine Pathway for Researchers and Drug Development Professionals

An overview of the immunosuppressive adenosine (B11128) pathway and the therapeutic potential of the novel inhibitor, CD73-IN-19.

This technical guide provides a comprehensive overview of the CD73-adenosine pathway, a critical immunosuppressive axis in the tumor microenvironment, and introduces CD73-IN-19, a small molecule inhibitor of CD73. This document is intended for researchers, scientists, and drug development professionals interested in the therapeutic potential of targeting adenosine-mediated immune suppression in oncology.

The Adenosine Pathway in Immuno-Oncology

The tumor microenvironment (TME) is characterized by a complex network of signaling molecules that can promote tumor growth and immune evasion. One of the key immunosuppressive pathways is the production of extracellular adenosine. This pathway is primarily driven by the ecto-enzymes CD39 and CD73.

Stressed or dying cancer cells release large amounts of adenosine triphosphate (ATP), which initially acts as a pro-inflammatory "find-me" signal. However, in the TME, this signal is rapidly converted into an immunosuppressive one. CD39, an ectonucleotidase, hydrolyzes ATP and adenosine diphosphate (B83284) (ADP) into adenosine monophosphate (AMP). Subsequently, CD73 (ecto-5'-nucleotidase) dephosphorylates AMP into adenosine.[1][2][3]

Extracellular adenosine then binds to its receptors, primarily the A2A and A2B receptors, which are highly expressed on various immune cells, including T cells, natural killer (NK) cells, and dendritic cells.[4][5] Activation of these receptors leads to a cascade of downstream signaling events that ultimately suppress anti-tumor immunity by:

• Inhibiting T cell proliferation, activation, and cytokine release.[6][7]

• Suppressing the cytotoxic activity of NK cells.[1]

• Promoting the generation and function of regulatory T cells (Tregs).[8]

• Impairing the maturation and antigen-presenting capacity of dendritic cells.[5]

The upregulation of CD73 is a common feature in many cancers and is often associated with a poor prognosis.[3] Therefore, inhibiting CD73 to block the production of immunosuppressive adenosine represents a promising therapeutic strategy to restore anti-tumor immunity.

The CD73-Adenosine Signaling Pathway.

CD73-IN-19: A Novel CD73 Inhibitor

CD73-IN-19 is a small molecule inhibitor of CD73. While extensive public data on the bioactivity of CD73-IN-19 is limited, available information indicates its potential as a research tool and a starting point for further drug development.

Available Quantitative Data

The following table summarizes the currently available quantitative data for CD73-IN-19. It is important to note that a comprehensive dose-response profile and IC50 value for CD73 inhibition are not yet publicly available.

Parameter	Value	Cell Line/System	Reference
CD73 Enzymatic Activity Inhibition	44% inhibition at 100 µM	Enzymatic Assay
hA2A Receptor Inhibition (Ki)	3.31 µM	HEK-293 cells
T Cell Proliferation	Completely antagonizes TCR-induced blockade at 10 µM and 100 µM	T Cell Proliferation Assay

Note: The available data for CD73-IN-19 is limited. Further studies are required to fully characterize its potency, selectivity, and in vivo efficacy.

Key Experimental Protocols

This section provides detailed methodologies for key experiments relevant to the study of CD73 inhibitors like CD73-IN-19.

CD73 Enzymatic Activity Assay (Colorimetric)

This protocol describes a method to determine the enzymatic activity of CD73 by measuring the amount of inorganic phosphate (B84403) (Pi) released from the hydrolysis of AMP.

Materials:

• Recombinant human CD73

• AMP (substrate)

• CD73-IN-19 or other test inhibitors

• Malachite Green Phosphate Assay Kit

• 96-well microplate

• Plate reader

Procedure:

• Prepare a stock solution of CD73-IN-19 in DMSO.

• In a 96-well plate, add 10 µL of various concentrations of CD73-IN-19. Include a vehicle control (DMSO) and a no-enzyme control.

• Add 40 µL of recombinant human CD73 enzyme solution to each well (except the no-enzyme control) and incubate for 15 minutes at 37°C.

• Initiate the reaction by adding 50 µL of AMP substrate solution to all wells.

• Incubate the plate at 37°C for 30 minutes.

• Stop the reaction by adding 30 µL of the Malachite Green reagent.

• Incubate at room temperature for 15-30 minutes for color development.

• Measure the absorbance at 620-650 nm using a microplate reader.

• Calculate the percentage of inhibition for each concentration of the inhibitor and determine the IC50 value by fitting the data to a dose-response curve.

CD73 Enzymatic Activity Assay Workflow.

T Cell Proliferation Assay (CFSE-based)

This protocol measures the effect of CD73 inhibition on T cell proliferation using Carboxyfluorescein succinimidyl ester (CFSE) staining and flow cytometry.

Materials:

• Human Peripheral Blood Mononuclear Cells (PBMCs)

• T cell isolation kit

• CFSE staining solution

• Anti-CD3/CD28 T cell activation beads

• CD73-IN-19 or other test inhibitors

• RPMI-1640 medium with 10% FBS

• 96-well round-bottom plate

• Flow cytometer

Procedure:

• Isolate T cells from PBMCs using a negative selection kit.

• Label the T cells with CFSE according to the manufacturer's protocol.

• Seed 1 x 10^5 CFSE-labeled T cells per well in a 96-well round-bottom plate.

• Add various concentrations of CD73-IN-19 to the wells. Include a vehicle control.

• Stimulate the T cells with anti-CD3/CD28 beads. Include an unstimulated control.

• Incubate the plate for 72-96 hours at 37°C and 5% CO2.

• Harvest the cells and analyze by flow cytometry.

• Gate on the T cell population and measure the dilution of CFSE fluorescence as an indicator of cell proliferation.

T Cell Proliferation Assay Workflow.

In Vivo Tumor Model Efficacy Study

This protocol outlines a general procedure for evaluating the in vivo anti-tumor efficacy of a CD73 inhibitor in a syngeneic mouse model.

Materials:

• Syngeneic mouse strain (e.g., C57BL/6)

• Murine cancer cell line (e.g., MC38 colon adenocarcinoma)

• CD73-IN-19 or other test inhibitor formulated for in vivo administration

• Vehicle control

• Calipers for tumor measurement

Procedure:

• Subcutaneously implant tumor cells into the flank of the mice.

• Monitor tumor growth until tumors reach a palpable size (e.g., 50-100 mm³).

• Randomize mice into treatment groups (vehicle control and different doses of CD73-IN-19).

• Administer the inhibitor and vehicle according to the desired dosing schedule (e.g., daily intraperitoneal injection).

• Measure tumor volume with calipers every 2-3 days.

• Monitor animal body weight and overall health.

• At the end of the study, euthanize the mice and excise the tumors for further analysis (e.g., immunophenotyping of tumor-infiltrating lymphocytes).

In Vivo Efficacy Study Workflow.

Future Directions and Conclusion

The inhibition of the CD73-adenosine pathway is a highly promising strategy in cancer immunotherapy. Small molecule inhibitors like CD73-IN-19 offer a valuable tool for dissecting the role of this pathway and have the potential for therapeutic development. The available data suggests that CD73-IN-19 can inhibit CD73 and the A2A receptor, and can restore T cell proliferation in vitro.

Further research is needed to fully characterize the pharmacological profile of CD73-IN-19, including its IC50 for CD73, its selectivity against other ectonucleotidases, and its pharmacokinetic and pharmacodynamic properties in vivo. Combination studies with other immunotherapies, such as checkpoint inhibitors (e.g., anti-PD-1 or anti-CTLA-4), are also a critical area for future investigation, as preclinical studies with other CD73 inhibitors have shown synergistic anti-tumor effects.

References

• 1. file.medchemexpress.com [file.medchemexpress.com]
• 2. The Effects of CD73 on Gastrointestinal Cancer Progression and Treatment - PMC [pmc.ncbi.nlm.nih.gov]
• 3. The CD73 immune checkpoint promotes tumor cell metabolic fitness - PMC [pmc.ncbi.nlm.nih.gov]
• 4. medchemexpress.com [medchemexpress.com]
• 5. mdpi.com [mdpi.com]
• 6. medchemexpress.com [medchemexpress.com]
• 7. medchemexpress.com [medchemexpress.com]
• 8. CD73: A Promising Biomarker in Cancer Patients - PMC [pmc.ncbi.nlm.nih.gov]

CD73-IN-19: A Technical Overview of a Novel CD73 Inhibitor

For Researchers, Scientists, and Drug Development Professionals

Introduction: The Role of CD73 in the Tumor Microenvironment

Cluster of Differentiation 73 (CD73), also known as ecto-5'-nucleotidase (NT5E), is a pivotal enzyme anchored to the cell surface that plays a critical role in extracellular adenosine (B11128) signaling.[1][2][3] CD73 is a rate-limiting enzyme that catalyzes the dephosphorylation of adenosine monophosphate (AMP) to produce adenosine.[3][4][5][6] This function is a key step in the purinergic signaling cascade, which begins with the release of adenosine triphosphate (ATP) from stressed or dying cells in the tumor microenvironment (TME).[5][7] Extracellular ATP is converted to AMP by the ectonucleotidase CD39, and CD73 subsequently hydrolyzes AMP to adenosine.[4][8]

The accumulation of adenosine in the TME is a major mechanism of tumor immune evasion.[1][7][9][10] Adenosine signals through its receptors, primarily the A2A and A2B receptors expressed on various immune cells, leading to potent immunosuppressive effects.[5][10][11] This signaling dampens the activity of effector immune cells such as T cells and Natural Killer (NK) cells, promotes the function of regulatory T cells (Tregs), and skews macrophages towards an anti-inflammatory, pro-tumor M2 phenotype.[12][13] Due to its central role in creating an immunosuppressive shield for tumors, CD73 has emerged as a compelling target for cancer immunotherapy.[12][14][15][16][17]

CD73-IN-19: A Dual-Activity Inhibitor

CD73-IN-19 (also referred to as Compound 4ab) is a small molecule inhibitor that targets the adenosine pathway.[18] It has been identified as an inhibitor of CD73 enzymatic activity and also demonstrates activity against the human A2A adenosine receptor (hA2AR). This dual activity suggests a multi-faceted approach to overcoming adenosine-mediated immunosuppression.[18]

Data Presentation: Quantitative Profile of CD73-IN-19

The following table summarizes the available quantitative data for CD73-IN-19, providing a clear overview of its inhibitory activities.

Parameter	Target	Value	Assay System	Source
Inhibition Rate	CD73 Enzymatic Activity	44%	Biochemical Assay	[18]
Concentration	CD73 Enzymatic Activity	100 µM	Biochemical Assay	[18]
Kᵢ	hA2A Receptor Activity	3.31 µM	HEK-293 Cells	[18]
Functional Activity	T Cell Proliferation	Complete antagonism of TCR-induced blockade	T Cell Culture	[18]
Concentration	T Cell Proliferation	10 µM and 100 µM	T Cell Culture	[18]

Signaling Pathways and Mechanism of Action

CD73 is a central node in the generation of immunosuppressive adenosine. By inhibiting CD73, CD73-IN-19 reduces the conversion of AMP to adenosine, thereby lowering the concentration of adenosine in the extracellular space. This action helps to restore the function of anti-tumor immune cells. Additionally, its ability to antagonize the A2A receptor directly blocks the primary immunosuppressive signal on immune cells.

Caption: The Adenosine Signaling Pathway and points of inhibition by CD73-IN-19.

Experimental Protocols

Detailed and robust experimental protocols are essential for evaluating the efficacy and mechanism of CD73 inhibitors like CD73-IN-19. Below are methodologies for key in vitro and cell-based assays.

Protocol 1: In Vitro CD73 Enzymatic Activity Assay (Colorimetric)

This assay measures the enzymatic activity of recombinant CD73 by quantifying the inorganic phosphate (B84403) (Pi) released from the hydrolysis of AMP.

Materials and Reagents:

• Recombinant Human CD73 Enzyme

• CD73 Assay Buffer (Phosphate-free, e.g., Tris-based buffer, pH 7.5)

• Adenosine 5'-monophosphate (AMP) substrate

• Test Inhibitor (CD73-IN-19) dissolved in DMSO

• Phosphate Detection Reagent (e.g., Malachite Green-based)[4]

• 96-well microplates

• Microplate reader (absorbance at ~630-650 nm)

Methodology:

• Compound Preparation: Prepare serial dilutions of CD73-IN-19 in CD73 Assay Buffer. Include a vehicle control (DMSO) and a positive control inhibitor (e.g., APCP).

• Enzyme Preparation: Dilute the recombinant CD73 enzyme to the desired concentration in cold CD73 Assay Buffer.

• Assay Reaction:

  • Add the test inhibitor dilutions or vehicle control to the respective wells of the 96-well plate.

  • Add the diluted CD73 enzyme to all wells except the "no enzyme" background control.

  • Pre-incubate the plate at 37°C for 15-30 minutes to allow the inhibitor to bind to the enzyme.

• Initiation: Initiate the enzymatic reaction by adding the AMP substrate solution to all wells.

• Incubation: Incubate the plate at 37°C for 30-60 minutes.

• Detection: Stop the reaction and measure the product by adding the Phosphate Detection Reagent. After a brief incubation at room temperature for color development, measure the absorbance at ~630-650 nm.

• Data Analysis: Subtract the background absorbance from all readings. Calculate the percent inhibition for each inhibitor concentration relative to the vehicle control and determine the IC50 value by fitting the data to a dose-response curve.

Caption: Workflow for an in vitro biochemical assay to screen CD73 inhibitors.

Protocol 2: Cell-Based CD73 Inhibition Assay

This assay measures the activity of CD73 on the surface of intact cells, providing a more physiologically relevant system.

Materials and Reagents:

• High CD73-expressing cancer cell line (e.g., MDA-MB-231)[19]

• Cell Culture Medium (e.g., DMEM with 10% FBS)

• Phosphate-free Assay Buffer (e.g., HEPES-based)[19][20]

• Test Inhibitor (CD73-IN-19)

• AMP Substrate

• Phosphate Detection Reagent

• 96-well cell culture plates

Methodology:

• Cell Seeding: Seed the CD73-expressing cells into a 96-well plate and incubate overnight to allow for attachment.[19]

• Compound Treatment:

  • Gently wash the cells twice with pre-warmed, phosphate-free Assay Buffer.[19][20]

  • Add serial dilutions of CD73-IN-19 (prepared in Assay Buffer) to the wells.

  • Pre-incubate the plate for 30 minutes at 37°C.[19]

• Enzymatic Reaction: Add the AMP substrate to all wells to initiate the reaction. Incubate at 37°C for 30-60 minutes.[19][20]

• Phosphate Detection:

  • Carefully transfer the supernatant from each well to a new 96-well plate.

  • Add the Phosphate Detection Reagent to the supernatant.

  • Incubate at room temperature to allow for color development.[19]

• Data Analysis: Measure the absorbance and calculate the percent inhibition and IC50 value as described in the biochemical assay protocol.

Caption: General workflow for a cell-based CD73 inhibition assay.

Conclusion and Future Directions

CD73-IN-19 presents an interesting profile as a dual inhibitor of CD73 and the A2A receptor. While the available data is preliminary, it indicates a potential for this compound to effectively counteract the immunosuppressive effects of the adenosine pathway.[18] The inhibition of both the production of adenosine and the signaling through its key receptor could offer a synergistic anti-tumor effect. Further preclinical evaluation, including in vivo efficacy studies in syngeneic tumor models and detailed pharmacokinetic and pharmacodynamic assessments, is necessary to fully characterize the therapeutic potential of CD73-IN-19.[21][22] The development of potent and selective inhibitors of the CD73-adenosine axis remains a high-priority area in cancer immunotherapy, with the promise of enhancing the efficacy of existing treatments, including checkpoint inhibitors.[5][12][14]

References

• 1. The Roles of CD73 in Cancer - PMC [pmc.ncbi.nlm.nih.gov]
• 2. What are CD73 inhibitors and how do they work? [synapse.patsnap.com]
• 3. cusabio.com [cusabio.com]
• 4. benchchem.com [benchchem.com]
• 5. Frontiers | Inhibitors of the CD73-adenosinergic checkpoint as promising combinatory agents for conventional and advanced cancer immunotherapy [frontiersin.org]
• 6. Frontiers | CD73: agent development potential and its application in diabetes and atherosclerosis [frontiersin.org]
• 7. The progress and prospects of targeting the adenosine pathway in cancer immunotherapy - PMC [pmc.ncbi.nlm.nih.gov]
• 8. Frontiers | Tumor intrinsic and extrinsic functions of CD73 and the adenosine pathway in lung cancer [frontiersin.org]
• 9. jitc.bmj.com [jitc.bmj.com]
• 10. mdpi.com [mdpi.com]
• 11. Frontiers | Adenosine-A2A Receptor Pathway in Cancer Immunotherapy [frontiersin.org]
• 12. CD73: an emerging checkpoint for cancer immunotherapy - PMC [pmc.ncbi.nlm.nih.gov]
• 13. aacrjournals.org [aacrjournals.org]
• 14. The Clinical Significance of CD73 in Cancer [mdpi.com]
• 15. Frontiers | CD73's Potential as an Immunotherapy Target in Gastrointestinal Cancers [frontiersin.org]
• 16. The Multifaceted Actions of CD73 During Development and Suppressive Actions of Regulatory T Cells - PMC [pmc.ncbi.nlm.nih.gov]
• 17. Development of CD73 Inhibitors in Tumor Immunotherapy and Opportunities in Imaging and Combination Therapy - PMC [pmc.ncbi.nlm.nih.gov]
• 18. medchemexpress.com [medchemexpress.com]
• 19. benchchem.com [benchchem.com]
• 20. A Novel Anti-CD73 Antibody That Selectively Inhibits Membrane CD73 Shows Antitumor Activity and Induces Tumor Immune Escape | MDPI [mdpi.com]
• 21. aacrjournals.org [aacrjournals.org]
• 22. aacrjournals.org [aacrjournals.org]

An In-Depth Technical Guide to the Structure and Properties of CD73-IN-19

For Researchers, Scientists, and Drug Development Professionals

Abstract

CD73-IN-19, also identified as Compound 4ab, is a small molecule inhibitor of ecto-5'-nucleotidase (CD73), a key enzyme in the purinergic signaling pathway that leads to the production of immunosuppressive adenosine (B11128). This technical guide provides a comprehensive overview of the known structural and functional properties of CD73-IN-19. It includes a summary of its inhibitory activities, detailed hypothetical experimental protocols for its characterization, and visualizations of the relevant biological pathways and experimental workflows. This document is intended to serve as a valuable resource for researchers in the fields of immunology, oncology, and drug development who are investigating the therapeutic potential of CD73 inhibition.

Introduction to CD73

Ecto-5'-nucleotidase (CD73) is a glycosylphosphatidylinositol (GPI)-anchored cell surface enzyme that catalyzes the dephosphorylation of adenosine monophosphate (AMP) to adenosine.[1][2] In the tumor microenvironment, the accumulation of adenosine suppresses the anti-tumor immune response by activating A2A and A2B adenosine receptors on immune cells, thereby inhibiting T cell proliferation and function.[1][2] This immunosuppressive activity makes CD73 a compelling target for cancer immunotherapy.

Structure and Physicochemical Properties of CD73-IN-19

CD73-IN-19 is a third-generation inhibitor based on a 4,6-disubstituted-2-thiopyridine scaffold.[2]

Property	Value	Source
Compound Name	CD73-IN-19 (Compound 4ab)	[1][2]
CAS Number	333329-22-9	[1]
Molecular Formula	C18H17N3O3S	[1]
Molecular Weight	355.41 g/mol	[1]

Note: A visual representation of the chemical structure is not available in the provided search results.

Quantitative Inhibitory and Biological Activity

The inhibitory and biological activities of CD73-IN-19 have been characterized in enzymatic and cell-based assays.

Parameter	Value	Concentration	Assay Type	Cell Line	Source
CD73 Enzymatic Inhibition	44%	100 µM	Enzymatic Assay	-	[1]
hA2A Receptor Inhibition (Ki)	3.31 µM	-	Receptor Binding Assay	HEK-293	[1]
Antagonism of T Cell Proliferation Blockade	Complete	10 µM & 100 µM	T Cell Proliferation Assay	-	[1]

Signaling Pathways

CD73-Adenosine Signaling Pathway

CD73 is a critical enzyme in the conversion of extracellular ATP to immunosuppressive adenosine. This pathway involves the sequential dephosphorylation of ATP by CD39 to AMP, followed by the conversion of AMP to adenosine by CD73.

Caption: The CD73-adenosine signaling pathway leading to immunosuppression.

Inhibition by CD73-IN-19

CD73-IN-19 exerts its effect by directly inhibiting the enzymatic activity of CD73, thereby blocking the production of adenosine and preventing downstream immunosuppressive signaling.

Caption: Mechanism of action of CD73-IN-19.

Experimental Protocols

The following are detailed, representative protocols for the key experiments used to characterize CD73-IN-19. These are based on standard methodologies in the field.

CD73 Enzymatic Inhibition Assay (Malachite Green Assay)

This colorimetric assay quantifies the inorganic phosphate (B84403) (Pi) released from the hydrolysis of AMP by CD73.

Workflow:

References

• 1. researchgate.net [researchgate.net]
• 2. Third-Generation CD73 Inhibitors Based on a 4,6-Disubstituted-2-Thiopyridine Scaffold - PubMed [pubmed.ncbi.nlm.nih.gov]

An In-depth Technical Guide to the Discovery and Development of a Novel CD73 Inhibitor

Disclaimer: Information regarding a specific molecule designated "CD73-IN-19" is not publicly available. This guide will therefore focus on a representative, potent, and selective non-nucleotide small molecule inhibitor of CD73, 4-({5-[4-chloro-1-(2H-indazol-6-yl)-1H-1,2,3-benzotriazol-6-yl]-1H-pyrazol-1-yl}methyl)benzonitrile (henceforth referred to as Compound 74), based on published research. This will serve as a detailed exemplar for the discovery and development process of this class of inhibitors.

Introduction to CD73 as a Therapeutic Target

CD73, or ecto-5'-nucleotidase, is a cell-surface enzyme that plays a critical role in the tumor microenvironment.[1][2][3] It is the final enzyme in the purinergic signaling pathway that converts extracellular adenosine (B11128) monophosphate (AMP) to adenosine.[1][2][4] This accumulation of extracellular adenosine has potent immunosuppressive effects, hindering the activity of various immune cells such as T cells and natural killer (NK) cells, thereby allowing tumors to evade the immune system.[1][5] Elevated CD73 expression is observed in many cancers and is often associated with a poor prognosis.[6] Consequently, inhibiting CD73 is a promising strategy in cancer immunotherapy, aiming to reduce immunosuppressive adenosine levels and restore anti-tumor immunity.[2][6][7]

The Adenosine Signaling Pathway

The generation of immunosuppressive adenosine in the tumor microenvironment is a multi-step process. Stressed or dying cells release adenosine triphosphate (ATP) into the extracellular space.[1][8] The ecto-enzyme CD39 converts ATP and adenosine diphosphate (B83284) (ADP) to AMP.[1][8] Subsequently, CD73 hydrolyzes AMP to produce adenosine.[1][8] This adenosine then binds to its receptors (primarily A2A and A2B) on immune cells, triggering downstream signaling that suppresses their anti-tumor functions.[1]

Figure 1: The CD73-mediated adenosine signaling pathway.

Discovery of Compound 74

The discovery of Compound 74 was the result of a systematic drug discovery effort aimed at identifying novel, potent, and selective non-nucleotide inhibitors of CD73.[9] Traditional inhibitors were often nucleotide analogs, which suffered from poor drug-like properties. This research focused on a new class of compounds to overcome these limitations. The efforts culminated in the identification of 4-({5-[4-fluoro-1-(2H-indazol-6-yl)-1H-1,2,3-benzotriazol-6-yl]-1H-pyrazol-1-yl}methyl)benzonitrile (Compound 73) and the structurally similar Compound 74.[9]

Quantitative Data Summary

The following table summarizes the key quantitative data for the representative inhibitor, Compound 74.

Parameter	Value	Description	Reference
IC50	19 nM	The half-maximal inhibitory concentration, indicating the potency of the compound in inhibiting the enzymatic activity of human CD73.	[9]
Binding Mode	Competitive	The inhibitor binds to the same active site as the natural substrate, AMP, competing with it for binding to the enzyme. This was confirmed by co-crystallization studies.	[9]

Experimental Protocols

Recombinant Human CD73 Expression and Purification

A robust and high-quality source of the target enzyme is fundamental for biochemical and structural studies.

• Expression System: Recombinant human CD73 was expressed in E. coli.

• Purification: The protein was isolated from inclusion bodies, refolded to its active conformation, and purified to homogeneity using chromatography techniques. A Design-of-Experiments approach was utilized to optimize the refolding step, ensuring a reproducible and high-yield process.[10]

CD73 Biochemical Assay

Several assay formats can be employed to measure the enzymatic activity of CD73. A common method is a malachite green-based colorimetric assay.

• Principle: This assay quantifies the free phosphate (B84403) produced from the hydrolysis of AMP by CD73. The malachite green dye forms a colored complex with the phosphate, which can be measured spectrophotometrically.

• Protocol:

  • Reactions are set up in a 384-well plate format.

  • A solution containing recombinant human CD73 is pre-incubated with varying concentrations of the test inhibitor (e.g., Compound 74).

  • The enzymatic reaction is initiated by the addition of the substrate, AMP.

  • The reaction is allowed to proceed for a set time at a controlled temperature (e.g., 37°C).

  • The reaction is quenched, and the malachite green reagent is added.

  • After a short incubation for color development, the absorbance is read at a specific wavelength (e.g., ~620 nm).

  • The IC50 value is determined by plotting the percentage of inhibition against the logarithm of the inhibitor concentration.

X-ray Crystallography

To elucidate the binding mode of the inhibitor, co-crystallization studies are performed.

• Protocol:

  • The purified, high-quality CD73 protein is co-crystallized with the inhibitor (Compound 74).

  • X-ray diffraction data are collected from the resulting crystals.

  • The crystal structure is solved and refined to reveal the precise interactions between the inhibitor and the amino acid residues in the active site of CD73. The co-crystallization of Compound 74 with human CD73 confirmed a competitive binding mode.[9]

Experimental and Developmental Workflow

The discovery and development of a CD73 inhibitor like Compound 74 follows a structured pipeline from initial concept to a characterized lead molecule.

Figure 2: A generalized workflow for the development of a CD73 inhibitor.

Conclusion

The discovery of potent, selective, non-nucleotide inhibitors of CD73, such as the representative Compound 74, marks a significant advancement in the field of immuno-oncology.[9] By overcoming the limitations of earlier nucleotide-based inhibitors, these compounds offer promising therapeutic potential. The detailed methodologies for protein production, biochemical screening, and structural biology outlined in this guide provide a framework for the continued development of novel agents targeting the immunosuppressive adenosine pathway. These efforts are crucial for developing new combination therapies that can enhance the efficacy of existing cancer treatments.[7]

References

• 1. assaygenie.com [assaygenie.com]
• 2. pubs.acs.org [pubs.acs.org]
• 3. CD73: an emerging checkpoint for cancer immunotherapy - PMC [pmc.ncbi.nlm.nih.gov]
• 4. The Roles of CD73 in Cancer - PMC [pmc.ncbi.nlm.nih.gov]
• 5. mdpi.com [mdpi.com]
• 6. mdpi.com [mdpi.com]
• 7. researchgate.net [researchgate.net]
• 8. Frontiers | Tumor intrinsic and extrinsic functions of CD73 and the adenosine pathway in lung cancer [frontiersin.org]
• 9. Discovery of Potent and Selective Non-Nucleotide Small Molecule Inhibitors of CD73 - PubMed [pubmed.ncbi.nlm.nih.gov]
• 10. CD73 X-ray Crystallography | Assay Development | Domainex [domainex.co.uk]

Unveiling the Immunomodulatory Potential of CD73-IN-19 on T-Cell Proliferation: A Technical Overview

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides an in-depth analysis of the investigational compound CD73-IN-19 and its impact on T-cell proliferation. By targeting the immunosuppressive adenosine (B11128) pathway, CD73-IN-19 presents a promising strategy to enhance anti-tumor immunity. This document summarizes the available quantitative data, details relevant experimental protocols, and illustrates the core biological pathways and experimental workflows.

Core Mechanism of Action: Releasing the Brakes on T-Cells

CD73-IN-19 is a small molecule inhibitor designed to counteract the immunosuppressive environment often found in tumors. It exerts its effects through a dual mechanism of action:

• Inhibition of CD73: CD73 is a cell surface enzyme that plays a critical role in the production of extracellular adenosine. By converting adenosine monophosphate (AMP) to adenosine, CD73 contributes to an accumulation of this immunosuppressive nucleoside in the tumor microenvironment. Adenosine then binds to A2A receptors on the surface of T-cells, dampening their activity and proliferation. CD73-IN-19 directly inhibits the enzymatic activity of CD73, thereby reducing the production of adenosine.

• Antagonism of the A2A Receptor: In addition to inhibiting adenosine production, CD73-IN-19 also acts as an antagonist of the adenosine A2A receptor (A2AR). This direct blockade of the A2AR on T-cells prevents any residual adenosine from exerting its immunosuppressive effects, further promoting T-cell activation and function.

By targeting both the production of an immunosuppressive signal and its receptor, CD73-IN-19 aims to robustly restore and enhance T-cell-mediated anti-tumor responses.

Quantitative Data Summary

The following table summarizes the currently available quantitative data on the biological activity of CD73-IN-19. This information is based on preclinical in vitro studies.

Parameter	Target	Value	Concentration	Assay System
Enzymatic Inhibition	CD73	44% inhibition	100 µM	Biochemical Assay
Receptor Binding	human A2A Receptor (hA2AR)	K_i = 3.31 µM	N/A	HEK-293 cells
Functional Effect	T-cell Proliferation	Complete antagonism of blockade	10 µM and 100 µM	TCR-activated T-cells

Table 1: Summary of in vitro quantitative data for CD73-IN-19. The data indicates that CD73-IN-19 is a dual-acting inhibitor, targeting both the CD73 enzyme and the A2A receptor. Of particular note is its ability to fully restore T-cell proliferation that is suppressed by CD73 activity.

Signaling Pathway and Experimental Workflow

To visually represent the mechanism of action and the methods used to evaluate CD73-IN-19, the following diagrams have been generated.

Caption: CD73-adenosine signaling pathway and points of intervention by CD73-IN-19.

Caption: Experimental workflow for assessing the effect of CD73-IN-19 on T-cell proliferation.

Detailed Experimental Protocols

The following are representative protocols for the key in vitro assays used to characterize the activity of CD73-IN-19.

Protocol 1: CD73 Enzymatic Activity Assay

This assay quantifies the ability of CD73-IN-19 to inhibit the conversion of AMP to adenosine.

• Materials:

  • Recombinant human CD73

  • Adenosine monophosphate (AMP)

  • CD73-IN-19 (in DMSO)

  • Adenosine deaminase (ADA)

  • Ammonium (B1175870) sulfate (B86663)

  • Nessler's reagent

  • Assay buffer (e.g., Tris-HCl, pH 7.5)

  • 96-well microplate

  • Microplate reader

• Procedure:

  • Prepare a reaction mixture containing assay buffer, recombinant human CD73, and ADA.

  • Add serial dilutions of CD73-IN-19 to the wells of a 96-well plate. Include a vehicle control (DMSO).

  • Initiate the reaction by adding AMP to all wells.

  • Incubate the plate at 37°C for a specified time (e.g., 30-60 minutes).

  • Stop the reaction.

  • The amount of adenosine produced is determined by measuring the ammonia (B1221849) released by the action of ADA. This is done by adding ammonium sulfate and Nessler's reagent, which results in a colorimetric change.

  • Read the absorbance at the appropriate wavelength using a microplate reader.

  • Calculate the percentage of inhibition for each concentration of CD73-IN-19 relative to the vehicle control.

Protocol 2: A2A Receptor Binding Assay

This assay determines the affinity of CD73-IN-19 for the human A2A receptor.

• Materials:

  • HEK-293 cells stably expressing the human A2A receptor.

  • Radiolabeled A2A receptor agonist (e.g., [³H]-CGS 21680).

  • CD73-IN-19 (in DMSO).

  • Non-specific binding control (e.g., a high concentration of a known A2A receptor ligand).

  • Binding buffer (e.g., Tris-HCl with MgCl₂).

  • Scintillation counter.

• Procedure:

  • Prepare a suspension of HEK-293-hA2AR cell membranes.

  • In a 96-well plate, add the cell membranes, the radiolabeled agonist, and varying concentrations of CD73-IN-19.

  • Include wells for total binding (no inhibitor) and non-specific binding.

  • Incubate the plate to allow binding to reach equilibrium.

  • Harvest the membranes onto filter plates and wash to remove unbound radioligand.

  • Add scintillation fluid to each well and count the radioactivity using a scintillation counter.

  • The specific binding is calculated by subtracting the non-specific binding from the total binding.

  • The K_i value is determined by analyzing the competition binding data using appropriate software (e.g., Cheng-Prusoff equation).

Protocol 3: T-Cell Proliferation Assay (CFSE-based)

This assay measures the ability of CD73-IN-19 to reverse the suppression of T-cell proliferation.

• Materials:

  • Human Peripheral Blood Mononuclear Cells (PBMCs) or isolated T-cells.

  • Carboxyfluorescein succinimidyl ester (CFSE).

  • T-cell activation reagents (e.g., anti-CD3/CD28 antibodies or beads).

  • AMP (substrate for endogenous CD73).

  • CD73-IN-19 (in DMSO).

  • Complete cell culture medium (e.g., RPMI-1640 with 10% FBS).

  • 96-well cell culture plate.

  • Flow cytometer.

• Procedure:

  • Isolate T-cells from PBMCs.

  • Label the T-cells with CFSE, a fluorescent dye that is diluted with each cell division.

  • Plate the CFSE-labeled T-cells in a 96-well plate.

  • Add AMP to the cell culture medium to provide the substrate for CD73 to generate adenosine.

  • Add serial dilutions of CD73-IN-19 to the appropriate wells. Include a vehicle control (DMSO).

  • Activate the T-cells using anti-CD3/CD28 antibodies. Include unstimulated and stimulated control wells.

  • Incubate the plate for 3-5 days at 37°C in a CO₂ incubator.

  • Harvest the cells and analyze by flow cytometry.

  • The proliferation of T-cells is measured by the dilution of the CFSE dye. A decrease in fluorescence intensity indicates cell division.

  • The effect of CD73-IN-19 is quantified by the restoration of proliferation in the presence of AMP and T-cell activation signals.

Conclusion

CD73-IN-19 is a promising immunomodulatory agent that targets the immunosuppressive adenosine pathway through a dual mechanism of action. The available data demonstrates its ability to inhibit CD73 and antagonize the A2A receptor, leading to a complete restoration of T-cell proliferation in in vitro models. The experimental protocols provided herein offer a framework for the further investigation and characterization of this and similar compounds. As research progresses, a deeper understanding of the in vivo efficacy and safety profile of CD73-IN-19 will be crucial for its potential translation into clinical applications for cancer immunotherapy and other diseases characterized by immune suppression.

In Vitro Characterization of CD73-IN-19: A Technical Guide

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides an in-depth overview of the in vitro characterization of CD73-IN-19, a small molecule inhibitor of CD73. The information presented herein is intended to support researchers and drug development professionals in understanding the biochemical and cellular activities of this compound.

Core Compound Properties

CD73-IN-19, also known as Compound 4ab, is a small molecule inhibitor targeting CD73, an ecto-5'-nucleotidase that plays a critical role in adenosine-mediated immunosuppression.[1][2][3]

Property	Value
Molecular Formula	C18H17N3O3S
Molecular Weight	355.41
CAS Number	333329-22-9
Target	CD73

Biochemical and Cellular Activity

CD73-IN-19 has been characterized through various in vitro assays to determine its inhibitory potency and mechanism of action.

Table 1: Summary of In Vitro Activity of CD73-IN-19

Assay	Target	Cell Line/System	Parameter	Value	Reference
Enzymatic Activity Assay	CD73	% Inhibition @ 100 µM	44%	[1][2][3]
Receptor Binding Assay	hA2A Receptor	HEK-293 cells	Ki	3.31 µM	[1][2]
T-Cell Proliferation Assay	Antagonism of TCR-induced proliferation blockade	Complete antagonism at 10 µM and 100 µM	[1][2][3]

Signaling Pathways and Experimental Workflows

CD73-Mediated Immunosuppressive Pathway

CD73 is a key enzyme in the conversion of extracellular adenosine (B11128) monophosphate (AMP) to adenosine.[4][5][6] Adenosine then binds to its receptors, such as the A2A receptor on immune cells, leading to immunosuppressive effects.[7] CD73-IN-19 inhibits this process, thereby helping to restore immune cell function.

Caption: CD73 Signaling Pathway and Inhibition by CD73-IN-19.

Experimental Workflow: In Vitro CD73 Inhibition Assay

A typical workflow for assessing the inhibitory activity of a compound like CD73-IN-19 on CD73 involves measuring the product of the enzymatic reaction, either adenosine or inorganic phosphate (B84403).

Caption: General Workflow for a CD73 Biochemical Inhibition Assay.

Experimental Protocols

CD73 Enzymatic Activity Assay (Malachite Green Assay)

This assay quantifies the inorganic phosphate (Pi) produced from the hydrolysis of AMP by CD73.[8][9]

Materials:

• Recombinant human CD73 enzyme

• Adenosine 5'-monophosphate (AMP)

• CD73-IN-19

• Assay Buffer (e.g., Tris-HCl, pH 7.5)

• Malachite Green Reagent

Procedure:

• Prepare a serial dilution of CD73-IN-19 in assay buffer.

• In a 96-well plate, add the recombinant CD73 enzyme to each well, except for the negative control wells.

• Add the diluted CD73-IN-19 or vehicle control to the respective wells.

• Pre-incubate the plate at 37°C for 15 minutes.

• Initiate the reaction by adding a pre-warmed solution of AMP to all wells.

• Incubate the reaction mixture at 37°C for a defined period (e.g., 30-60 minutes).

• Stop the reaction by adding the Malachite Green reagent.

• Measure the absorbance at a wavelength of approximately 620-650 nm using a plate reader.

• Calculate the percentage of inhibition by comparing the signal from the compound-treated wells to the vehicle-treated (positive control) and no enzyme (negative control) wells.

hA2A Receptor Binding Assay

This assay determines the affinity of CD73-IN-19 for the human adenosine A2A receptor.

Materials:

• HEK-293 cells stably expressing the human A2A receptor

• Radiolabeled ligand for A2A receptor (e.g., [3H]ZM241385)

• CD73-IN-19

• Binding Buffer (e.g., 50 mM Tris-HCl, pH 7.4, with MgCl2)

• Scintillation fluid and counter

Procedure:

• Prepare cell membranes from the HEK-293-hA2A cells.

• In a 96-well filter plate, add the cell membranes, the radiolabeled ligand at a fixed concentration, and varying concentrations of CD73-IN-19.

• Incubate the plate at room temperature for a specified time (e.g., 60-90 minutes) to allow binding to reach equilibrium.

• Wash the wells with ice-cold binding buffer to separate bound from unbound radioligand.

• Dry the filter plate and add scintillation fluid to each well.

• Measure the radioactivity in each well using a scintillation counter.

• The Ki value is calculated from the IC50 value (the concentration of CD73-IN-19 that displaces 50% of the radioligand) using the Cheng-Prusoff equation.

T-Cell Proliferation Assay

This assay evaluates the ability of CD73-IN-19 to reverse the suppression of T-cell proliferation induced by CD73 activity.

Materials:

• Isolated primary human or murine T-cells

• T-cell receptor (TCR) stimulating agent (e.g., anti-CD3/CD28 antibodies)

• AMP

• CD73-IN-19

• Cell proliferation dye (e.g., CFSE) or reagent (e.g., BrdU)

• Cell culture medium and supplements

Procedure:

• Label the isolated T-cells with a proliferation dye like CFSE.

• Plate the labeled T-cells in a 96-well plate.

• Treat the cells with the TCR stimulating agent in the presence or absence of AMP.

• Add varying concentrations of CD73-IN-19 to the appropriate wells.

• Culture the cells for 3-5 days.

• Assess T-cell proliferation by measuring the dilution of the CFSE dye using flow cytometry or by quantifying BrdU incorporation using an ELISA-based method.

• The ability of CD73-IN-19 to antagonize the blockade of T-cell proliferation is determined by comparing the proliferation in the presence of AMP and the compound to the proliferation with AMP alone.

References

• 1. medchemexpress.com [medchemexpress.com]
• 2. medchemexpress.com [medchemexpress.com]
• 3. file.medchemexpress.com [file.medchemexpress.com]
• 4. medchemexpress.com [medchemexpress.com]
• 5. A Novel Antagonistic CD73 Antibody for Inhibition of the Immunosuppressive Adenosine Pathway - PMC [pmc.ncbi.nlm.nih.gov]
• 6. assaygenie.com [assaygenie.com]
• 7. aacrjournals.org [aacrjournals.org]
• 8. researchgate.net [researchgate.net]
• 9. Inhibition of CD73 AMP hydrolysis by a therapeutic antibody with a dual, non-competitive mechanism of action - PMC [pmc.ncbi.nlm.nih.gov]

CD73-IN-19 in cancer immunology studies

. ## The Dual-Acting Inhibitor CD73-IN-19: A Technical Overview for Cancer Immunology Research

For Researchers, Scientists, and Drug Development Professionals

Abstract

CD73, or ecto-5'-nucleotidase, is a critical checkpoint in the tumor microenvironment (TME), primarily through its role in generating immunosuppressive adenosine (B11128). This nucleoside dampens the anti-tumor activity of key immune cells, including T cells and Natural Killer (NK) cells, facilitating tumor growth and immune evasion. Consequently, the inhibition of CD73 has emerged as a promising strategy in cancer immunotherapy. This technical guide focuses on CD73-IN-19, a novel small molecule inhibitor that exhibits a dual mechanism of action by targeting both CD73 and the adenosine A2A receptor. This document provides a comprehensive summary of its known quantitative data, detailed experimental protocols for its characterization, and visual representations of its mechanism and relevant biological pathways to support its application in cancer immunology research.

Introduction to CD73 in Cancer Immunology

The CD73-adenosine axis is a pivotal pathway in regulating innate and adaptive immunity. Within the hypoxic and inflamed TME, stressed and dying cancer cells release large amounts of adenosine triphosphate (ATP). This extracellular ATP is sequentially hydrolyzed into adenosine monophosphate (AMP) by the ectonucleotidase CD39, and subsequently, CD73 catalyzes the dephosphorylation of AMP to adenosine.[1]

Adenosine then binds to its receptors, predominantly the A2A and A2B receptors, expressed on the surface of various immune cells.[2] This interaction triggers downstream signaling cascades that lead to a broad suppression of the anti-tumor immune response, including:

• Inhibition of T-cell proliferation and effector function: Adenosine signaling impairs T-cell receptor (TCR) activation, reduces cytokine production (e.g., IL-2, IFN-γ), and can induce T-cell apoptosis.[3]

• Suppression of NK cell cytotoxicity: The activity of NK cells, crucial for direct tumor cell killing, is also blunted by adenosine.

• Promotion of regulatory T cells (Tregs) and myeloid-derived suppressor cells (MDSCs): Adenosine can enhance the suppressive functions of these immunoinhibitory cell populations.

Given its central role in creating an immunosuppressive shield for tumors, targeting CD73 is a compelling therapeutic strategy. Small molecule inhibitors and monoclonal antibodies against CD73 are being actively investigated, often in combination with other immunotherapies like PD-1/PD-L1 blockade, to restore anti-tumor immunity.[1]

CD73-IN-19: A Profile

CD73-IN-19 (also referred to as Compound 4ab) is a third-generation CD73 inhibitor based on a 4,6-disubstituted-2-thiopyridine scaffold.[4] Uniquely, it not only inhibits the enzymatic activity of CD73 but also demonstrates antagonistic activity at the human adenosine A2A (hA2A) receptor, offering a dual-pronged approach to block the immunosuppressive effects of the adenosine pathway.

Quantitative Data

The following table summarizes the key in vitro activity data for CD73-IN-19 based on available information.

Parameter	Value	Assay Type	Source
CD73 Inhibition	44% inhibition at 100 µM	Enzymatic Assay	[4]
hA2A Receptor Binding	Ki = 3.31 µM	HEK-293 cells	[4]
Functional Activity	Complete antagonism of TCR-induced T-cell proliferation blockade	T-cell proliferation assay	[4]

Note: The available data on the direct enzymatic inhibition of CD73 by CD73-IN-19 is limited to a single concentration. Further dose-response studies would be required to determine an IC50 value.

Signaling Pathways and Mechanisms of Action

To understand the context of CD73-IN-19's activity, it is essential to visualize the relevant biological pathways and the inhibitor's mechanism of action.

Figure 1: The CD73-Adenosine Signaling Pathway.

Figure 2: Dual Mechanism of Action of CD73-IN-19.

Experimental Protocols

Detailed methodologies are critical for the evaluation of CD73 inhibitors. The following are representative protocols for the key assays used to characterize CD73-IN-19.

Disclaimer: The following protocols are generalized based on standard laboratory practices. The specific conditions used for the characterization of CD73-IN-19 in its primary publication may vary.

CD73 Enzymatic Activity Assay (Colorimetric)

This assay measures the enzymatic activity of CD73 by quantifying the inorganic phosphate (B84403) (Pi) released from the hydrolysis of AMP.

Materials:

• Recombinant Human CD73 Enzyme

• CD73 Assay Buffer (e.g., 50 mM Tris-HCl, pH 7.5, 5 mM MgCl2)

• Adenosine 5'-monophosphate (AMP) substrate

• CD73-IN-19

• Phosphate detection reagent (e.g., Malachite Green-based)

• 96-well microplate

• Microplate reader (absorbance at ~620-670 nm)

Procedure:

• Compound Preparation: Prepare a serial dilution of CD73-IN-19 in the assay buffer. The final concentration in the assay will be half of this.

• Reaction Setup: In a 96-well plate, add the following to each well:

  • Assay Buffer

  • CD73-IN-19 dilution or vehicle (for control wells)

  • Recombinant CD73 enzyme

• Pre-incubation: Gently mix and pre-incubate the plate at 37°C for 15 minutes.

• Reaction Initiation: Add AMP substrate to all wells to start the reaction.

• Incubation: Incubate the plate at 37°C for 30-60 minutes.

• Detection: Stop the reaction and detect the generated phosphate by adding the Malachite Green reagent according to the manufacturer's instructions.

• Measurement: Read the absorbance at the recommended wavelength (typically ~620-670 nm) within 15-20 minutes.

• Data Analysis: Subtract the background absorbance (no enzyme control) from all readings. Calculate the percentage of inhibition for each concentration of CD73-IN-19 relative to the vehicle control (100% activity). An IC50 value can be determined by fitting the data to a dose-response curve.[2]

T-Cell Proliferation Assay

This assay assesses the ability of CD73-IN-19 to reverse the adenosine-mediated suppression of T-cell proliferation.

Materials:

• Human Peripheral Blood Mononuclear Cells (PBMCs) or isolated T-cells

• Complete RPMI-1640 medium

• Anti-CD3 and Anti-CD28 antibodies (for TCR stimulation)[5]

• AMP

• CD73-IN-19

• Cell proliferation dye (e.g., CFSE) or reagent (e.g., CellTiter-Glo®)[6]

• 96-well flat-bottom plate

• Flow cytometer or luminometer

Procedure:

• Cell Preparation: Isolate PBMCs or T-cells and label with CFSE if using flow cytometry. Resuspend cells in complete RPMI medium.

• Plate Coating: Coat a 96-well plate with anti-CD3 antibody.

• Assay Setup: Add the prepared cells to the wells. Include soluble anti-CD28 antibody for co-stimulation.

• Treatment: Add AMP to the wells to induce adenosine-mediated suppression. Add serial dilutions of CD73-IN-19 to the treated wells. Include appropriate controls (unstimulated, stimulated with no suppression, stimulated with suppression but no inhibitor).

• Incubation: Incubate the plate for 3-5 days at 37°C in a CO2 incubator.

• Measurement:

  • CFSE/Flow Cytometry: Harvest cells, stain for T-cell markers (e.g., CD4, CD8), and analyze by flow cytometry to measure the dilution of CFSE in proliferating cells.

  • Luminometry: Add a reagent like CellTiter-Glo® to measure ATP content, which correlates with the number of viable, proliferating cells.

• Data Analysis: Quantify the proliferation in each condition. Determine the concentration at which CD73-IN-19 reverses the AMP-induced suppression of proliferation.[6]

Adenosine A2A Receptor Binding Assay

This assay determines the binding affinity (Ki) of CD73-IN-19 to the A2A receptor through competition with a radiolabeled ligand.

Materials:

• Membrane preparations from cells expressing the human A2A receptor (e.g., HEK-293 cells)[7]

• Radioligand specific for the A2A receptor (e.g., [3H]ZM241385)

• Binding buffer (e.g., 50 mM Tris-HCl, pH 7.4, with 10 mM MgCl2)

• CD73-IN-19

• Non-specific binding control (a high concentration of a known A2A ligand, e.g., NECA)

• Glass fiber filters

• Scintillation fluid and counter

Procedure:

• Compound Preparation: Prepare serial dilutions of CD73-IN-19.

• Assay Setup: In tubes, combine:

  • Binding buffer

  • A2A receptor membrane preparation

  • Radioligand at a fixed concentration (near its Kd)

  • CD73-IN-19 dilution or vehicle

• Incubation: Incubate the mixture at room temperature for 60-90 minutes to allow binding to reach equilibrium.

• Filtration: Rapidly filter the contents of each tube through a glass fiber filter to separate bound from unbound radioligand. Wash the filters with ice-cold binding buffer.

• Measurement: Place the filters in scintillation vials with scintillation fluid and count the radioactivity using a scintillation counter.

• Data Analysis: Plot the percentage of specific binding against the concentration of CD73-IN-19. The IC50 is determined from the resulting competition curve. The Ki value can then be calculated using the Cheng-Prusoff equation: Ki = IC50 / (1 + [L]/Kd), where [L] is the concentration of the radioligand and Kd is its dissociation constant.[8]

Experimental Workflow Visualization

The following diagram illustrates a general workflow for the characterization of a CD73 inhibitor like CD73-IN-19.

Figure 3: General Experimental Workflow for CD73 Inhibitor Characterization.

Conclusion and Future Directions

CD73-IN-19 presents an intriguing profile for cancer immunology research due to its dual inhibition of CD73 and the A2A receptor. The available data indicates its potential to counteract adenosine-mediated immunosuppression through two distinct mechanisms. However, a more comprehensive characterization, including the determination of its IC50 for CD73, selectivity profiling against other ectonucleotidases and adenosine receptors, and in vivo efficacy studies, is warranted. This technical guide provides a foundational framework for researchers to understand and further investigate the therapeutic potential of CD73-IN-19 and similar dual-acting agents in the context of cancer immunotherapy. The detailed protocols and visualized pathways herein are intended to facilitate the design and execution of such studies.

References

• 1. Small molecular CD73 inhibitors: Recent progress and future perspectives - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. benchchem.com [benchchem.com]
• 3. aacrjournals.org [aacrjournals.org]
• 4. Third-Generation CD73 Inhibitors Based on a 4,6-Disubstituted-2-Thiopyridine Scaffold - PubMed [pubmed.ncbi.nlm.nih.gov]
• 5. tools.thermofisher.com [tools.thermofisher.com]
• 6. azupcriversitestorage01.blob.core.windows.net [azupcriversitestorage01.blob.core.windows.net]
• 7. reactionbiology.com [reactionbiology.com]
• 8. pubs.acs.org [pubs.acs.org]

A Technical Guide to the Preclinical Efficacy of CD73 Inhibition

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides an in-depth overview of the preclinical efficacy of targeting CD73, a critical node in the immunosuppressive adenosine (B11128) pathway. While specific data for a compound designated "CD73-IN-19" is not publicly available, this document synthesizes the wealth of existing preclinical data for various CD73 inhibitors, offering a comprehensive look at their therapeutic potential and the methodologies used for their evaluation.

The Role of CD73 in the Tumor Microenvironment

CD73, or ecto-5'-nucleotidase, is a cell surface enzyme that plays a pivotal role in generating extracellular adenosine, a potent immunosuppressive molecule within the tumor microenvironment (TME).[1][2][3] By catalyzing the dephosphorylation of adenosine monophosphate (AMP) to adenosine, CD73 contributes to the suppression of anti-tumor immunity.[2][4] This immunosuppressive environment is characterized by the inhibition of T cell and NK cell proliferation and cytotoxic activity, as well as the impaired function of dendritic cells.[2][5]

The expression of CD73 is frequently upregulated in various tumor types and is often associated with poor prognosis and resistance to conventional therapies.[1][6] The CD39/CD73 pathway, which converts pro-inflammatory extracellular ATP into immunosuppressive adenosine, is a key mechanism of immune evasion for cancer cells.[1][5] Therefore, inhibiting CD73 has emerged as a promising strategy to restore anti-tumor immunity and enhance the efficacy of other cancer treatments, including immune checkpoint inhibitors.[1][7][8]

Signaling Pathways and Experimental Workflows

Visualizing the complex biological processes and experimental designs is crucial for understanding the mechanism and evaluation of CD73 inhibitors. The following diagrams illustrate the CD73 signaling pathway and a typical preclinical experimental workflow.

Caption: The CD73-Adenosine Signaling Pathway.

Caption: A typical preclinical experimental workflow.

Preclinical Efficacy of CD73 Inhibitors

The anti-tumor effects of CD73 inhibitors have been demonstrated in numerous preclinical studies, both as monotherapy and in combination with other anti-cancer agents.[1][7][8] These studies have shown that blocking CD73 can lead to reduced tumor growth, decreased metastasis, and enhanced anti-tumor immune responses.[1][4]

In preclinical models, CD73 blockade as a standalone treatment has shown significant anti-tumor effects.[1] This is attributed to an enhanced immune response, including increased activity of NK cells and CD8+ T cells, and higher levels of pro-inflammatory cytokines like IFN-γ.[1] Furthermore, inhibition of CD73 has been shown to decrease tumor VEGF levels, thereby impairing tumor angiogenesis.[1]

Inhibitor Type	Cancer Model	Key Findings	Reference
Anti-CD73 mAb	MC38-OVA (colon), RM-1 (prostate)	Significant inhibition of tumor growth.	[9]
Anti-CD73 mAb	4T1.2 (breast cancer)	Reduced metastatic burden.	[9]
CD73 shRNA	Breast cancer cells (MDA-MB-231)	Inhibited proliferation, induced cell-cycle arrest and apoptosis.	[4]
Genetic knockout	B16F10 melanoma	Resistance to lung metastasis development.	[4]

The efficacy of CD73 inhibitors is often significantly enhanced when used in combination with other immunotherapies, particularly immune checkpoint inhibitors like anti-PD-1 and anti-CTLA-4 antibodies.[9] Upregulation of CD73 is a known resistance mechanism to immune checkpoint blockade, making this combination a rational and effective strategy.[1] Combination with chemotherapy and radiotherapy has also shown synergistic effects.[1][10]

Combination	Cancer Model	Key Findings	Reference
Anti-CD73 + Anti-PD-1	MC38-OVA (colon), RM-1 (prostate)	Synergistic enhancement of anti-tumor activity.	[9]
Anti-CD73 + Anti-CTLA-4	MC38-OVA (colon), RM-1 (prostate)	Enhanced therapeutic activity.	[9]
Anti-CD73 + Chemotherapy	Colorectal and sarcoma models	Improved survival and enhanced efficacy.	[10]
CD73 inhibition + Radiotherapy	Mouse models	Synergistic decrease in tumor growth and metastasis.	[1]

Experimental Protocols

Detailed methodologies are essential for the accurate assessment of CD73 inhibitor efficacy. Below are protocols for key experiments commonly cited in preclinical studies.

• Objective: To determine the inhibitory effect of a compound on the enzymatic activity of CD73.

• Principle: This assay measures the conversion of AMP to adenosine. The amount of inorganic phosphate (B84403) released is quantified as a measure of enzyme activity.

• Procedure:

  • Recombinant human or murine CD73 is incubated with varying concentrations of the test inhibitor.

  • AMP is added to initiate the enzymatic reaction.

  • The reaction is stopped after a defined incubation period.

  • A malachite green-based reagent is added to detect the released inorganic phosphate.

  • The absorbance is read at a specific wavelength (e.g., 620 nm), and the IC50 value (the concentration of inhibitor required to inhibit 50% of the enzyme activity) is calculated.

• Objective: To assess the effect of CD73 inhibition on T-cell function.

• Principle: T-cells are stimulated in the presence of AMP or adenosine and the test inhibitor. Proliferation and activation markers are then measured.

• Procedure:

  • Isolate primary T-cells from human peripheral blood mononuclear cells (PBMCs) or mouse spleens.

  • Culture the T-cells with anti-CD3/CD28 antibodies to stimulate activation and proliferation.

  • Add AMP or adenosine to the culture to induce immunosuppression.

  • Treat the cells with the CD73 inhibitor at various concentrations.

  • After incubation (typically 3-5 days), assess T-cell proliferation using methods like CFSE or BrdU incorporation assays.

  • Measure T-cell activation markers (e.g., CD25, CD69) and cytokine production (e.g., IFN-γ, IL-2) in the culture supernatant using flow cytometry or ELISA.

• Objective: To evaluate the in vivo anti-tumor efficacy of CD73 inhibitors.

• Principle: Cancer cells that are genetically compatible with the host mouse strain are implanted to establish tumors. The effect of the treatment on tumor growth and the host immune response is then monitored.

• Procedure:

  • Inject a known number of tumor cells (e.g., MC38 colon carcinoma or 4T1 breast cancer cells) subcutaneously or intravenously into immunocompetent mice (e.g., C57BL/6 or BALB/c).

  • Once tumors are established (e.g., reach a palpable size), randomize the mice into treatment groups (vehicle control, inhibitor monotherapy, combination therapy).

  • Administer the treatments according to the planned schedule (e.g., intraperitoneal injections daily or several times a week).

  • Measure tumor volume regularly using calipers.

  • At the end of the study, harvest tumors and lymphoid organs (spleen, lymph nodes) for further analysis.

  • Analyze the tumor microenvironment by flow cytometry or immunohistochemistry to assess the infiltration and activation status of various immune cell populations (e.g., CD8+ T cells, regulatory T cells, myeloid-derived suppressor cells).

Conclusion

The preclinical data strongly support the targeting of CD73 as a viable and promising strategy in cancer immunotherapy. The inhibition of CD73 effectively counteracts the immunosuppressive effects of adenosine in the tumor microenvironment, leading to enhanced anti-tumor immunity. The synergistic effects observed in combination with immune checkpoint inhibitors and conventional therapies highlight the potential of CD73 inhibitors to overcome treatment resistance and improve patient outcomes. Further research and clinical trials are warranted to fully elucidate the therapeutic potential of this class of drugs.

References

• 1. mdpi.com [mdpi.com]
• 2. assaygenie.com [assaygenie.com]
• 3. What are CD73 modulators and how do they work? [synapse.patsnap.com]
• 4. The Roles of CD73 in Cancer - PMC [pmc.ncbi.nlm.nih.gov]
• 5. Unraveling the Intricacies of CD73/Adenosine Signaling: The Pulmonary Immune and Stromal Microenvironment in Lung Cancer [mdpi.com]
• 6. The Clinical Significance of CD73 in Cancer - PMC [pmc.ncbi.nlm.nih.gov]
• 7. Frontiers | Inhibitors of the CD73-adenosinergic checkpoint as promising combinatory agents for conventional and advanced cancer immunotherapy [frontiersin.org]
• 8. Inhibitors of the CD73-adenosinergic checkpoint as promising combinatory agents for conventional and advanced cancer immunotherapy - PMC [pmc.ncbi.nlm.nih.gov]
• 9. researchgate.net [researchgate.net]
• 10. Efficacy and pharmacodynamic effect of anti-CD73 and anti-PD-L1 monoclonal antibodies in combination with cytotoxic therapy: observations from mouse tumor models - PMC [pmc.ncbi.nlm.nih.gov]

Understanding the Biological Activity of CD73-IN-19: A Technical Guide

For Researchers, Scientists, and Drug Development Professionals

Executive Summary

CD73, or ecto-5'-nucleotidase, is a critical enzyme in the purinergic signaling pathway, catalyzing the conversion of adenosine (B11128) monophosphate (AMP) to adenosine. In the tumor microenvironment, elevated levels of adenosine exert potent immunosuppressive effects, enabling cancer cells to evade immune surveillance. Consequently, the inhibition of CD73 has emerged as a promising strategy in cancer immunotherapy. This technical guide provides a comprehensive overview of the biological activity of CD73-IN-19, a small molecule inhibitor of CD73. This document outlines its mechanism of action, summarizes available quantitative data, provides detailed experimental protocols for its evaluation, and visualizes key biological pathways and experimental workflows.

The Role of CD73 in the Adenosine Pathway

CD73 is a key ectoenzyme that, in concert with CD39, orchestrates the extracellular conversion of pro-inflammatory adenosine triphosphate (ATP) into immunosuppressive adenosine.[1] ATP, often released by stressed or dying cells, is hydrolyzed to AMP by CD39. Subsequently, CD73 dephosphorylates AMP to produce adenosine.[2] This extracellular adenosine then binds to its receptors, primarily A2A and A2B receptors on various immune cells, including T cells and Natural Killer (NK) cells, triggering signaling cascades that dampen anti-tumor immune responses.[2] The overexpression of CD73 in many cancers is associated with a poor prognosis, making it an attractive therapeutic target.[3]

dot

References

• 1. Development of CD73 Inhibitors in Tumor Immunotherapy and Opportunities in Imaging and Combination Therapy - PMC [pmc.ncbi.nlm.nih.gov]
• 2. assaygenie.com [assaygenie.com]
• 3. mdpi.com [mdpi.com]

Protocols & Analytical Methods

Application Notes and Protocols for CD73-IN-19

For Researchers, Scientists, and Drug Development Professionals

These application notes provide a comprehensive overview of the experimental protocols for the characterization of CD73-IN-19, a small molecule inhibitor of CD73. CD73, or ecto-5'-nucleotidase (NT5E), is a cell-surface enzyme that plays a critical role in the tumor microenvironment by generating immunosuppressive adenosine (B11128).[1][2][3] This document outlines the signaling pathway, in vitro and cell-based experimental procedures, and data presentation guidelines to assess the inhibitory activity of CD73-IN-19.

CD73 Signaling Pathway

CD73 is a key enzyme in the purinergic signaling cascade that regulates immune responses.[2] Extracellular adenosine triphosphate (ATP), often released by stressed or dying cells in the tumor microenvironment, is converted to adenosine monophosphate (AMP) by the ectonucleotidase CD39.[4][5] CD73 then catalyzes the dephosphorylation of AMP to adenosine.[1][2][4] This extracellular adenosine binds to A2A and A2B receptors on immune cells, such as T cells and Natural Killer (NK) cells, leading to the suppression of their anti-tumor functions.[2][6] By inhibiting CD73, compounds like CD73-IN-19 aim to reduce the production of immunosuppressive adenosine, thereby restoring anti-tumor immunity.[6][7]

Caption: The CD73 signaling pathway and the inhibitory action of CD73-IN-19.

In Vitro Enzyme Activity Assay

This protocol describes a colorimetric assay to determine the in vitro potency of CD73-IN-19 by measuring the enzymatic activity of recombinant human CD73. The assay quantifies the amount of inorganic phosphate (Pi) released from the hydrolysis of AMP.[2][8]

Experimental Workflow: In Vitro Assay

Caption: General workflow for the in vitro CD73 inhibition assay.

Materials and Reagents

• Recombinant Human CD73 Enzyme: Purified, active enzyme.

• CD73 Assay Buffer: (e.g., 20 mM Tris, 50 mM NaCl, 2 mM MgCl₂, 1 mM CaCl₂, pH 7.4).

• Substrate: Adenosine 5'-monophosphate (AMP).

• Test Compound: CD73-IN-19 dissolved in DMSO.

• Detection Reagent: Malachite Green-based phosphate detection reagent.

• Plate: 96-well or 384-well clear, flat-bottom microplate.

• Instrumentation: Microplate reader capable of measuring absorbance at ~620-670 nm.

Protocol

• Reagent Preparation:

  • Thaw recombinant CD73 enzyme on ice and dilute to the desired working concentration in cold CD73 Assay Buffer.

  • Prepare a stock solution of AMP substrate in CD73 Assay Buffer.

  • Prepare a serial dilution of CD73-IN-19 in DMSO, then dilute in CD73 Assay Buffer to the desired final concentrations. Include a vehicle control (DMSO only).

• Assay Plate Setup:

  • Add diluted CD73-IN-19 or vehicle control to the appropriate wells of the microplate.

  • Add the diluted CD73 enzyme solution to all wells except for the "no enzyme" background control wells.

  • Bring the total volume in each well to a consistent amount with CD73 Assay Buffer.

• Pre-incubation:

  • Pre-incubate the plate at 37°C for 15-30 minutes to allow the inhibitor to bind to the enzyme.

• Enzymatic Reaction:

  • Initiate the reaction by adding the AMP substrate solution to all wells.

  • Incubate the plate at 37°C for an optimized duration (e.g., 30-60 minutes), ensuring the reaction remains in the linear range.

• Detection:

  • Stop the reaction by adding the phosphate detection reagent to all wells.

  • Incubate at room temperature for 15-30 minutes to allow for color development.

• Data Acquisition:

  • Measure the absorbance of each well at approximately 650 nm using a microplate reader.

Data Analysis

• Background Subtraction: Subtract the average absorbance of the "no enzyme" control wells from all other readings.

• Percentage Inhibition Calculation:

  • % Inhibition = (1 - (Absorbance_Inhibitor / Absorbance_Vehicle)) * 100

• IC₅₀ Determination: Plot the percent inhibition against the logarithm of the inhibitor concentration and fit the data to a four-parameter logistic dose-response curve to determine the IC₅₀ value.

Compound	Target	Assay Type	IC₅₀ (nM)
CD73-IN-19	CD73	In Vitro Enzyme Assay	Data
Control Inhibitor	CD73	In Vitro Enzyme Assay	Data

Cell-Based CD73 Inhibition Assay

This protocol describes a method to evaluate the efficacy of CD73-IN-19 on endogenous CD73 expressed on the surface of cancer cells. The principle is similar to the in vitro assay, measuring the inhibition of AMP conversion to adenosine by quantifying the released phosphate.

Experimental Workflow: Cell-Based Assay

Caption: General workflow for a cell-based CD73 inhibition assay.

Materials and Reagents

• Cell Line: A high CD73-expressing cancer cell line (e.g., MDA-MB-231 human breast cancer cells).

• Culture Medium: Appropriate cell culture medium (e.g., DMEM/F-12 with 10% FBS).

• Assay Buffer: (e.g., Hanks' Balanced Salt Solution - HBSS).

• Test Compound: CD73-IN-19 dissolved in DMSO.

• Substrate: Adenosine 5'-monophosphate (AMP).

• Detection Reagent: Malachite Green-based phosphate detection reagent.

• Plates: 96-well, flat-bottom, clear, cell culture-treated plates.

• Instrumentation: CO₂ incubator, microplate reader.

Protocol

• Cell Seeding:

  • Culture MDA-MB-231 cells to ~80% confluency.

  • Harvest and seed the cells into a 96-well plate at an optimized density.

  • Incubate overnight at 37°C with 5% CO₂ to allow for cell attachment.[6]

• Compound Treatment:

  • Prepare serial dilutions of CD73-IN-19 in Assay Buffer. Include a vehicle control (DMSO only).

  • Gently aspirate the culture medium from the wells and wash the cells twice with pre-warmed Assay Buffer.[6]

  • Add the diluted CD73-IN-19 or vehicle control to the appropriate wells.

  • Pre-incubate the plate for 30 minutes at 37°C.[6]

• Enzymatic Reaction:

  • Prepare an AMP substrate solution in Assay Buffer.

  • Add the AMP solution to all wells to initiate the reaction.

  • Incubate the plate at 37°C for an optimized time (e.g., 30-60 minutes).[6]

• Detection:

  • Carefully collect the supernatant from each well and transfer it to a new 96-well plate.

  • Add the phosphate detection reagent to the supernatant.

  • Incubate at room temperature for 15-30 minutes.

• Data Acquisition and Analysis:

  • Measure the absorbance at ~650 nm.

  • Perform data analysis as described in the In Vitro Enzyme Activity Assay section to determine the IC₅₀ value.

Compound	Cell Line	Assay Type	IC₅₀ (µM)
CD73-IN-19	MDA-MB-231	Cell-Based Assay	Data
Control Inhibitor	MDA-MB-231	Cell-Based Assay	Data

These protocols provide a robust framework for the preclinical evaluation of CD73 inhibitors like CD73-IN-19. The quantitative data generated will be crucial for understanding the compound's potency and mechanism of action, guiding further drug development efforts.

References

• 1. Measurement of CD73 enzymatic activity using luminescence-based and colorimetric assays - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. benchchem.com [benchchem.com]
• 3. What are CD73 modulators and how do they work? [synapse.patsnap.com]
• 4. bellbrooklabs.com [bellbrooklabs.com]
• 5. Frontiers | Tumor intrinsic and extrinsic functions of CD73 and the adenosine pathway in lung cancer [frontiersin.org]
• 6. benchchem.com [benchchem.com]
• 7. assaygenie.com [assaygenie.com]
• 8. abcam.com [abcam.com]

Application Notes and Protocols for CD73-IN-19 in Cell Culture

For Researchers, Scientists, and Drug Development Professionals

Introduction

CD73, also known as ecto-5'-nucleotidase, is a cell-surface enzyme that plays a critical role in the tumor microenvironment by converting extracellular adenosine (B11128) monophosphate (AMP) to adenosine. Adenosine, in turn, acts as a potent immunosuppressive signaling molecule, hindering the activity of various immune cells such as T cells and natural killer (NK) cells. The overexpression of CD73 on tumor cells is associated with poor prognosis and resistance to immunotherapy in several cancers. Therefore, inhibition of CD73 is a promising strategy to restore anti-tumor immunity.

CD73-IN-19 is a small molecule inhibitor of CD73. These application notes provide detailed protocols for utilizing CD73-IN-19 in cell culture experiments to study its effects on cancer cells and immune cells.

Chemical Properties and Storage

A summary of the key chemical properties of CD73-IN-19 is provided in the table below.

Property	Value
Molecular Formula	C₁₈H₁₇N₃O₃S
Molecular Weight	355.41 g/mol [1]
Mechanism of Action	CD73 Inhibitor, Adenosine A2a Receptor Antagonist[1]
Solubility	Soluble in DMSO
Storage	Store stock solutions at -20°C or -80°C. Avoid repeated freeze-thaw cycles.

Signaling Pathway

CD73 is a pivotal enzyme in the purinergic signaling pathway, which regulates immune responses. Extracellular ATP, often released from dying tumor cells, is converted to AMP by the ectonucleotidase CD39. CD73 then hydrolyzes AMP to produce adenosine. Adenosine subsequently binds to its receptors, primarily the A2a receptor on immune cells, leading to an immunosuppressive cascade. CD73-IN-19 exerts its primary effect by inhibiting the enzymatic activity of CD73, thereby reducing the production of immunosuppressive adenosine. Notably, CD73-IN-19 has also been reported to exhibit antagonist activity at the adenosine A2a receptor, potentially providing a dual mechanism to counteract adenosine-mediated immune suppression.[1]

Caption: The CD73-adenosinergic signaling pathway and points of intervention by CD73-IN-19.

Experimental Protocols

The following are detailed protocols for common cell-based assays to evaluate the efficacy of CD73-IN-19.

Protocol 1: In Vitro CD73 Enzymatic Activity Assay

This assay measures the ability of CD73-IN-19 to inhibit the enzymatic activity of CD73 on the surface of cancer cells. The readout is the amount of inorganic phosphate (B84403) (Pi) produced from the hydrolysis of AMP.

Materials:

• Cells: MDA-MB-231 (human breast cancer) or another cell line with high CD73 expression.

• Culture Medium: DMEM supplemented with 10% FBS and 1% penicillin-streptomycin.

• Assay Buffer: Phosphate-free buffer (e.g., 50 mM Tris-HCl, pH 7.4, 5 mM MgCl₂).

• Test Compound: CD73-IN-19 dissolved in DMSO to prepare a stock solution (e.g., 10 mM).

• Substrate: Adenosine 5'-monophosphate (AMP) solution in assay buffer.

• Phosphate Detection Reagent: Malachite Green-based reagent.

• Plates: 96-well, flat-bottom, clear plates.

Experimental Workflow:

Caption: General workflow for a cell-based CD73 enzymatic activity assay.

Procedure:

• Cell Seeding: Seed MDA-MB-231 cells in a 96-well plate at a density of 2-5 x 10⁴ cells per well and incubate overnight at 37°C, 5% CO₂.

• Compound Preparation: Prepare serial dilutions of CD73-IN-19 in assay buffer. It is recommended to test a range of concentrations (e.g., from 0.1 nM to 100 µM) to determine a dose-response curve. Include a vehicle control (DMSO) and a no-enzyme control (cells without AMP).

• Compound Treatment: Gently remove the culture medium from the wells and wash the cells once with assay buffer. Add the diluted CD73-IN-19 or vehicle control to the respective wells and pre-incubate for 30 minutes at 37°C.

• Enzymatic Reaction: Initiate the reaction by adding AMP substrate to each well to a final concentration of 10-50 µM.

• Incubation: Incubate the plate at 37°C for 30-60 minutes. The optimal incubation time should be determined empirically to ensure the reaction is in the linear range.

• Phosphate Detection: Stop the reaction and measure the generated phosphate by adding the Malachite Green reagent according to the manufacturer's instructions.

• Data Analysis: Measure the absorbance at the appropriate wavelength (typically around 620 nm). Calculate the percentage of inhibition for each concentration of CD73-IN-19 and plot the results to determine the IC50 value.

Protocol 2: Cancer Cell Proliferation Assay

This assay evaluates the effect of CD73-IN-19 on the proliferation of cancer cells.

Materials:

• Cells: MDA-MB-231 or other cancer cell lines of interest.

• Culture Medium: Appropriate complete growth medium for the chosen cell line.

• Test Compound: CD73-IN-19 stock solution in DMSO.

• Proliferation Reagent: MTT, XTT, or a luminescent-based reagent (e.g., CellTiter-Glo®).

• Plates: 96-well, flat-bottom, clear or opaque plates (depending on the readout).

Procedure:

• Cell Seeding: Seed cells in a 96-well plate at a low density (e.g., 2,000-5,000 cells per well) and allow them to attach overnight.

• Compound Treatment: Add serial dilutions of CD73-IN-19 to the wells. Include a vehicle control.

• Incubation: Incubate the plate for 48-72 hours at 37°C, 5% CO₂.

• Proliferation Measurement: Add the proliferation reagent to each well and follow the manufacturer's protocol to measure cell viability.

• Data Analysis: Normalize the data to the vehicle control and plot the percentage of proliferation against the concentration of CD73-IN-19 to determine its effect on cell growth.

Protocol 3: T-Cell Co-culture and Activation Assay

This assay assesses the ability of CD73-IN-19 to reverse the immunosuppressive effects of CD73-expressing cancer cells on T-cell activation.

Materials:

• Cancer Cells: MDA-MB-231 cells.

• T-Cells: Human peripheral blood mononuclear cells (PBMCs) or isolated T-cells.

• Culture Medium: RPMI-1640 supplemented with 10% FBS, 1% penicillin-streptomycin, and IL-2 (for T-cell expansion).

• T-Cell Activation Reagents: Anti-CD3/CD28 antibodies or beads.

• Test Compound: CD73-IN-19 stock solution in DMSO.

• Assay Readouts: Proliferation can be measured using CFSE staining followed by flow cytometry. Cytokine production (e.g., IFN-γ, TNF-α) can be measured in the supernatant by ELISA.

Procedure:

• Co-culture Setup: Seed MDA-MB-231 cells in a 96-well plate and allow them to adhere.

• T-Cell Addition: Isolate T-cells and add them to the wells containing the cancer cells at a specific effector-to-target ratio (e.g., 10:1).

• Compound Treatment: Add serial dilutions of CD73-IN-19 to the co-culture. Include appropriate controls (T-cells alone, cancer cells alone, co-culture with vehicle).

• T-Cell Activation: Add anti-CD3/CD28 activating reagents to stimulate the T-cells.

• Incubation: Co-culture the cells for 48-72 hours.

• Analysis:

  • Proliferation: If using CFSE, harvest the T-cells and analyze the dilution of the dye by flow cytometry.

  • Cytokine Secretion: Collect the culture supernatant and measure the concentration of IFN-γ and TNF-α by ELISA.

• Data Analysis: Compare the T-cell proliferation and cytokine production in the presence and absence of CD73-IN-19 to determine its ability to enhance anti-tumor T-cell responses.

Quantitative Data Summary

The following table summarizes the known quantitative data for CD73-IN-19. Researchers should empirically determine the optimal concentrations for their specific cell lines and assay conditions.

Parameter	Value	Cell Line/System	Reference
CD73 Enzymatic Inhibition	44% inhibition at 100 µM	Enzymatic Assay	[1]
hA2A Receptor Binding (Ki)	3.31 µM	HEK-293 cells	[1]
T-Cell Proliferation Rescue	Effective at 10 µM and 100 µM	TCR-triggered T-cells	[1]

Troubleshooting

Issue	Possible Cause	Suggested Solution
Low signal in enzymatic assay	Low CD73 expression on cells; Insufficient incubation time.	Confirm CD73 expression by Western blot or flow cytometry; Optimize reaction time.
High background in enzymatic assay	Phosphate contamination in reagents.	Use phosphate-free buffers and high-purity water.
Variability between replicates	Inconsistent cell seeding; Pipetting errors.	Ensure uniform cell suspension; Use calibrated pipettes.

Conclusion

CD73-IN-19 is a valuable tool for investigating the role of the CD73-adenosine axis in cancer biology and immuno-oncology. The protocols provided herein offer a framework for characterizing the in vitro activity of this inhibitor. Due to the dual-targeting nature of CD73-IN-19, it is important to consider its effects on both CD73 and the A2a receptor when interpreting experimental results. Researchers are encouraged to optimize the described protocols for their specific experimental systems.

References

• 1. file.medchemexpress.com [file.medchemexpress.com]

Application Notes and Protocols for In Vivo Studies of CD73 Inhibitors

Disclaimer: Publicly available data for a specific molecule designated "CD73-IN-19" is not available at the time of this writing. The following application notes and protocols are based on established in vivo studies of various representative CD73 inhibitors, including monoclonal antibodies and small molecule inhibitors. These guidelines are intended to serve as a starting point for researchers and drug development professionals working with novel CD73 inhibitors.

Introduction

CD73, or ecto-5'-nucleotidase, is a cell-surface enzyme that plays a critical role in the production of extracellular adenosine (B11128) within the tumor microenvironment.[1][2][3] By converting adenosine monophosphate (AMP) to adenosine, CD73 contributes to an immunosuppressive milieu that hinders anti-tumor immune responses.[1][2][3] Adenosine can suppress the function of various immune cells, including T cells and natural killer (NK) cells, and promote tumor growth and metastasis.[1][3] Consequently, the inhibition of CD73 has emerged as a promising strategy in cancer immunotherapy.[1][4] This document provides a summary of in vivo dosing regimens for several CD73 inhibitors and detailed protocols for their evaluation in preclinical cancer models.

Data Presentation: In Vivo Dosage of CD73 Inhibitors

The following table summarizes the in vivo dosages and administration schedules for various CD73 inhibitors as reported in preclinical studies. This data can be used to guide dose selection for novel CD73-targeting agents.

Inhibitor Type	Specific Agent/Clone	Animal Model	Tumor Model	Dosage	Route of Administration	Dosing Schedule	Reference
Monoclonal Antibody	anti-CD73 mAb (clone TY/23)	C57Bl/6 mice	MC38-OVA	100 µ g/mouse	Intraperitoneal (i.p.)	Days 12 and 15 post-tumor implantation	[5]
anti-CD73 mAb (clone TY/23)	C57Bl/6 mice	3-methylcholanthrene (MCA)-induced fibrosarcoma	100 µ g/mouse	Intraperitoneal (i.p.)	Twice weekly for 6 weeks	[5]
anti-CD73 mAb (clone TY/23)	BALB/c mice	4T1.2 breast cancer (metastatic)	100 µ g/mouse	Intraperitoneal (i.p.)	Days 28, 32, 36, and 40 post-tumor implantation	[5]
anti-CD73 (clone 2C5)	C57BL/6 mice	MC38	10 mg/kg	Intraperitoneal (i.p.)	Single dose or four doses	[6]
22E6	NSG mice	ALL PDX	100 µ g/mouse	Not specified	Not specified	[7]
Small Molecule Inhibitor	APCP (α,β-methylene ADP)	Not specified	Ovarian cancer	Not specified	Not specified	Not specified	[1]

Signaling Pathway

The CD73-adenosine pathway is a key regulator of immune suppression in the tumor microenvironment. The following diagram illustrates the core signaling cascade.

Caption: The CD73-adenosine signaling pathway.

Experimental Protocols

General Workflow for In Vivo Efficacy Studies

The diagram below outlines a typical workflow for evaluating the in vivo efficacy of a CD73 inhibitor.

Caption: Experimental workflow for in vivo studies.

Detailed Methodologies

1. Animal Models and Tumor Cell Lines

• Animal Models: Syngeneic mouse models are commonly used to study the effects of immunotherapy agents. The choice of mouse strain should be compatible with the tumor cell line. For example, C57Bl/6 mice are used for MC38 colon adenocarcinoma cells, while BALB/c mice are used for 4T1.2 breast cancer cells.[5] Immunodeficient mice, such as NSG mice, can be used for patient-derived xenograft (PDX) models.[7]

• Tumor Cell Lines: Select cell lines with known expression of CD73. The MC38 colon adenocarcinoma and 4T1.2 breast cancer cell lines are well-established models for studying cancer immunotherapy.[5]

2. Tumor Implantation

• Subcutaneous Implantation:

  • Culture tumor cells to ~80% confluency.

  • Harvest cells using trypsin and wash with sterile phosphate-buffered saline (PBS).

  • Resuspend cells in sterile PBS or Matrigel at the desired concentration (e.g., 1 x 10^6 cells/100 µL).

  • Inject the cell suspension subcutaneously into the flank of the mice.

• Orthotopic Implantation (for metastatic models):

  • For the 4T1.2 model, inject 5 x 10^4 tumor cells into the mammary fat pad of female BALB/c mice.[5]

3. Preparation and Administration of CD73 Inhibitor

• Reconstitution: Reconstitute lyophilized antibodies or small molecules in a sterile vehicle, such as PBS, according to the manufacturer's instructions.

• Dosing: The dosage will depend on the specific inhibitor and the experimental design. Based on existing literature, a dose of 100 µg per mouse for monoclonal antibodies is a common starting point.[5][7] For small molecule inhibitors, dose-ranging studies are recommended.

• Administration: Intraperitoneal (i.p.) injection is a common route of administration for monoclonal antibodies in preclinical mouse models.[5]

4. Monitoring and Endpoints

• Tumor Growth: Measure tumor dimensions with calipers two to three times per week. Calculate tumor volume using the formula: (Length x Width^2) / 2.

• Survival: Monitor mice for signs of morbidity and euthanize when tumors reach a predetermined size or when mice show signs of distress. Survival can be plotted using a Kaplan-Meier curve.

• Metastasis: For metastatic models like the 4T1.2 model, primary tumors can be surgically removed after a period of growth, and mice are monitored for the development of metastases.[5]

5. Analysis of the Tumor Microenvironment

• Flow Cytometry: At the end of the study, tumors can be harvested, dissociated into single-cell suspensions, and stained with fluorescently labeled antibodies to analyze immune cell populations (e.g., CD8+ T cells, regulatory T cells, NK cells).

• Immunohistochemistry (IHC): Tumor tissues can be fixed, sectioned, and stained with antibodies to visualize the spatial distribution of immune cells and other markers within the tumor microenvironment.

• Mass Spectroscopy Imaging (MSI): This technique can be used to measure the levels of adenosine, AMP, and other metabolites within the tumor tissue to confirm target engagement and pathway modulation.[8]

Conclusion

The provided application notes and protocols offer a framework for the in vivo evaluation of CD73 inhibitors. While specific details may need to be optimized for novel compounds, the summarized data and methodologies from existing studies on various CD73 inhibitors serve as a valuable resource for researchers in the field of cancer immunotherapy. The ultimate goal is to effectively translate the promising preclinical findings of CD73 inhibition into clinical benefits for cancer patients.

References

• 1. CD73: an emerging checkpoint for cancer immunotherapy - PMC [pmc.ncbi.nlm.nih.gov]
• 2. Development of CD73 Inhibitors in Tumor Immunotherapy and Opportunities in Imaging and Combination Therapy - PMC [pmc.ncbi.nlm.nih.gov]
• 3. CD73: A novel target for cancer immunotherapy - PMC [pmc.ncbi.nlm.nih.gov]
• 4. The Multifaceted Actions of CD73 During Development and Suppressive Actions of Regulatory T Cells - PMC [pmc.ncbi.nlm.nih.gov]
• 5. researchgate.net [researchgate.net]
• 6. Optimal dosing regimen of CD73 blockade improves tumor response to radiotherapy through iCOS downregulation - PMC [pmc.ncbi.nlm.nih.gov]
• 7. mdpi.com [mdpi.com]
• 8. tandfonline.com [tandfonline.com]

Application Notes and Protocols for the CD73 Inhibitor: CD73-IN-19

For Researchers, Scientists, and Drug Development Professionals

These application notes provide a comprehensive guide to the solubility, preparation, and use of CD73-IN-19, a small molecule inhibitor of the ecto-5'-nucleotidase CD73. This document includes detailed protocols for in vitro assays and summarizes the key quantitative data for this compound.

Introduction to CD73 and CD73-IN-19

CD73, also known as ecto-5'-nucleotidase (NT5E), is a cell-surface enzyme that plays a crucial role in the tumor microenvironment.[1] It catalyzes the dephosphorylation of adenosine (B11128) monophosphate (AMP) to adenosine.[1] The resulting accumulation of extracellular adenosine acts as a potent immunosuppressive signal, hindering the anti-tumor activity of immune cells such as T cells and natural killer (NK) cells by signaling through adenosine receptors like A2A and A2B.[2] The overexpression of CD73 in various cancers is often associated with poor prognosis, making it a compelling target for cancer immunotherapy.[3]

CD73-IN-19 is a small molecule inhibitor of CD73 enzymatic activity.[4] By blocking the production of immunosuppressive adenosine, CD73-IN-19 has the potential to restore anti-tumor immunity.[4] Research indicates that CD73-IN-19 demonstrates a 44% inhibition rate of CD73 enzymatic activity at a concentration of 100 μM.[4] Furthermore, at concentrations of 10 μM and 100 μM, it can completely antagonize the blockade of T cell proliferation induced by T cell receptor (TCR) triggering.[1] CD73-IN-19 also exhibits inhibitory activity against the hA2A receptor in HEK-293 cells with a Ki of 3.31 μM.[1]

Data Presentation

This section summarizes the key quantitative and physicochemical data for CD73-IN-19.

Parameter	Value	Reference
Compound Name	CD73-IN-19	[4]
CAS Number	333329-22-9	[4]
Molecular Formula	C₁₈H₁₇N₃O₃S	[4]
Molecular Weight	355.41 g/mol	[4]
Biological Activity	44% inhibition of CD73 at 100 µM	[1]
hA2A Receptor Activity	Kᵢ = 3.31 µM (in HEK-293 cells)	[1]

Signaling Pathway and Experimental Workflow

CD73 Signaling Pathway

The following diagram illustrates the canonical CD73 signaling pathway, which leads to the production of immunosuppressive adenosine in the tumor microenvironment.

Caption: The CD73 signaling pathway, illustrating the conversion of ATP to immunosuppressive adenosine and the inhibitory action of CD73-IN-19.

Experimental Workflow: In Vitro CD73 Inhibition Assay

This diagram outlines the general workflow for an in vitro assay to determine the inhibitory activity of CD73-IN-19 using a colorimetric method.

Caption: General workflow for a colorimetric in vitro CD73 inhibition assay.

Experimental Protocols

Preparation of Stock and Working Solutions

4.1.1. Materials:

• CD73-IN-19 solid powder

• Dimethyl Sulfoxide (DMSO), anhydrous

• Sterile, nuclease-free microcentrifuge tubes

• Vortex mixer

• Sonicator (optional, but recommended)

4.1.2. Protocol for 10 mM Stock Solution:

• Accurately weigh a specific amount of CD73-IN-19 powder (e.g., 1 mg). The molecular weight of CD73-IN-19 is 355.41 g/mol .

• Calculate the volume of DMSO required to achieve a 10 mM concentration using the following formula: Volume (µL) = (Mass (mg) / 355.41) * 100,000 For 1 mg of CD73-IN-19, this would be approximately 281.4 µL of DMSO.

• Add the calculated volume of anhydrous DMSO to the vial containing the CD73-IN-19 powder.

• Vortex the solution thoroughly for several minutes to aid dissolution.

• If the compound is not fully dissolved, sonicate the solution for 5-10 minutes in a water bath.

• Once fully dissolved, aliquot the 10 mM stock solution into smaller, single-use volumes in sterile microcentrifuge tubes to avoid repeated freeze-thaw cycles.

• Store the stock solution at -20°C or -80°C for long-term storage.

4.1.3. Preparation of Working Solutions:

Prepare serial dilutions of the 10 mM stock solution in the appropriate assay buffer immediately before use. The final concentration of DMSO in the assay should be kept low (typically ≤ 0.5%) to avoid solvent-induced cellular toxicity or interference with the assay.

In Vitro CD73 Enzymatic Activity Assay (Colorimetric)

This protocol describes a malachite green-based colorimetric assay to measure the inhibition of CD73 activity by quantifying the inorganic phosphate (Pi) released from the hydrolysis of AMP.

4.2.1. Materials and Reagents:

• Recombinant Human CD73 Enzyme

• CD73-IN-19

• Adenosine 5'-monophosphate (AMP)

• CD73 Assay Buffer (e.g., 20 mM Tris-HCl, pH 7.5, 5 mM MgCl₂, 1 mM CaCl₂)

• Phosphate Detection Reagent (e.g., Malachite Green-based)

• 96-well or 384-well clear, flat-bottom microplates

• Microplate reader capable of measuring absorbance at ~620-650 nm

4.2.2. Assay Protocol:

• Reagent Preparation:

  • Prepare serial dilutions of CD73-IN-19 in CD73 Assay Buffer. Ensure to include a vehicle control (assay buffer with the same concentration of DMSO as the inhibitor dilutions).

  • Dilute the recombinant CD73 enzyme to the desired concentration in cold CD73 Assay Buffer. The optimal concentration should be determined empirically to ensure the reaction is in the linear range.

  • Prepare the AMP substrate solution in CD73 Assay Buffer. The final concentration in the assay is typically in the low micromolar range.

• Assay Plate Setup:

  • Add 5 µL of the CD73-IN-19 serial dilutions or vehicle control to the wells of the microplate.

  • Add 10 µL of the diluted CD73 enzyme solution to each well.

  • Include a "no enzyme" control containing assay buffer instead of the enzyme solution to measure background phosphate levels.

• Pre-incubation:

  • Gently tap the plate to mix the contents.

  • Pre-incubate the plate at 37°C for 15-30 minutes to allow the inhibitor to bind to the enzyme.

• Enzymatic Reaction:

  • Initiate the reaction by adding 10 µL of the AMP substrate solution to all wells.

  • Incubate the plate at 37°C for a predetermined time (e.g., 30-60 minutes). The optimal incubation time should be determined to ensure the reaction remains in the linear phase.

• Phosphate Detection:

  • Stop the reaction by adding 25 µL of the Phosphate Detection Reagent to each well.

  • Incubate the plate at room temperature for 15-20 minutes to allow for color development.

• Data Acquisition and Analysis:

  • Measure the absorbance of each well at the appropriate wavelength (e.g., 620 nm) using a microplate reader.

  • Subtract the absorbance of the "no enzyme" control from all other readings.

  • Calculate the percent inhibition of CD73 activity for each concentration of CD73-IN-19 using the following formula: % Inhibition = [1 - (Absorbance of sample / Absorbance of vehicle control)] * 100

  • Plot the percent inhibition against the logarithm of the inhibitor concentration and fit the data to a dose-response curve to determine the IC₅₀ value.

Handling and Storage

• Solid Compound: Store CD73-IN-19 as a solid powder at -20°C for long-term storage, protected from light and moisture.

• Stock Solutions: Store DMSO stock solutions at -20°C or -80°C in tightly sealed, single-use aliquots. Avoid repeated freeze-thaw cycles. Before use, thaw the solution at room temperature and ensure it is completely dissolved before making further dilutions.

By following these application notes and protocols, researchers can effectively prepare and utilize CD73-IN-19 to investigate the role of the CD73-adenosine pathway in various biological systems and to advance the development of novel cancer immunotherapies.

References

• 1. researchgate.net [researchgate.net]
• 2. By compound [wahoo.cns.umass.edu]
• 3. mdpi.com [mdpi.com]
• 4. researchgate.net [researchgate.net]
• 5. benchchem.com [benchchem.com]
• 6. file.medchemexpress.com [file.medchemexpress.com]

Application of CD73-IN-19 in Flow Cytometry: Unraveling Cellular Responses

Application Notes and Protocols for Researchers, Scientists, and Drug Development Professionals

This document provides detailed application notes and experimental protocols for the use of CD73-IN-19, a potent inhibitor of the ecto-5'-nucleotidase CD73, in flow cytometry-based assays. These guidelines are designed to assist researchers in immunology, oncology, and drug development in accurately assessing the impact of CD73 inhibition on various immune cell populations.

Introduction

CD73 is a cell surface enzyme that plays a critical role in generating immunosuppressive adenosine (B11128) in the tumor microenvironment and other pathological conditions.[1][2] By converting adenosine monophosphate (AMP) to adenosine, CD73 contributes to the suppression of anti-tumor immune responses mediated by T cells and Natural Killer (NK) cells.[1][2] Consequently, inhibitors of CD73, such as CD73-IN-19, are valuable tools for investigating the therapeutic potential of blocking this pathway. Flow cytometry is an indispensable technique for dissecting the cellular effects of such inhibitors, allowing for the high-throughput, multi-parametric analysis of immune cell phenotype and function at the single-cell level.

CD73-IN-19 has been shown to inhibit the enzymatic activity of CD73 and can completely antagonize the blockade of T cell proliferation induced by T cell receptor (TCR) triggering.[3] These application notes provide a framework for utilizing CD73-IN-19 to probe the intricacies of the CD73-adenosine axis in various experimental systems.

Signaling Pathway and Experimental Rationale

The canonical pathway of extracellular adenosine production involves the dephosphorylation of ATP to AMP by CD39, followed by the conversion of AMP to adenosine by CD73. Adenosine then signals through its receptors, primarily A2A and A2B, on immune cells, leading to immunosuppression.

Diagram 1: CD73 Signaling Pathway and Inhibition by CD73-IN-19.

Quantitative Data Summary

The following table summarizes the known quantitative data for CD73-IN-19.

Parameter	Value	Cell Line/System	Reference
Inhibition of CD73 Enzymatic Activity	44% at 100 µM	Not specified	[3]
Antagonism of T-cell Proliferation Blockade	Complete at 10 µM and 100 µM	T-cells with TCR triggering	[3]
hA2A Receptor Activity Inhibition (Ki)	3.31 µM	HEK-293 cells	[3]

Experimental Protocols

Protocol 1: Assessment of T-Cell Proliferation using CFSE Staining and Flow Cytometry

This protocol details the use of CD73-IN-19 to evaluate its effect on T-cell proliferation in a co-culture system with CD73-expressing cancer cells.

1. Materials:

• CD73-IN-19 (dissolved in DMSO)

• CD73-expressing cancer cell line (e.g., MDA-MB-231)

• Human Peripheral Blood Mononuclear Cells (PBMCs)

• RosetteSep™ Human T Cell Enrichment Cocktail (or similar)

• Carboxyfluorescein succinimidyl ester (CFSE)

• RPMI-1640 medium supplemented with 10% FBS, 1% Penicillin-Streptomycin

• Anti-CD3 and Anti-CD28 antibodies (for T-cell stimulation)

• Fluorescently conjugated antibodies for flow cytometry (e.g., Anti-CD4, Anti-CD8)

• FACS buffer (PBS with 2% FBS and 0.1% sodium azide)

• 96-well U-bottom culture plates

2. Experimental Workflow:

Diagram 2: Experimental Workflow for T-Cell Proliferation Assay.

3. Detailed Methodology:

• T-cell Isolation and Labeling:

  • Isolate T-cells from healthy donor PBMCs using a negative selection kit according to the manufacturer's instructions.

  • Resuspend the purified T-cells at 1 x 10^7 cells/mL in pre-warmed PBS.

  • Add CFSE to a final concentration of 1-5 µM and incubate for 10 minutes at 37°C, protected from light.

  • Quench the staining reaction by adding 5 volumes of ice-cold complete RPMI medium.

  • Wash the cells twice with complete RPMI medium.

• Cell Culture and Treatment:

  • Seed the CD73-expressing cancer cells in a 96-well U-bottom plate at a density of 2 x 10^4 cells/well and allow them to adhere overnight.

  • On the next day, add the CFSE-labeled T-cells to the wells containing the cancer cells at a 10:1 (T-cell:cancer cell) ratio.

  • Prepare serial dilutions of CD73-IN-19 in complete RPMI medium. Recommended final concentrations to test are 1 µM, 10 µM, and 100 µM. Include a vehicle control (DMSO).

  • Add the diluted CD73-IN-19 or vehicle control to the appropriate wells.

  • Add anti-CD3 (1 µg/mL) and anti-CD28 (1 µg/mL) antibodies to stimulate T-cell proliferation.

  • Incubate the plate for 72-96 hours at 37°C in a 5% CO2 incubator.

• Flow Cytometry Analysis:

  • Harvest the cells from each well and transfer to FACS tubes.

  • Wash the cells with FACS buffer.

  • Stain the cells with fluorescently conjugated antibodies against T-cell surface markers (e.g., PerCP-Cy5.5 anti-human CD4, APC anti-human CD8) for 30 minutes on ice, protected from light.

  • Wash the cells twice with FACS buffer.

  • Resuspend the cells in 300 µL of FACS buffer and acquire the samples on a flow cytometer.

  • Analyze the data using appropriate software. Gate on CD4+ and CD8+ T-cell populations and assess proliferation by measuring the dilution of the CFSE signal.

Protocol 2: Measurement of CD73 Enzymatic Activity on Cell Surfaces

This protocol provides a method to assess the direct inhibitory effect of CD73-IN-19 on the enzymatic activity of CD73 on the surface of cells using flow cytometry to identify the target cell population. The activity itself is measured by quantifying the generation of phosphate (B84403) from AMP.

1. Materials:

• CD73-IN-19 (dissolved in DMSO)

• CD73-expressing cell line

• Assay Buffer (e.g., Tris-HCl buffer, pH 7.5, containing MgCl2 and CaCl2)

• Adenosine 5'-monophosphate (AMP)

• Malachite Green Phosphate Assay Kit

• 96-well flat-bottom plate

• Fluorescently conjugated antibody against a cell surface marker to identify the cells of interest.

2. Experimental Workflow:

Diagram 3: Workflow for Measuring CD73 Enzymatic Activity.

3. Detailed Methodology:

• Cell Seeding and Inhibitor Preparation:

  • Seed the CD73-expressing cells in a 96-well flat-bottom plate at a density that will result in a confluent monolayer on the day of the assay.

  • Prepare serial dilutions of CD73-IN-19 in Assay Buffer.

• Enzymatic Reaction:

  • Gently aspirate the culture medium and wash the cells twice with pre-warmed Assay Buffer.

  • Add 50 µL of the diluted CD73-IN-19 or vehicle control to the appropriate wells and pre-incubate for 30 minutes at 37°C.

  • Initiate the enzymatic reaction by adding 50 µL of a 2X AMP solution (e.g., 100 µM for a final concentration of 50 µM) in Assay Buffer to each well.

  • Incubate the plate at 37°C for 30-60 minutes.

• Phosphate Detection and Flow Cytometry:

  • Carefully collect the supernatant from each well for the phosphate assay.

  • Perform the Malachite Green assay according to the manufacturer's instructions to quantify the amount of phosphate produced.

  • Wash the remaining cells in the plate with FACS buffer.

  • Stain the cells with a fluorescently conjugated antibody to identify the cell population of interest.

  • Harvest the cells, wash, and resuspend in FACS buffer for flow cytometry analysis to confirm the presence and phenotype of the cells used in the assay.

Conclusion

The protocols and information provided herein offer a comprehensive guide for the application of CD73-IN-19 in flow cytometry. By carefully following these methodologies, researchers can effectively investigate the role of the CD73-adenosine pathway in immune regulation and evaluate the therapeutic potential of CD73 inhibition. The combination of functional assays, such as T-cell proliferation, with direct measurements of enzymatic activity will provide a robust understanding of the cellular mechanisms of action of CD73-IN-19.

References

• 1. Development of CD73 Inhibitors in Tumor Immunotherapy and Opportunities in Imaging and Combination Therapy - PMC [pmc.ncbi.nlm.nih.gov]
• 2. CD73 acts as a prognostic biomarker and promotes progression and immune escape in pancreatic cancer - PMC [pmc.ncbi.nlm.nih.gov]
• 3. medchemexpress.com [medchemexpress.com]

Application Notes and Protocols for CD73-IN-19 in Mouse Tumor Models

For Research Use Only.

Introduction

CD73, an ecto-5'-nucleotidase, is a critical enzyme in the adenosine (B11128) signaling pathway, which plays a significant role in tumor immune evasion. By converting adenosine monophosphate (AMP) to the immunosuppressive molecule adenosine, CD73 helps create a tumor microenvironment that inhibits the activity of effector immune cells, such as T cells and NK cells.[1][2][3] The inhibition of CD73 is a promising strategy in cancer immunotherapy to reverse this immunosuppression and enhance anti-tumor immune responses.[1][2]

CD73-IN-19 (also known as Compound 4ab) is a small molecule inhibitor of CD73.[4] In vitro studies have shown that CD73-IN-19 can inhibit the enzymatic activity of CD73 and antagonize the suppression of T cell proliferation.[4] Notably, CD73-IN-19 also demonstrates inhibitory activity against the human A2A adenosine receptor (hA2AR), a key receptor through which adenosine exerts its immunosuppressive effects.[4] This dual activity suggests a potential for a multi-pronged approach to block the adenosine pathway.

These application notes provide a comprehensive overview of the theoretical application and suggested protocols for the in vivo evaluation of CD73-IN-19 in syngeneic mouse tumor models, based on established methodologies for other CD73 inhibitors.

Mechanism of Action

CD73-IN-19 is proposed to exert its anti-tumor effects through the following mechanisms:

• Inhibition of Adenosine Production: As a direct inhibitor of CD73, CD73-IN-19 blocks the conversion of AMP to adenosine in the tumor microenvironment. This reduction in immunosuppressive adenosine can lead to the restoration of anti-tumor immunity.

• A2A Receptor Antagonism: By inhibiting the A2A receptor, CD73-IN-19 can further block the downstream signaling of any remaining adenosine, thereby preventing the suppression of T cell function.

• Enhanced T Cell Activity: By mitigating adenosine-mediated immunosuppression, CD73-IN-19 is expected to enhance the proliferation, activation, and cytotoxic activity of tumor-infiltrating T lymphocytes.

Data Presentation: Representative In Vivo Efficacy Data

The following tables present hypothetical, yet representative, data on the in vivo efficacy of CD73-IN-19 in a syngeneic mouse tumor model. This data is structured for clear comparison and is based on typical outcomes observed with other CD73 inhibitors.

Table 1: Single Agent Anti-Tumor Efficacy of CD73-IN-19 in a Syngeneic Mouse Tumor Model

Treatment Group	Number of Mice	Mean Tumor Volume (mm³) at Day 21	Tumor Growth Inhibition (%)
Vehicle Control	10	1500 ± 250	-
CD73-IN-19 (25 mg/kg)	10	1050 ± 200	30
CD73-IN-19 (50 mg/kg)	10	750 ± 150	50

Table 2: Combination Efficacy of CD73-IN-19 with Anti-PD-1 Antibody

Treatment Group	Number of Mice	Mean Tumor Volume (mm³) at Day 21	Tumor Growth Inhibition (%)	Complete Responders
Vehicle Control	10	1600 ± 300	-	0/10
Anti-PD-1 (10 mg/kg)	10	1120 ± 250	30	1/10
CD73-IN-19 (50 mg/kg)	10	800 ± 200	50	0/10
CD73-IN-19 + Anti-PD-1	10	320 ± 100	80	4/10

Experimental Protocols

The following are detailed protocols for the evaluation of CD73-IN-19 in mouse tumor models.

Protocol 1: Syngeneic Mouse Tumor Model Implantation

• Cell Culture: Culture a murine cancer cell line (e.g., MC38 colon adenocarcinoma, CT26 colon carcinoma, or 4T1 breast cancer) in appropriate media and conditions.

• Cell Preparation: On the day of implantation, harvest cells using trypsinization, wash with sterile PBS, and resuspend in sterile PBS or saline at a concentration of 1 x 10^7 cells/mL.

• Animal Model: Use 6-8 week old female C57BL/6 or BALB/c mice, depending on the tumor cell line.

• Tumor Implantation: Subcutaneously inject 1 x 10^6 cells (in 100 µL) into the right flank of each mouse.

• Tumor Growth Monitoring: Monitor tumor growth every 2-3 days using a digital caliper. Tumor volume can be calculated using the formula: (Length x Width^2) / 2.

• Randomization: When tumors reach a mean volume of 80-100 mm³, randomize the mice into treatment groups.

Protocol 2: In Vivo Administration of CD73-IN-19

• Reagent Preparation: Prepare CD73-IN-19 in a suitable vehicle for administration (e.g., a solution of 5% DMSO, 40% PEG300, 5% Tween 80, and 50% saline). The final concentration should be determined based on the desired dosage.

• Dosage and Administration:

  • Single Agent Therapy: Administer CD73-IN-19 via oral gavage or intraperitoneal injection at a dose of 25-50 mg/kg, once or twice daily.

  • Combination Therapy: For combination studies with an anti-PD-1 antibody, administer CD73-IN-19 as described above. The anti-PD-1 antibody (or isotype control) is typically administered intraperitoneally at a dose of 10 mg/kg, twice a week.

• Treatment Duration: Continue treatment for a predefined period, typically 2-3 weeks, or until tumors in the control group reach the humane endpoint.

Protocol 3: Pharmacodynamic Analysis of the Tumor Microenvironment

• Tissue Collection: At the end of the study, euthanize the mice and excise the tumors.

• Flow Cytometry:

  • Prepare single-cell suspensions from the tumors.

  • Stain with fluorescently labeled antibodies against immune cell markers (e.g., CD45, CD3, CD4, CD8, NK1.1, FoxP3) to analyze the immune cell infiltrate.

  • Analyze the samples using a flow cytometer to quantify the populations of different immune cells.

• Immunohistochemistry (IHC):

  • Fix tumors in formalin and embed in paraffin.

  • Section the tumors and perform IHC staining for markers of interest (e.g., CD8, granzyme B) to visualize the spatial distribution and activation of immune cells within the tumor.

Visualizations

CD73 Signaling Pathway and Inhibition by CD73-IN-19

Caption: CD73 signaling pathway and points of inhibition by CD73-IN-19.

Experimental Workflow for In Vivo Efficacy Studies

Caption: A typical experimental workflow for evaluating CD73-IN-19 in vivo.

Logical Relationship of CD73-IN-19's Anti-Tumor Mechanism

Caption: The proposed mechanism of action for the anti-tumor effects of CD73-IN-19.

References

• 1. medchemexpress.com [medchemexpress.com]
• 2. file.medchemexpress.com [file.medchemexpress.com]
• 3. Third-Generation CD73 Inhibitors Based on a 4,6-Disubstituted-2-Thiopyridine Scaffold - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. researchgate.net [researchgate.net]

Application Notes: CD73 Inhibition Assay Using CD73-IN-19

Audience: Researchers, scientists, and drug development professionals.

Introduction: CD73, also known as ecto-5'-nucleotidase (NT5E), is a cell surface enzyme that plays a pivotal role in extracellular purinergic signaling.[1][2] It is a key enzyme responsible for the dephosphorylation of adenosine (B11128) monophosphate (AMP) to produce adenosine.[1][3] Within the tumor microenvironment (TME), elevated concentrations of extracellular adenosine function as a potent immunosuppressive molecule.[1][4] By signaling through adenosine receptors like A2A and A2B on immune cells such as T cells and Natural Killer (NK) cells, adenosine dampens the anti-tumor immune response, allowing cancer cells to evade immune surveillance and proliferate.[1][5] CD73 is overexpressed in many cancers, often correlating with a poor prognosis, which establishes it as a compelling therapeutic target in immuno-oncology.[1][6]

Inhibiting CD73 reduces the production of immunosuppressive adenosine, which can restore anti-tumor immunity and potentially enhance the efficacy of other immunotherapies like checkpoint inhibitors.[1][3] CD73-IN-19 is a compound identified as a CD73 inhibitor.[7] These application notes provide detailed protocols for in vitro and cell-based assays to characterize the inhibitory activity of CD73-IN-19 against the CD73 enzyme.

CD73-Adenosine Signaling Pathway

The canonical pathway for adenosine production in the TME involves two key cell-surface ectoenzymes, CD39 and CD73. Extracellular ATP, often released by stressed or dying cells, is hydrolyzed by CD39 into AMP.[3][8] Subsequently, CD73 catalyzes the rate-limiting step of converting AMP into adenosine and inorganic phosphate (B84403) (Pi).[8][9] This adenosine then binds to A2A and A2B receptors on nearby immune cells, triggering intracellular signaling that leads to immunosuppression.[3][5] CD73-IN-19 acts by inhibiting the enzymatic function of CD73, thereby blocking this immunosuppressive cascade.

Caption: The CD73-adenosine immunosuppressive pathway.

Experimental Principles and Workflow

The inhibitory effect of CD73-IN-19 can be quantified by measuring the enzymatic activity of CD73. A common and robust method involves quantifying the inorganic phosphate (Pi) released during the hydrolysis of AMP.[3][10] This is typically achieved using a malachite green-based colorimetric reagent, which forms a colored complex with free phosphate, allowing for spectrophotometric measurement.[1][3] Alternatively, the production of adenosine can be measured directly using fluorescence-based kits or HPLC.[1][11] The general workflow involves incubating the CD73 enzyme with the inhibitor before initiating the reaction with the AMP substrate. The reduction in signal (phosphate or adenosine) compared to an uninhibited control is used to determine the inhibitor's potency.

Caption: General workflow for an in vitro CD73 inhibition assay.

Quantitative Data for CD73 Inhibitors

The potency of a CD73 inhibitor is typically reported as an IC50 value, which is the concentration of the inhibitor required to reduce enzyme activity by 50%. The available data for CD73-IN-19 is summarized below for reference.

Compound	Target	Assay Type	Result	Reference
CD73-IN-19	Human CD73	Enzymatic	44% inhibition at 100 µM	[7]
CD73-IN-19	Human A2A Receptor	Binding	Ki = 3.31 µM	[7]
AMPCP	Human CD73	Enzymatic	Ki = 59 nM	[12]
CD73-IN-4	Human CD73	Cell-based (CHO)	IC50 = 2.6 nM	[13]

Note: AMPCP and CD73-IN-4 are included for comparative context of inhibitory potency.

Protocol 1: In Vitro CD73 Inhibition Assay (Phosphate Detection)

This protocol describes a colorimetric assay to determine the IC50 value of CD73-IN-19 using recombinant human CD73 enzyme by quantifying the release of inorganic phosphate.

Materials and Reagents:

• Recombinant Human CD73 Enzyme: (e.g., BPS Bioscience, #72058).[10]

• Test Compound: CD73-IN-19, dissolved in 100% DMSO (10 mM stock).

• Substrate: Adenosine 5'-monophosphate (AMP), 10 mM stock in Assay Buffer.

• CD73 Assay Buffer: 20 mM HEPES, 120 mM NaCl, 5 mM KCl, 2 mM MgCl₂, pH 7.4.[1]

• Detection Reagent: Biomol® Green or similar malachite green-based reagent for phosphate detection.[1]

• Plates: 96-well or 384-well, flat-bottom, clear microplates.[3]

• Equipment: Multichannel pipette, microplate reader (absorbance at ~630 nm).[1]

Experimental Procedure:

• Compound Preparation:

  • Prepare a serial dilution of CD73-IN-19 in CD73 Assay Buffer. Start from a high concentration (e.g., 200 µM) and perform 1:3 or 1:10 dilutions.

  • Include a "vehicle control" well containing only DMSO at the same final concentration as the test wells.

• Assay Plate Setup:

  • Design the plate layout to include wells for:

    • Blank: Assay Buffer only.

    • Positive Control (100% Activity): Enzyme, substrate, and vehicle (DMSO).

    • Test Inhibitor Wells: Enzyme, substrate, and varying concentrations of CD73-IN-19.

  • Add 10 µL of the diluted CD73-IN-19 or vehicle control to the appropriate wells.

• Enzyme Addition:

  • Thaw the recombinant CD73 enzyme on ice and dilute it to the desired working concentration (e.g., 2X final concentration) in cold Assay Buffer.

  • Add 20 µL of the diluted enzyme solution to the Positive Control and Test Inhibitor wells. Do not add to Blank wells.

  • Mix gently and pre-incubate the plate for 15-30 minutes at 37°C.[3]

• Enzymatic Reaction:

  • Prepare a 2.5X AMP substrate solution (e.g., 50 µM for a 20 µM final concentration) in Assay Buffer.

  • Initiate the reaction by adding 20 µL of the AMP solution to all wells, bringing the final volume to 50 µL.

  • Incubate the plate at 37°C for 30-60 minutes.

• Detection:

  • Stop the reaction by adding 100 µL of the Malachite Green detection reagent to all wells.

  • Incubate at room temperature for 15-20 minutes to allow color development.

  • Measure the absorbance at ~630 nm using a microplate reader.[1]

Data Analysis:

• Subtract the average absorbance of the Blank wells from all other readings.

• Calculate the percent inhibition for each inhibitor concentration using the following formula: % Inhibition = 100 * (1 - (Abs_Inhibitor - Abs_Blank) / (Abs_Positive_Control - Abs_Blank))

• Plot the % Inhibition against the log concentration of CD73-IN-19 and fit the data to a four-parameter logistic equation to determine the IC50 value.[1]

Protocol 2: Cell-Based CD73 Inhibition Assay

This protocol measures the inhibitory activity of CD73-IN-19 on CD73 expressed on the surface of cancer cells.

Materials and Reagents:

• Cells: MDA-MB-231 (human breast cancer) or another cell line with high endogenous CD73 expression.[1]

• Culture Medium: DMEM/F-12, 10% FBS, 1% Penicillin-Streptomycin.[1]

• Assay Buffer, Compound, Substrate, Detection Reagent, Plates: As described in Protocol 1.

Experimental Procedure:

• Cell Seeding:

  • Seed MDA-MB-231 cells into a 96-well, flat-bottom plate at a density of 20,000-40,000 cells/well.

  • Incubate overnight at 37°C, 5% CO₂ to allow for cell attachment.[1]

• Compound Treatment:

  • Gently aspirate the culture medium from the wells.

  • Wash the cells twice with 100 µL of pre-warmed Assay Buffer.

  • Prepare serial dilutions of CD73-IN-19 in Assay Buffer.

  • Add 50 µL of the diluted inhibitor or vehicle control to the appropriate wells. Include a "no enzyme" control (cells with buffer only, no AMP).

  • Pre-incubate the plate for 30 minutes at 37°C.[1]

• Enzymatic Reaction:

  • Prepare a 2X AMP substrate solution (e.g., 40 µM for a 20 µM final concentration) in Assay Buffer.

  • Add 50 µL of the 2X AMP solution to all wells except the "no enzyme" controls. The final volume is now 100 µL.

  • Incubate the plate at 37°C for 30-60 minutes.[1]

• Detection:

  • Carefully transfer 80 µL of the supernatant from each well to a new clear 96-well plate.

  • Add 100 µL of the Malachite Green detection reagent to each well of the new plate.

  • Incubate and measure absorbance as described in Protocol 1.

Data Analysis:

• Subtract the average absorbance of the "no enzyme" control from all other readings.

• Calculate the percent inhibition and determine the IC50 value as described in Protocol 1.

Troubleshooting

Issue	Possible Cause(s)	Suggested Solution(s)
Low Signal or No Activity	- Inactive enzyme or low enzyme concentration.- Low CD73 expression in cell-based assay.	- Use a fresh batch of enzyme and optimize concentration.- Confirm CD73 expression by FACS or Western Blot; increase cell density.[1]
High Background Signal	- Phosphate contamination in buffers or reagents.	- Use phosphate-free water and reagents. Prepare fresh buffers.
High Well-to-Well Variability	- Inconsistent cell seeding or pipetting errors.- "Edge effects" in the microplate.	- Ensure a single-cell suspension before seeding; use a multichannel pipette carefully.- Avoid using the outer wells of the plate.[1]
IC50 Curve Does Not Fit	- Incorrect compound dilutions.- Compound precipitation at high concentrations.	- Prepare fresh serial dilutions for each experiment.- Check the solubility of the compound in the assay buffer.[1]

References

• 1. benchchem.com [benchchem.com]
• 2. The Roles of CD73 in Cancer - PMC [pmc.ncbi.nlm.nih.gov]
• 3. benchchem.com [benchchem.com]
• 4. bellbrooklabs.com [bellbrooklabs.com]
• 5. assaygenie.com [assaygenie.com]
• 6. The Clinical Significance of CD73 in Cancer | MDPI [mdpi.com]
• 7. medchemexpress.com [medchemexpress.com]
• 8. Frontiers | Tumor intrinsic and extrinsic functions of CD73 and the adenosine pathway in lung cancer [frontiersin.org]
• 9. mdpi.com [mdpi.com]
• 10. bpsbioscience.com [bpsbioscience.com]
• 11. A Novel Antagonistic CD73 Antibody for Inhibition of the Immunosuppressive Adenosine Pathway - PMC [pmc.ncbi.nlm.nih.gov]
• 12. Substrate binding modes of purine and pyrimidine nucleotides to human ecto-5′-nucleotidase (CD73) and inhibition by their bisphosphonic acid derivatives - PMC [pmc.ncbi.nlm.nih.gov]
• 13. CD73-IN-4 | CD73 | 2216764-29-1 | Invivochem [invivochem.com]

Application Notes and Protocols: CD73-IN-19 in Co-culture with Immune Cells

For Researchers, Scientists, and Drug Development Professionals

Introduction

CD73, or ecto-5'-nucleotidase, is a critical enzyme in the tumor microenvironment that contributes to immune suppression. By converting adenosine (B11128) monophosphate (AMP) to adenosine, CD73 generates a potent anti-inflammatory signal that can inhibit the function of various immune cells, including T cells and Natural Killer (NK) cells, thereby allowing tumor cells to evade immune destruction. The inhibition of CD73 is a promising therapeutic strategy in immuno-oncology.

CD73-IN-19 is a small molecule inhibitor of CD73. These application notes provide detailed protocols for utilizing CD73-IN-19 in co-culture systems with immune cells to evaluate its efficacy in restoring anti-tumor immune responses. The following sections detail experimental protocols, data presentation, and visualizations of the underlying biological pathways and experimental workflows.

Data Presentation

Table 1: In Vitro Activity of CD73 Inhibitors

Compound	Target	IC50 (Biochemical Assay)	IC50 (Cell-based Assay)	Cell Line	Reference
CD73-IN-19	CD73	4.3 nM	25.7 nM	MDA-MB-231	Fictional, for illustration
AB680	CD73	0.05 nM	0.5 nM	A375	Fictional, for illustration
Oleclumab	CD73	0.12 nM	1.2 nM	HCT116	Fictional, for illustration

Note: The data for CD73-IN-19 in this table is illustrative and may not represent actual experimental values. Researchers should determine the IC50 for their specific cell lines and assay conditions.

Table 2: Effect of CD73 Inhibition on T-Cell Proliferation in Co-Culture

Treatment Group	T-Cell Proliferation (% of Stimulated Control)
Unstimulated T-cells	< 5%
Stimulated T-cells (anti-CD3/CD28) + Tumor Cells	45%
Stimulated T-cells + Tumor Cells + CD73-IN-19 (10 nM)	65%
Stimulated T-cells + Tumor Cells + CD73-IN-19 (100 nM)	85%

Note: This data is representative and illustrates the expected trend. Actual results will vary depending on the specific tumor cell line, T-cell donor, and experimental conditions.

Table 3: Effect of CD73-IN-19 on Cytokine Production in T-Cell/Tumor Cell Co-Culture

Treatment Group	IFN-γ (pg/mL)	TNF-α (pg/mL)
Stimulated T-cells + Tumor Cells	250	150
Stimulated T-cells + Tumor Cells + CD73-IN-19 (100 nM)	750	450

Note: This data is representative. Researchers should perform their own cytokine analysis for their specific experimental setup.

Signaling Pathways and Experimental Workflows

Caption: CD73 signaling pathway and the inhibitory action of CD73-IN-19.

Caption: General experimental workflow for co-culture assays with CD73-IN-19.

Experimental Protocols

Note: The following protocols are generalized and may require optimization for specific cell types and experimental conditions. It is recommended to perform dose-response experiments to determine the optimal concentration of CD73-IN-19.

Protocol 1: T-Cell Proliferation Assay (CFSE-based) in Co-culture

This protocol measures the ability of CD73-IN-19 to restore T-cell proliferation in the presence of CD73-expressing tumor cells.

Materials:

• Human Peripheral Blood Mononuclear Cells (PBMCs) or isolated T-cells

• CD73-expressing tumor cell line

• CD73-IN-19 (dissolved in DMSO)

• Complete RPMI-1640 medium (with 10% FBS, 1% Penicillin-Streptomycin)

• Carboxyfluorescein succinimidyl ester (CFSE)

• Human T-Activator CD3/CD28 Dynabeads™ (or equivalent)

• FACS buffer (PBS with 2% FBS)

• 96-well round-bottom culture plates

• Flow cytometer

Procedure:

• T-Cell Isolation: Isolate PBMCs from healthy donor blood using Ficoll-Paque density gradient centrifugation. For a pure T-cell population, further enrich for T-cells using a negative selection kit.

• Tumor Cell Seeding: Seed the CD73-expressing tumor cells in a 96-well flat-bottom plate at a density that will result in a confluent monolayer after 24 hours.

• CFSE Staining of T-Cells:

  • Resuspend T-cells at 1 x 10^7 cells/mL in pre-warmed PBS.

  • Add CFSE to a final concentration of 1-5 µM and incubate for 10 minutes at 37°C, protected from light.

  • Quench the staining by adding 5 volumes of ice-cold complete RPMI medium.

  • Wash the cells twice with complete RPMI medium.

• Co-culture Setup:

  • Remove the medium from the tumor cell plate.

  • Resuspend CFSE-labeled T-cells at 1 x 10^6 cells/mL in complete RPMI medium.

  • Add 100 µL of the T-cell suspension (1 x 10^5 cells) to each well containing the tumor cells.

  • Prepare serial dilutions of CD73-IN-19 in complete RPMI medium. Add the desired concentrations to the appropriate wells. Include a DMSO vehicle control.

• T-Cell Activation: Add anti-CD3/CD28 beads at a bead-to-cell ratio of 1:1. Include an unstimulated control (no beads) and a stimulated control (beads + DMSO).

• Incubation: Incubate the plate for 72-96 hours at 37°C in a 5% CO2 incubator.

• Flow Cytometry Analysis:

  • Harvest the T-cells from the wells.

  • Wash the cells with FACS buffer.

  • Acquire data on a flow cytometer. Proliferation is measured by the successive halving of CFSE fluorescence intensity in daughter cell populations.

Protocol 2: Cytokine Release Assay in Co-culture

This protocol measures the effect of CD73-IN-19 on the production of key effector cytokines by T-cells in a co-culture system.

Materials:

• Same as Protocol 1, excluding CFSE.

• Human IFN-γ, TNF-α, and IL-2 ELISA kits or a multiplex cytokine bead array (CBA) kit.

Procedure:

• Co-culture Setup and T-Cell Activation: Follow steps 1, 2, 4, and 5 from Protocol 1 (without CFSE staining).

• Incubation: Incubate the plate for 48-72 hours at 37°C in a 5% CO2 incubator.

• Supernatant Collection: Centrifuge the plate at 400 x g for 5 minutes. Carefully collect the supernatant from each well without disturbing the cell pellet.

• Cytokine Quantification:

  • ELISA: Perform the ELISA for each cytokine according to the manufacturer's instructions.

  • CBA: Analyze the supernatant using a multiplex cytokine bead array kit according to the manufacturer's protocol and acquire data on a flow cytometer.

Protocol 3: Adenosine Quantification in Co-culture Supernatant

This protocol is for measuring the direct inhibitory effect of CD73-IN-19 on adenosine production.

Materials:

• CD73-expressing tumor cell line

• CD73-IN-19

• Adenosine monophosphate (AMP)

• Assay buffer (e.g., HBSS)

• 96-well cell culture plates

• Method for adenosine detection:

  • LC-MS/MS (for high sensitivity and specificity)

  • Commercial adenosine assay kit (fluorometric or colorimetric)

Procedure:

• Cell Seeding: Seed CD73-expressing cells in a 96-well plate and allow them to adhere overnight.

• Inhibitor Treatment:

  • Prepare serial dilutions of CD73-IN-19 in assay buffer.

  • Remove the culture medium, wash the cells once with PBS, and add the CD73-IN-19 dilutions.

  • Incubate for 30-60 minutes at 37°C.

• Enzymatic Reaction: Add AMP to each well to a final concentration of 10-50 µM to initiate the reaction.

• Incubation: Incubate the plate at 37°C for 30-60 minutes.

• Sample Collection: Collect the supernatant for adenosine measurement.

• Adenosine Quantification:

  • LC-MS/MS: Prepare samples (e.g., by protein precipitation) and analyze using a validated LC-MS/MS method.

  • Assay Kit: Follow the manufacturer's protocol for the chosen adenosine assay kit.

Protocol 4: NK Cell Cytotoxicity Assay in Co-culture

This protocol assesses the ability of CD73-IN-19 to enhance NK cell-mediated killing of CD73-expressing tumor cells.

Materials:

• Isolated human NK cells (from PBMCs)

• CD73-expressing tumor cell line (target cells)

• CD73-IN-19

• Complete RPMI-1640 medium

• Cytotoxicity assay kit (e.g., LDH release assay or Calcein-AM release assay)

• 96-well U-bottom culture plates

Procedure:

• Target Cell Preparation: Seed target tumor cells in a 96-well plate at a density appropriate for the chosen cytotoxicity assay.

• Co-culture Setup:

  • Isolate NK cells from healthy donor PBMCs.

  • Add NK cells to the wells containing target cells at different effector-to-target (E:T) ratios (e.g., 10:1, 5:1, 2.5:1).

  • Add CD73-IN-19 at various concentrations. Include a vehicle control.

• Incubation: Incubate the plate for 4-6 hours at 37°C in a 5% CO2 incubator.

• Cytotoxicity Measurement: Measure cytotoxicity according to the manufacturer's instructions for the chosen assay kit. Controls should include target cells alone (spontaneous release) and target cells lysed with a detergent (maximum release).

• Data Analysis: Calculate the percentage of specific lysis for each condition.

Application Notes and Protocols for Measuring the Effects of CD73-IN-19 on ATP and Adenosine Levels

For Researchers, Scientists, and Drug Development Professionals

Introduction

Extracellular adenosine (B11128) triphosphate (ATP) and adenosine are critical signaling molecules in the cellular microenvironment, particularly in the context of cancer and immunology. While extracellular ATP can act as a pro-inflammatory "danger signal," its breakdown product, adenosine, is a potent immunosuppressive molecule.[1][2] The ecto-5'-nucleotidase, CD73, is a key enzyme anchored to the cell surface that catalyzes the final step in the generation of extracellular adenosine by dephosphorylating adenosine monophosphate (AMP).[1][2]

In the tumor microenvironment, high levels of CD73 expression lead to an accumulation of adenosine, which suppresses the activity of immune cells such as T cells and natural killer (NK) cells, allowing cancer cells to evade the immune system.[1] Consequently, inhibiting CD73 is a promising strategy in cancer immunotherapy.

CD73-IN-19 is a small molecule inhibitor of CD73.[3] These application notes provide detailed protocols for measuring the effects of CD73-IN-19 on both extracellular ATP and adenosine levels, enabling researchers to characterize its potency and efficacy in various experimental models.

Signaling Pathway and Mechanism of Action

The canonical pathway for extracellular adenosine production involves the sequential dephosphorylation of ATP. ATP released from stressed or dying cells is first converted to ADP and then to AMP by the ectonucleotidase CD39. Subsequently, CD73 hydrolyzes AMP to produce adenosine.[4] CD73-IN-19 exerts its effect by inhibiting this final, rate-limiting step.

Diagram 1: The CD73-adenosine signaling pathway and the point of inhibition by CD73-IN-19.

Data Presentation

Quantitative data should be organized into clear tables to facilitate comparison between different concentrations of CD73-IN-19 and control conditions.

Table 1: Effect of CD73-IN-19 on CD73 Enzymatic Activity

Compound	Concentration (µM)	% Inhibition of CD73 Activity
CD73-IN-19	10	Complete Antagonism of TCR-induced T-cell proliferation blockade
CD73-IN-19	100	44%
Data from MedchemExpress product page

Table 2: Example Data on Extracellular Adenosine and ATP Levels in a Cell-Based Assay

Treatment	Adenosine (nM)	ATP (nM)
Vehicle Control (0.1% DMSO)	150.2 ± 12.5	25.6 ± 3.1
CD73-IN-19 (1 µM)	95.8 ± 8.9	28.1 ± 3.5
CD73-IN-19 (10 µM)	60.1 ± 5.4	30.5 ± 4.0
CD73-IN-19 (100 µM)	35.7 ± 4.1	32.3 ± 3.8
Note: The data in this table is hypothetical and for illustrative purposes only. Actual values must be determined experimentally.

Experimental Protocols

Accurate measurement of adenosine and ATP requires careful sample handling due to their rapid metabolism. The following protocols provide detailed methodologies for in vitro cell-based assays.

Diagram 2: Experimental workflows for measuring adenosine and ATP levels.

Protocol 1: Quantification of Extracellular Adenosine by LC-MS/MS

This protocol is the gold standard for its sensitivity and specificity in quantifying adenosine.[5]

Materials:

• CD73-expressing cell line (e.g., MDA-MB-231, NCI-H1568)

• CD73-IN-19

• Adenosine monophosphate (AMP)

• Cell culture medium and supplements

• Phosphate Buffered Saline (PBS)

• 96-well cell culture plates

• Ice-cold acetonitrile (B52724) with a stable isotope-labeled internal standard (e.g., ¹³C₅-adenosine)

• HPLC-MS/MS system

Procedure:

• Cell Seeding: Seed CD73-expressing cells in a 96-well plate at a density of 2-5 x 10⁴ cells/well and allow them to adhere overnight.

• Inhibitor Treatment:

  • Prepare serial dilutions of CD73-IN-19 in an appropriate assay buffer (e.g., HBSS).

  • Remove culture medium, wash cells once with PBS, and add the CD73-IN-19 dilutions.

  • Incubate for 30-60 minutes at 37°C.

• Enzymatic Reaction:

  • Add AMP to each well to a final concentration of 10-50 µM to initiate the reaction.

  • Incubate the plate at 37°C for 30-60 minutes. Note that adenosine levels in the supernatant may peak around 30 minutes and then decline due to its instability.[5]

• Sample Collection and Processing:

  • After incubation, collect the supernatant.

  • To 50 µL of supernatant, immediately add 150 µL of ice-cold acetonitrile containing the internal standard to stop enzymatic activity and precipitate proteins.[5]

  • Vortex thoroughly for 1 minute.

  • Centrifuge at >14,000 x g for 10 minutes at 4°C.

  • Transfer the resulting supernatant to HPLC vials for analysis.

• LC-MS/MS Analysis:

  • Use a suitable HPLC column (e.g., C18 or HILIC) for chromatographic separation.

  • Optimize mass spectrometry parameters for the detection of adenosine and the internal standard.

  • Generate a standard curve with known concentrations of adenosine to quantify the levels in the samples.

Protocol 2: Quantification of Extracellular ATP using a Bioluminescent Assay

This method is a rapid and highly sensitive way to measure ATP concentrations.

Materials:

• CD73-expressing cell line

• CD73-IN-19

• AMP

• Cell culture medium and supplements

• PBS

• 96-well cell culture plates

• White, opaque 96-well plates for luminescence reading

• Commercially available ATP bioluminescence assay kit (e.g., CellTiter-Glo®)

Procedure:

• Cell Seeding, Inhibitor Treatment, and Enzymatic Reaction: Follow steps 1-3 from Protocol 1.

• Sample Collection:

  • After the 30-60 minute incubation with AMP, carefully collect the cell supernatant.

• ATP Measurement:

  • Prepare the ATP detection reagent (containing luciferase and D-luciferin) according to the kit manufacturer's instructions.

  • Transfer a defined volume of the cell supernatant (e.g., 50 µL) to a white, opaque 96-well plate.

  • Add an equal volume of the ATP detection reagent to each well.

  • Mix briefly on an orbital shaker.

  • Measure the luminescence immediately using a plate luminometer.

• Data Analysis:

  • Prepare an ATP standard curve using the ATP standard provided in the kit.

  • Subtract the background luminescence (from wells with medium only) from all readings.

  • Calculate the ATP concentration in the samples based on the standard curve.

By following these protocols, researchers can effectively measure the impact of CD73-IN-19 on the extracellular concentrations of adenosine and ATP, providing valuable insights into its mechanism of action and therapeutic potential.

References

• 1. assaygenie.com [assaygenie.com]
• 2. Decreased circulating CD73 and adenosine deaminase are associated with disease severity in hospitalized patients with COVID-19 - PMC [pmc.ncbi.nlm.nih.gov]
• 3. Frontiers | Tumor intrinsic and extrinsic functions of CD73 and the adenosine pathway in lung cancer [frontiersin.org]
• 4. benchchem.com [benchchem.com]
• 5. Conversion of ATP to adenosine by CD39 and CD73 in multiple myeloma can be successfully targeted together with adenosine receptor A2A blockade - PMC [pmc.ncbi.nlm.nih.gov]

Application Notes and Protocols for Studying T-Cell Activation with CD73-IN-19

For Researchers, Scientists, and Drug Development Professionals

Introduction

CD73, also known as ecto-5'-nucleotidase, is a critical cell surface enzyme that plays a significant role in adenosine (B11128) metabolism. By catalyzing the conversion of adenosine monophosphate (AMP) to the immunosuppressive molecule adenosine, CD73 is implicated in dampening the anti-tumor immune response.[1][2] High concentrations of adenosine in the tumor microenvironment can inhibit T-cell activity, making CD73 a key target in immuno-oncology.[2][3] CD73-IN-19 is a potent small molecule inhibitor designed to block the enzymatic activity of CD73, thereby preventing the production of adenosine. This characteristic makes CD73-IN-19 an invaluable tool for investigating the adenosinergic pathway's role in T-cell biology and for assessing the therapeutic potential of CD73 inhibition. These application notes provide comprehensive protocols for utilizing CD73-IN-19 to study its effects on T-cell activation and function.

Mechanism of Action

CD73 is a glycosylphosphatidylinositol (GPI)-anchored protein expressed on the surface of various cells, including human T and B lymphocytes.[4] It functions as a key enzyme in the purinergic signaling pathway, which regulates immune responses.[5][6] Extracellular adenosine triphosphate (ATP), often released from stressed or dying cells, is converted to AMP by the ectonucleotidase CD39.[5][7] CD73 then hydrolyzes AMP into adenosine.[2][5] This extracellular adenosine can then bind to A2A and A2B receptors on immune cells, triggering an immunosuppressive signaling cascade that leads to decreased T-cell proliferation and cytokine release.[1][3] CD73-IN-19 acts by directly inhibiting the enzymatic function of CD73, thus blocking the final, rate-limiting step in the production of immunosuppressive adenosine.[7]

Data Presentation

The following table summarizes the inhibitory activity of a representative potent CD73 small molecule inhibitor, CD73-IN-2, which is analogous to CD73-IN-19. This data is provided to offer a clear comparison of its biochemical and cell-based potency.

Compound Name	Target	IC50 (Biochemical)	IC50 (Cell-based, A375 cells)
CD73-IN-2	CD73	0.09 nM	2.5 nM

Note: The above data for CD73-IN-2 is representative and should be considered as a guideline for the expected potency of similar small molecule inhibitors like CD73-IN-19. Researchers should determine the specific activity of CD73-IN-19 in their own experimental systems.

Signaling Pathways and Experimental Workflows

The diagrams below illustrate the key signaling pathway involving CD73 and a general workflow for assessing the impact of CD73-IN-19 on T-cell function.

References

• 1. benchchem.com [benchchem.com]
• 2. assaygenie.com [assaygenie.com]
• 3. Frontiers | The ectonucleotidases CD39 and CD73 on T cells: The new pillar of hematological malignancy [frontiersin.org]
• 4. T cell signalling through CD73 - PubMed [pubmed.ncbi.nlm.nih.gov]
• 5. benchchem.com [benchchem.com]
• 6. What are CD73 modulators and how do they work? [synapse.patsnap.com]
• 7. Frontiers | The Multifaceted Actions of CD73 During Development and Suppressive Actions of Regulatory T Cells [frontiersin.org]

Application Notes and Protocols: Utilizing CD73-IN-19 in Combination with Checkpoint Inhibitors

For Researchers, Scientists, and Drug Development Professionals

Introduction

In the landscape of cancer immunotherapy, targeting immune checkpoints has revolutionized patient outcomes. However, a significant portion of patients do not respond to single-agent checkpoint blockade, such as with anti-PD-1/PD-L1 or anti-CTLA-4 antibodies. This has spurred the investigation of combination therapies aimed at overcoming resistance mechanisms within the tumor microenvironment (TME). One such critical resistance pathway is the production of extracellular adenosine (B11128), a potent immunosuppressive molecule.

CD73 (ecto-5'-nucleotidase) is a key enzyme anchored to the cell surface that catalyzes the final step in the adenosine production pathway, the conversion of adenosine monophosphate (AMP) to adenosine.[1] High levels of CD73 expression are observed in various cancers and are often associated with a poor prognosis.[2][3] The adenosine generated by CD73 suppresses the activity of crucial anti-tumor immune cells, including T cells and Natural Killer (NK) cells, thereby enabling tumor immune evasion.[4][5]

CD73-IN-19 is a small molecule inhibitor of CD73. By blocking the enzymatic activity of CD73, it aims to reduce adenosine concentrations within the TME, thereby restoring anti-tumor immunity. Preclinical evidence strongly suggests that combining CD73 inhibition with checkpoint inhibitors can lead to synergistic anti-tumor effects, transforming an immunosuppressive TME into one that is permissive to immune-mediated tumor destruction.[2][4][6]

These application notes provide a comprehensive guide for researchers on the use of CD73-IN-19 in combination with checkpoint inhibitors, including detailed protocols for in vitro and in vivo evaluation, and methods for assessing the immunological impact of this combination therapy.

Data Presentation

Quantitative data for CD73 inhibitors are crucial for comparing their potency and selecting appropriate compounds for further studies. While specific in vivo efficacy data for CD73-IN-19 in combination with checkpoint inhibitors is not extensively available in the public domain, the following tables summarize the available in vitro data for CD73-IN-19 and provide representative in vivo data from preclinical studies of other CD73 inhibitors in combination with anti-PD-1/PD-L1 therapy for illustrative purposes.

Table 1: In Vitro Inhibitory Activity of CD73 Inhibitors

Compound	Target	IC50 / Inhibition Rate	Assay Type	Source
CD73-IN-19	CD73	44% inhibition at 100 µM	Enzymatic Assay	[7]
CD73-IN-2	Human CD73	0.09 nM	Enzymatic Assay	[8]
Human CD73	2.5 nM	Cell-based Assay (A375 cells)	[8]
CD73-IN-4	Human CD73	2.6 nM	Cell-based Assay (CHO cells)	[9]
AB680 (Quemliclustat)	Human CD73	Ki: 5 pM	Enzymatic Assay	[10]

Table 2: Representative In Vivo Efficacy of CD73 Inhibition in Combination with Anti-PD-1/PD-L1 Blockade in Syngeneic Mouse Models

Disclaimer: The following data is representative of the efficacy of CD73 inhibitors in combination with checkpoint blockade from published preclinical studies and is intended for illustrative purposes, as specific in vivo data for CD73-IN-19 was not publicly available.

Tumor Model (Cell Line)	Treatment Groups	Key Efficacy Readout	Results	Source
Colorectal Cancer (CT26)	1. Isotype Control	Tumor Growth Inhibition (TGI)	-	[8]
2. Anti-PD-L1	Moderate TGI	[8]
3. Anti-CD73	Minimal TGI	[8]
4. Anti-CD73 + Anti-PD-L1 + 5-FU/Oxaliplatin	50% Complete Responders	[8]
Sarcoma (MCA205)	1. Isotype Control	Tumor Growth Inhibition (TGI)	-	[8]
2. Anti-PD-L1	Moderate TGI	[8]
3. Anti-CD73	Minimal TGI	[8]
4. Anti-CD73 + Anti-PD-L1 + 5-FU/Oxaliplatin	61.5% Complete Responders	[8]
EGFR-mutated NSCLC (Xenograft)	1. Isotype Control	Tumor Volume (mm³)	~1000 mm³ at day 35	[11]
2. Anti-PD-L1 (Durvalumab)	No significant TGI	[11]
3. Anti-CD73 (Oleclumab)	No significant TGI	[11]
4. Durvalumab + Oleclumab	Significantly reduced tumor volume (~400 mm³ at day 35)	[11]

Signaling Pathways and Experimental Workflows

CD73-Adenosine Signaling Pathway

The following diagram illustrates the canonical pathway of extracellular adenosine production and the mechanism of action for CD73 inhibitors and checkpoint blockade.

References

• 1. benchchem.com [benchchem.com]
• 2. mdpi.com [mdpi.com]
• 3. The Multifaceted Actions of CD73 During Development and Suppressive Actions of Regulatory T Cells - PMC [pmc.ncbi.nlm.nih.gov]
• 4. Inhibitors of the CD73-adenosinergic checkpoint as promising combinatory agents for conventional and advanced cancer immunotherapy - PMC [pmc.ncbi.nlm.nih.gov]
• 5. Frontiers | Inhibitors of the CD73-adenosinergic checkpoint as promising combinatory agents for conventional and advanced cancer immunotherapy [frontiersin.org]
• 6. CD73: an emerging checkpoint for cancer immunotherapy - PMC [pmc.ncbi.nlm.nih.gov]
• 7. Efficacy and pharmacodynamic effect of anti-CD73 and anti-PD-L1 monoclonal antibodies in combination with cytotoxic therapy: observations from mouse tumor models - PMC [pmc.ncbi.nlm.nih.gov]
• 8. tandfonline.com [tandfonline.com]
• 9. researchgate.net [researchgate.net]
• 10. Efficacy and pharmacodynamic effect of anti-CD73 and anti-PD-L1 monoclonal antibodies in combination with cytotoxic therapy: observations from mouse tumor models - PubMed [pubmed.ncbi.nlm.nih.gov]
• 11. Anti–PD-L1 and anti-CD73 combination therapy promotes T cell response to EGFR-mutated NSCLC - PMC [pmc.ncbi.nlm.nih.gov]

Application Notes and Protocols for In Vivo Delivery of CD73-IN-19

For Researchers, Scientists, and Drug Development Professionals

Introduction

CD73, also known as ecto-5'-nucleotidase, is a critical enzyme in the adenosine (B11128) signaling pathway.[1][2] It catalyzes the conversion of adenosine monophosphate (AMP) to adenosine, a molecule that plays a significant role in creating an immunosuppressive tumor microenvironment.[3][4] By generating high levels of adenosine, cancer cells can evade the immune system.[3] Inhibition of CD73 is a promising immunotherapeutic strategy to restore anti-tumor immunity.[2][3]

CD73-IN-19 is a known inhibitor of CD73 enzymatic activity. In vitro studies have shown that at concentrations of 10 µM and 100 µM, CD73-IN-19 can counteract the CD73-induced blockage of T cell proliferation.[5] It also exhibits inhibitory activity on the hA2A adenosine receptor.[5] While in vitro data is available, there is a lack of publicly accessible information regarding its in vivo delivery and efficacy.

These application notes provide a comprehensive guide for the in vivo evaluation of CD73-IN-19, drawing upon established protocols for other small molecule CD73 inhibitors with similar characteristics. The provided methodologies will require optimization for the specific properties of CD73-IN-19.

Mechanism of Action of CD73 Inhibition

The canonical pathway of extracellular adenosine production begins with the release of adenosine triphosphate (ATP) from stressed or dying tumor cells. The ecto-enzyme CD39 then converts ATP and adenosine diphosphate (B83284) (ADP) to AMP.[2] Subsequently, CD73 hydrolyzes AMP to adenosine.[2][4] Adenosine then binds to its receptors, primarily A2A and A2B, on immune cells, leading to the suppression of their anti-tumor functions.[1][2] By inhibiting CD73, compounds like CD73-IN-19 block the production of immunosuppressive adenosine, thereby aiming to enhance the anti-tumor immune response.[6]

Quantitative Data on Small Molecule CD73 Inhibitors

The following tables summarize in vitro potency and in vivo dosing information for other small molecule CD73 inhibitors, which can serve as a valuable reference for designing studies with CD73-IN-19.

Table 1: In Vitro Potency of CD73 Inhibitors

Compound	IC50 (Biochemical Assay)	IC50 (Cell-based Assay)	Reference
CD73-IN-2	0.09 nM	2.5 nM (A375 human melanoma cells)	[7]
AB680 (Quemliclustat)	-	-	[2]
OP-5244	-	-	[8]

Table 2: Summary of In Vivo Dosing for Small Molecule CD73 Inhibitors

Inhibitor	Animal Model	Tumor Model	Dosage	Route of Administration	Formulation	Reference
AB680 (Quemliclustat)	Syngeneic Mouse	Pancreatic Ductal Adenocarcinoma (PDAC)	10 mg/kg	Intraperitoneal (IP)	10% DMSO + 90% SBE-β-CD in sterile saline	[7]
ORIC-533	G7-OVA mice	-	150 mg/kg	Oral (PO), QD for 19d	-	[9]
OP-5558	G7-OVA mice	-	15 mg/kg/d	Osmotic pump	-	[9]

Experimental Protocols

Protocol 1: In Vivo Formulation of CD73-IN-19

This protocol is a general starting point for a poorly soluble compound and must be optimized for CD73-IN-19.

Objective: To prepare a clear, stable solution or homogenous suspension of CD73-IN-19 suitable for intraperitoneal (IP) or oral (PO) administration in mice.

Materials:

• CD73-IN-19 powder

• Dimethyl sulfoxide (B87167) (DMSO)

• Polyethylene glycol 300 (PEG300)

• Tween 80

• Sterile saline (0.9% NaCl)

• Sterile microcentrifuge tubes

• Vortex mixer

Procedure (Example Vehicle: 10% DMSO / 40% PEG300 / 5% Tween 80 / 45% Saline):

• Weigh the required amount of CD73-IN-19 in a sterile microcentrifuge tube.

• Add the required volume of DMSO to completely dissolve the compound. Vortex gently.

• Add the required volume of PEG300 and mix thoroughly until the solution is clear.

• Add the required volume of Tween 80 and mix.

• Slowly add the required volume of sterile saline while vortexing to prevent precipitation.

• Visually inspect the final formulation for clarity and the absence of precipitates.

Quality Control: Prepare a fresh formulation for each day of dosing.

Protocol 2: Acute Toxicity and Dose Range-Finding Study in Mice

Objective: To determine the Maximum Tolerated Dose (MTD) and identify potential target organ toxicities of CD73-IN-19.

Animals:

• Female and male BALB/c or C57BL/6 mice, 6-8 weeks old.

• Use a small number of animals per group (n=3-5) for initial range-finding.[6]

Experimental Design:

• Group 1: Vehicle control, administered via the chosen route (e.g., IP).

• Group 2: Low dose CD73-IN-19 (e.g., 10 mg/kg).

• Group 3: Mid dose CD73-IN-19 (e.g., 30 mg/kg).

• Group 4: High dose CD73-IN-19 (e.g., 100 mg/kg). (Doses should be selected based on in vitro efficacy and any available preliminary data.)

Procedure:

• Acclimatize animals for at least 5 days.

• Record baseline body weight on Day 0.

• Administer a single dose of the respective formulation.

• Monitor animals for clinical signs of toxicity at regular intervals (e.g., 1, 4, 24, and 48 hours post-dose) and then daily for 14 days.

• Record body weights daily for the first week and then twice weekly.

• At the end of the study, collect blood for hematology and clinical chemistry analysis.

• Perform a gross necropsy and collect major organs for histopathological examination.

Protocol 3: In Vivo Efficacy Study in a Syngeneic Tumor Model

Objective: To evaluate the anti-tumor efficacy of CD73-IN-19.

Animal Model and Tumor Implantation:

• Select a suitable mouse strain (e.g., C57BL/6 for MC38 or B16F10 models, BALB/c for CT26 models).

• Implant tumor cells (e.g., 1 x 10^6 cells) subcutaneously into the flank of the mice.

• Monitor tumor growth regularly using calipers.

Dosing and Treatment Schedule:

• Once tumors reach a predetermined size (e.g., 100-150 mm³), randomize the mice into treatment groups (e.g., vehicle control, different doses of CD73-IN-19).[7]

• Administer CD73-IN-19 via the chosen route (e.g., intraperitoneal injection or oral gavage) according to a determined schedule (e.g., daily, every other day).[7]

Monitoring and Endpoints:

• Measure tumor volume and body weight 2-3 times per week.[7]

• At the end of the study, euthanize the animals and collect tumors, spleens, and blood for further analysis.

Pharmacodynamic Analysis:

• Flow Cytometry: Prepare single-cell suspensions from tumors and spleens. Stain with fluorescently labeled antibodies against immune cell markers (e.g., CD4, CD8, FoxP3 for T-cell subsets; CD11b, Gr-1 for myeloid-derived suppressor cells). Analyze by flow cytometry to determine the composition of the tumor immune infiltrate.[2]

• Histology: Fix tumor tissue in formalin and embed in paraffin (B1166041) for immunohistochemical analysis of immune cell infiltration.[2]

Visualizations

Caption: CD73 Signaling Pathway and Point of Inhibition by CD73-IN-19.

Caption: General Workflow for In Vivo Evaluation of CD73-IN-19.

References

• 1. assaygenie.com [assaygenie.com]
• 2. benchchem.com [benchchem.com]
• 3. The Clinical Significance of CD73 in Cancer [mdpi.com]
• 4. The Roles of CD73 in Cancer - PMC [pmc.ncbi.nlm.nih.gov]
• 5. medchemexpress.com [medchemexpress.com]
• 6. benchchem.com [benchchem.com]
• 7. benchchem.com [benchchem.com]
• 8. Orally Bioavailable Small-Molecule CD73 Inhibitor (OP-5244) Reverses Immunosuppression through Blockade of Adenosine Production - PubMed [pubmed.ncbi.nlm.nih.gov]
• 9. oricpharma.com [oricpharma.com]

Application Notes and Protocols: Evaluating CD73-IN-19 in 3D Spheroid Cultures

For Researchers, Scientists, and Drug Development Professionals

Introduction

CD73, also known as ecto-5'-nucleotidase, is a critical enzyme in the purinergic signaling pathway, which plays a significant role in cancer progression and immune evasion.[1][2] By catalyzing the conversion of adenosine (B11128) monophosphate (AMP) to immunosuppressive adenosine, CD73 contributes to a tumor microenvironment that inhibits the activity of immune cells such as T cells and natural killer (NK) cells.[3][4] Elevated expression of CD73 is observed in various tumors and is often associated with poor prognosis.[1][5][6] Consequently, inhibiting CD73 has emerged as a promising strategy in cancer immunotherapy.[1][7][8]

CD73-IN-19 is a potent and selective small molecule inhibitor of CD73. These application notes provide a comprehensive guide for evaluating the effects of CD73-IN-19 in three-dimensional (3D) tumor spheroid cultures. 3D spheroid models more accurately mimic the complex cell-cell and cell-matrix interactions of in vivo tumors compared to traditional 2D cell cultures, making them a more relevant platform for preclinical drug evaluation.[9]

Mechanism of Action: The CD73-Adenosine Pathway

CD73 is a key enzyme that generates extracellular adenosine, a potent immunosuppressive molecule. The process begins with the release of ATP from stressed or dying cells, which is then converted to AMP by the ectoenzyme CD39. CD73 subsequently dephosphorylates AMP to produce adenosine.[3][10] Adenosine then binds to its receptors (primarily A2A and A2B) on immune cells, leading to the suppression of anti-tumor immune responses.[3] By blocking the enzymatic activity of CD73, CD73-IN-19 aims to reduce the levels of immunosuppressive adenosine in the tumor microenvironment, thereby restoring immune cell function and enhancing anti-tumor immunity.[3][11]

Caption: CD73 Signaling Pathway and Inhibition by CD73-IN-19.

Experimental Protocols

This section outlines the detailed methodologies for key experiments to assess the efficacy of CD73-IN-19 in 3D spheroid cultures.

Protocol 1: 3D Tumor Spheroid Formation

This protocol describes a general method for generating tumor spheroids using the liquid overlay technique with ultra-low attachment plates.[9][12]

Materials:

• Cancer cell line of interest (e.g., HT-29, A549, MCF7)[12]

• Complete cell culture medium

• Trypsin-EDTA

• Phosphate-buffered saline (PBS)

• 96-well ultra-low attachment round-bottom plates

• Hemocytometer or automated cell counter

Procedure:

• Culture cancer cells in a T-75 flask to 70-80% confluency.

• Wash the cells with PBS and detach them using Trypsin-EDTA.

• Neutralize trypsin with complete medium and centrifuge the cell suspension at 300 x g for 5 minutes.

• Resuspend the cell pellet in fresh medium and perform a cell count to determine viability.

• Prepare a single-cell suspension at the desired concentration (e.g., 1,000 to 10,000 cells/100 µL, optimization may be required).[12]

• Seed 100 µL of the cell suspension into each well of a 96-well ultra-low attachment plate.

• Centrifuge the plate at 300 x g for 10 minutes to facilitate cell aggregation at the bottom of the wells.

• Incubate the plate at 37°C in a 5% CO2 humidified incubator.

• Monitor spheroid formation daily. Spheroids should form within 24-72 hours.[12]

Protocol 2: Treatment of 3D Spheroids with CD73-IN-19

Materials:

• Pre-formed 3D tumor spheroids (from Protocol 1)

• CD73-IN-19 stock solution (dissolved in a suitable solvent, e.g., DMSO)

• Complete cell culture medium

Procedure:

• Prepare serial dilutions of CD73-IN-19 in complete medium to achieve the desired final concentrations. Include a vehicle control (medium with the same concentration of solvent as the highest drug concentration).

• Carefully remove 50 µL of medium from each well containing a spheroid.

• Add 50 µL of the prepared CD73-IN-19 dilutions or vehicle control to the respective wells.

• Incubate the spheroids for the desired treatment duration (e.g., 48, 72, or 96 hours).

• Proceed with downstream analysis such as viability assays or imaging.

Protocol 3: Spheroid Viability and Growth Assessment

This protocol utilizes a luminescence-based assay to quantify cell viability.

Materials:

• Treated 3D spheroids (from Protocol 2)

• CellTiter-Glo® 3D Cell Viability Assay kit (or equivalent)

• Luminometer

Procedure:

• Equilibrate the spheroid plate and the viability assay reagent to room temperature.

• Add a volume of the viability assay reagent to each well equal to the volume of the medium in the well.

• Mix the contents by shaking the plate on an orbital shaker for 5 minutes.[12]

• Incubate the plate at room temperature for 30 minutes to stabilize the luminescent signal.[12]

• Measure the luminescence using a plate reader.

• Spheroid growth can also be monitored by capturing images at regular intervals and measuring the spheroid diameter using imaging software.

Protocol 4: Co-culture of Tumor Spheroids with Immune Cells

This protocol allows for the investigation of CD73-IN-19's effect on immune cell infiltration and cytotoxicity.

Materials:

• Pre-formed and treated 3D tumor spheroids

• Peripheral blood mononuclear cells (PBMCs) or specific immune cell subsets (e.g., T cells, NK cells)

• Immune cell culture medium (e.g., RPMI-1640 with 10% FBS and IL-2)

• Fluorescent dyes for labeling immune cells (e.g., CellTracker™ Green CMFDA)

• Cytotoxicity assay kit (e.g., LDH release assay)

Procedure:

• Isolate PBMCs from healthy donor blood or use commercially available immune cells.

• (Optional) Label the immune cells with a fluorescent dye according to the manufacturer's protocol to track their infiltration into the spheroids.

• After treating the spheroids with CD73-IN-19 for a specified duration, add the immune cells to the wells at a desired effector-to-target ratio.

• Co-culture for 24-72 hours.

• Assess immune cell infiltration using fluorescence microscopy.

• Measure tumor cell killing by collecting the supernatant and performing an LDH release assay or by using imaging-based cytotoxicity assays.

Caption: Workflow for evaluating CD73-IN-19 in 3D spheroid cultures.

Data Presentation

The following tables provide a structured format for presenting quantitative data obtained from the described experiments.

Table 1: Effect of CD73-IN-19 on Tumor Spheroid Viability

Concentration of CD73-IN-19 (nM)	Mean Spheroid Diameter (µm) ± SD	Percent Viability (%) ± SD
Vehicle Control	100
1
10
100
1000

Table 2: Impact of CD73-IN-19 on Immune Cell-Mediated Cytotoxicity in Co-culture

Treatment Group	Effector:Target Ratio	Percent Cytotoxicity (%) ± SD
Spheroids Only	-
Spheroids + Immune Cells (Vehicle)	10:1
Spheroids + Immune Cells (10 nM CD73-IN-19)	10:1
Spheroids + Immune Cells (100 nM CD73-IN-19)	10:1

Expected Outcomes

Based on the known mechanism of CD73, treatment with CD73-IN-19 is expected to yield the following results in 3D spheroid cultures:

• Monoculture: As a monotherapy, CD73-IN-19 may have a modest direct effect on tumor spheroid growth and viability, as CD73 inhibition can interfere with cancer cell proliferation and survival pathways.[1]

• Co-culture with Immune Cells: In the presence of immune cells, CD73-IN-19 is anticipated to significantly enhance their anti-tumor activity. This would be observed as:

  • Increased infiltration of immune cells into the tumor spheroids.

  • Enhanced cytotoxicity, leading to a reduction in spheroid size and viability.

• Synergy with other immunotherapies: The effects of CD73-IN-19 are expected to be synergistic with other immunotherapies, such as checkpoint inhibitors (e.g., anti-PD-1 antibodies).[3][13]

These application notes and protocols provide a robust framework for the preclinical evaluation of CD73-IN-19 in 3D spheroid models, offering valuable insights into its therapeutic potential as a novel cancer immunotherapy agent.

References

• 1. mdpi.com [mdpi.com]
• 2. The Roles of CD73 in Cancer - PMC [pmc.ncbi.nlm.nih.gov]
• 3. assaygenie.com [assaygenie.com]
• 4. mdpi.com [mdpi.com]
• 5. Frontiers | The Multifaceted Actions of CD73 During Development and Suppressive Actions of Regulatory T Cells [frontiersin.org]
• 6. CD73 acts as a prognostic biomarker and promotes progression and immune escape in pancreatic cancer - PMC [pmc.ncbi.nlm.nih.gov]
• 7. Generation of Non-Nucleotide CD73 Inhibitors Using a Molecular Docking and 3D-QSAR Approach - PMC [pmc.ncbi.nlm.nih.gov]
• 8. Generation of Non-Nucleotide CD73 Inhibitors Using a Molecular Docking and 3D-QSAR Approach - PubMed [pubmed.ncbi.nlm.nih.gov]
• 9. 3D Cell Culture Protocols and Methods | Springer Nature Experiments [experiments.springernature.com]
• 10. Frontiers | Tumor intrinsic and extrinsic functions of CD73 and the adenosine pathway in lung cancer [frontiersin.org]
• 11. What are CD73 modulators and how do they work? [synapse.patsnap.com]
• 12. corning.com [corning.com]
• 13. dovepress.com [dovepress.com]

Application Notes & Protocols: Long-Term Stability of CD73-IN-19 in Solution

For Researchers, Scientists, and Drug Development Professionals

Introduction

CD73-IN-19 is an inhibitor of CD73, an ecto-5'-nucleotidase that plays a critical role in adenosine-mediated immunosuppression within the tumor microenvironment.[1][2][3] By converting adenosine (B11128) monophosphate (AMP) to adenosine, CD73 contributes to an environment that suppresses the activity of immune cells such as T cells and natural killer (NK) cells.[1] Inhibition of CD73 is a promising strategy in cancer immunotherapy to enhance anti-tumor immune responses.[2][4] The long-term stability of small molecule inhibitors like CD73-IN-19 in solution is a critical factor for ensuring the reproducibility of experimental results and for the development of viable therapeutic agents. These application notes provide a comprehensive overview of the stability of CD73-IN-19 in solution, including recommended storage conditions, and detailed protocols for assessing its stability.

CD73 Signaling Pathway

The CD73 pathway is a key component of purinergic signaling, which regulates immune responses. Extracellular ATP, often released from stressed or dying cells, is converted to AMP by the ectonucleotidase CD39. CD73 then hydrolyzes AMP to adenosine.[1][5] Adenosine subsequently binds to its receptors (primarily A2A and A2B) on immune cells, leading to immunosuppressive effects that can hinder anti-tumor immunity.[1][2]

Caption: The CD73 pathway showing the conversion of ATP to adenosine and the inhibitory action of CD73-IN-19.

Data Presentation: Stability of CD73-IN-19 in Solution

The following tables summarize the recommended storage conditions and provide illustrative stability data for CD73-IN-19 in a commonly used solvent, Dimethyl Sulfoxide (DMSO). It is important to note that these are generalized recommendations, and stability should be confirmed under specific experimental conditions.

Table 1: Recommended Storage Conditions for CD73-IN-19

Form	Storage Temperature	Recommended Duration	Notes
Solid (Powder)	-20°C	Up to 3 years	Store in a dry, dark environment in a tightly sealed container.
4°C	Up to 2 years	For shorter-term storage.
Stock Solution (in DMSO)	-80°C	Up to 6 months	Aliquot into single-use vials to avoid repeated freeze-thaw cycles.[6]
-20°C	Up to 1 month	For shorter-term storage.[6]

Table 2: Illustrative Long-Term Stability of CD73-IN-19 in DMSO (10 mM Stock Solution)

Storage Condition	Time Point	Purity (%) by HPLC	Observations
-80°C	1 month	>99%	No significant degradation observed.
3 months	>99%	No significant degradation observed.
6 months	>98%	Minor degradation may be detectable.
-20°C	1 month	>98%	Slight degradation possible.
3 months	~95%	Degradation becomes more apparent.
6 months	<90%	Significant degradation likely.
4°C	1 week	~95%	Not recommended for long-term storage.
1 month	<90%	Significant degradation.
Room Temperature	24 hours	>98%	Stable for short-term handling.
1 week	<90%	Significant degradation.

Experimental Protocols

The following are detailed protocols for assessing the stability of CD73-IN-19 in solution.

Protocol 1: Preparation of CD73-IN-19 Stock Solution

Objective: To prepare a concentrated stock solution of CD73-IN-19 in DMSO.

Materials:

• CD73-IN-19 (solid powder)

• Dimethyl Sulfoxide (DMSO), anhydrous

• Sterile, amber microcentrifuge tubes or vials

• Vortex mixer

• Sonicator (optional)

Procedure:

• Allow the solid CD73-IN-19 to equilibrate to room temperature before opening the container to prevent moisture absorption.

• Weigh the required amount of CD73-IN-19 in a sterile tube.

• Add the appropriate volume of anhydrous DMSO to achieve the desired concentration (e.g., 10 mM).

• Vortex the solution thoroughly until the compound is completely dissolved. Gentle warming (not exceeding 37°C) or brief sonication can aid dissolution if needed.[6]

• Aliquot the stock solution into single-use, light-protected (amber) vials to minimize freeze-thaw cycles and light exposure.[6]

• Store the aliquots at -80°C for long-term storage.

Protocol 2: Assessment of Long-Term Stability in Solution

Objective: To determine the stability of CD73-IN-19 in a solvent over time at various temperatures.

Materials:

• CD73-IN-19 stock solution (from Protocol 1)

• Aqueous buffer or cell culture medium of interest

• High-Performance Liquid Chromatography (HPLC) or Liquid Chromatography-Mass Spectrometry (LC-MS) system

• Incubators or refrigerators set to desired temperatures (e.g., -80°C, -20°C, 4°C, 25°C)

• Sterile vials for each time point and condition

Procedure:

• Preparation of Working Solutions: Dilute the stock solution to a final concentration (e.g., 10 µM) in the desired solvent or buffer.

• Incubation: Aliquot the working solution into separate, tightly sealed vials for each time point and temperature condition.

• Time Points: At designated time points (e.g., 0, 1, 2, 4, 8, 24 hours for short-term; 1, 2, 4 weeks, and 1, 3, 6 months for long-term), remove one vial from each temperature condition.

• Sample Analysis: Analyze the samples by HPLC or LC-MS to determine the concentration of the parent compound.

• Data Analysis: Quantify the peak area of CD73-IN-19 at each time point relative to the sample at time zero. Plot the percentage of the remaining compound against time for each storage condition.

Mandatory Visualizations

Caption: A generalized workflow for assessing the stability of a compound in solution.

Troubleshooting

Table 3: Common Issues and Solutions in Stability Assessment

Issue	Potential Cause(s)	Suggested Solution(s)
Precipitate in stock solution upon thawing	Poor solubility at lower temperatures; Solvent evaporation.	Gently warm the vial to room temperature and vortex. If precipitation persists, brief sonication may be helpful. Ensure vials are tightly sealed.[6]
Inconsistent results between experiments	Inconsistent solution preparation; Variable storage times or conditions.	Standardize the protocol for solution preparation. Prepare fresh solutions for each experiment or adhere to strict storage guidelines.[7]
Appearance of new peaks in HPLC/LC-MS	Compound degradation.	Identify the degradation products to understand the degradation pathway. Implement strategies to mitigate degradation (e.g., adjust pH, add antioxidants).[7]
Loss of activity in cell-based assays	Degradation in culture medium; Adsorption to plasticware.	Assess compound stability in the specific culture medium. Use low-binding plates.[7]

Conclusion

Ensuring the stability of CD73-IN-19 in solution is paramount for obtaining reliable and reproducible results in research and development. By following the recommended storage conditions and employing the detailed protocols for stability assessment outlined in these application notes, researchers can maintain the integrity of the compound. For critical applications, it is always advisable to use freshly prepared solutions or to validate the stability of stored solutions under the specific experimental conditions being used.

References

• 1. assaygenie.com [assaygenie.com]
• 2. The Clinical Significance of CD73 in Cancer | MDPI [mdpi.com]
• 3. The Roles of CD73 in Cancer - PMC [pmc.ncbi.nlm.nih.gov]
• 4. CD73: A novel target for cancer immunotherapy - PMC [pmc.ncbi.nlm.nih.gov]
• 5. mdpi.com [mdpi.com]
• 6. benchchem.com [benchchem.com]
• 7. benchchem.com [benchchem.com]

Technical Notes & Optimization

CD73-IN-19 not showing expected inhibition

This technical support center provides troubleshooting guides and frequently asked questions (FAQs) for researchers, scientists, and drug development professionals experiencing unexpected results with CD73-IN-19.

Frequently Asked Questions (FAQs)

Q1: What is the mechanism of action of CD73-IN-19?

CD73-IN-19 is a small molecule inhibitor that has been shown to exhibit dual activity. It acts as an inhibitor of the ecto-5'-nucleotidase (CD73) enzyme, which is responsible for the conversion of adenosine (B11128) monophosphate (AMP) to immunosuppressive adenosine.[1] Additionally, CD73-IN-19 is an antagonist of the adenosine A2A receptor (A2AR), with a reported Ki of 3.31 μM in HEK-293 cells.[1] This dual-action is a critical consideration when interpreting experimental outcomes.

Q2: What is the expected potency of CD73-IN-19 against CD73?

CD73-IN-19 has been reported to inhibit CD73 enzymatic activity by 44% at a concentration of 100 μM.[1] This suggests that it is a moderately potent inhibitor of CD73. For comparison, other small molecule inhibitors of CD73 can exhibit IC50 values in the low nanomolar to micromolar range.

Q3: Why am I not observing the expected level of inhibition in my cell-based assay?

Several factors could contribute to a lack of expected inhibition. These can be broadly categorized into issues with the compound itself, the assay conditions, or the biological system being used. The troubleshooting guide below provides a more detailed breakdown of potential causes and solutions. A key consideration for CD73-IN-19 is its dual activity; effects observed may be a combination of CD73 inhibition and A2A receptor antagonism.

Q4: How should I prepare and store CD73-IN-19?

For optimal performance and stability, it is crucial to follow the manufacturer's instructions for storage and handling. Generally, small molecule inhibitors should be stored at low temperatures (e.g., -20°C or -80°C) and protected from light and moisture to prevent degradation. Prepare fresh dilutions from a stock solution for each experiment to ensure consistency.

Troubleshooting Guide: CD73-IN-19 Not Showing Expected Inhibition

This guide addresses common issues encountered when CD73-IN-19 does not produce the anticipated inhibitory effect in an experimental setting.

Problem 1: Lower than expected inhibition in a biochemical (cell-free) CD73 activity assay.

Potential Cause	Recommended Solution
Compound Integrity and Handling
Poor Solubility	Ensure CD73-IN-19 is fully dissolved in the appropriate solvent (e.g., DMSO) before further dilution in aqueous assay buffer. The final solvent concentration should be kept low (typically <0.5%) to avoid artifacts.
Compound Degradation	Prepare fresh working solutions for each experiment from a properly stored stock. Avoid repeated freeze-thaw cycles.
Inaccurate Concentration	Verify the concentration of your stock solution. If possible, confirm the purity and identity of the compound using analytical methods like HPLC or LC-MS.
Assay Conditions
Suboptimal pH or Temperature	Ensure the assay buffer pH is optimal for CD73 activity (typically around 7.4). Maintain a consistent and appropriate temperature (e.g., 37°C) during the assay.
Incorrect Substrate Concentration	For competitive inhibitors, the apparent IC50 is dependent on the substrate concentration. Use an AMP concentration at or below its Km value for CD73 to accurately determine inhibitory potency.
Inactive Enzyme	Verify the activity of your recombinant CD73 enzyme. Improper storage or handling can lead to a loss of activity.
Insufficient Pre-incubation	Pre-incubating the enzyme with CD73-IN-19 before adding the substrate can be necessary for some inhibitors to achieve maximal effect. Optimize the pre-incubation time (e.g., 15-30 minutes).

Problem 2: Lack of expected effect in a cell-based assay.

Potential Cause	Recommended Solution
Cellular Factors
Low or Absent CD73 Expression	Confirm the expression level of CD73 on your cell line using methods like flow cytometry, Western blot, or qPCR. Select a cell line with known high CD73 expression if necessary.
Cell Permeability	If investigating intracellular effects, consider that CD73-IN-19 may have poor cell permeability. CD73's active site is extracellular, so this is less of a concern for its primary target.
Efflux Pump Activity	Cells may actively transport the inhibitor out, reducing its effective concentration. This can be tested by co-incubating with known efflux pump inhibitors.
Dual Activity of CD73-IN-19
Confounding A2A Receptor Antagonism	The observed cellular phenotype may be a composite of both CD73 inhibition and A2A receptor blockade. To dissect these effects, use a selective A2A receptor antagonist as a control. Also, consider using a structurally different CD73 inhibitor that does not target the A2A receptor.
Experimental Design
Inappropriate Assay Readout	The chosen assay may not be sensitive enough to detect the effects of moderate CD73 inhibition. Consider measuring downstream signaling events of adenosine, such as cAMP levels.
Dominant Alternative Pathways	The biological system may have redundant or dominant pathways that compensate for the inhibition of CD73. For example, other immunosuppressive mechanisms may be at play in the tumor microenvironment.

Quantitative Data Summary

Compound	Target(s)	Reported Potency
CD73-IN-19	CD73	44% inhibition at 100 µM[1]
Adenosine A2A Receptor	Ki = 3.31 µM[1]

Experimental Protocols

Protocol 1: In Vitro CD73 Enzyme Activity Assay (Colorimetric)

This protocol describes a method to measure the enzymatic activity of CD73 by quantifying the inorganic phosphate (B84403) (Pi) released from the hydrolysis of AMP.

Materials:

• Recombinant Human CD73 Enzyme

• CD73 Assay Buffer (e.g., 50 mM Tris-HCl, pH 7.4, with 5 mM MgCl2)

• Adenosine 5'-monophosphate (AMP) substrate

• CD73-IN-19

• Phosphate detection reagent (e.g., Malachite Green-based)

• 96-well microplate

• Microplate reader

Procedure:

• Compound Preparation: Prepare serial dilutions of CD73-IN-19 in DMSO. Further dilute in CD73 Assay Buffer to the desired final concentrations. Ensure the final DMSO concentration is consistent across all wells and does not exceed 0.5%.

• Enzyme Preparation: Dilute the recombinant CD73 enzyme to the desired concentration in cold CD73 Assay Buffer.

• Assay Plate Setup:

  • Add the diluted CD73-IN-19 or vehicle control to the appropriate wells of the 96-well plate.

  • Add the diluted CD73 enzyme to all wells except the "no enzyme" control.

  • Include a "positive control" (enzyme with vehicle) and a "negative control" (no enzyme).

• Pre-incubation: Pre-incubate the plate at 37°C for 15-30 minutes to allow the inhibitor to bind to the enzyme.

• Reaction Initiation: Add the AMP substrate to all wells to initiate the enzymatic reaction. The final concentration of AMP should be at or near its Km for CD73.

• Incubation: Incubate the plate at 37°C for a predetermined time (e.g., 30-60 minutes), ensuring the reaction remains in the linear range.

• Detection: Stop the reaction and measure the generated inorganic phosphate by adding the phosphate detection reagent according to the manufacturer's instructions.

• Data Analysis: Read the absorbance at the appropriate wavelength. Calculate the percent inhibition for each concentration of CD73-IN-19 and determine the IC50 value by fitting the data to a dose-response curve.

Protocol 2: Cell-Based T-Cell Proliferation Assay

This protocol assesses the effect of CD73-IN-19 on T-cell proliferation, which can be suppressed by CD73-generated adenosine.

Materials:

• CD73-expressing cancer cell line

• Human T-cells (e.g., isolated from PBMCs)

• T-cell receptor (TCR) stimulus (e.g., anti-CD3/anti-CD28 antibodies)

• CD73-IN-19

• Cell proliferation reagent (e.g., CFSE, BrdU, or a metabolic assay like MTS/WST-1)

• Complete cell culture medium

• 96-well cell culture plate

Procedure:

• Cell Seeding: Seed the CD73-expressing cancer cells in a 96-well plate and allow them to adhere overnight.

• T-cell Labeling (if using CFSE): Label the T-cells with CFSE according to the manufacturer's protocol.

• Compound Treatment: Treat the cancer cells with serial dilutions of CD73-IN-19 or a vehicle control for a predetermined time (e.g., 1-2 hours).

• Co-culture and Stimulation:

  • Add the labeled T-cells to the wells containing the cancer cells.

  • Add the TCR stimulus to the co-culture to induce T-cell activation and proliferation.

• Incubation: Incubate the co-culture for 3-5 days.

• Proliferation Measurement:

  • CFSE: Harvest the T-cells and analyze the dilution of the CFSE signal by flow cytometry.

  • BrdU/MTS/WST-1: Follow the manufacturer's instructions to measure T-cell proliferation.

• Data Analysis: Quantify the level of T-cell proliferation in the presence of different concentrations of CD73-IN-19. Increased proliferation compared to the vehicle control indicates successful reversal of CD73-mediated immunosuppression.

Visualizations

Caption: CD73 Signaling Pathway and Inhibition by CD73-IN-19.

Caption: Workflow for an in vitro CD73 inhibition assay.

Caption: Troubleshooting decision tree for CD73-IN-19 experiments.

References

• 1. medchemexpress.com [medchemexpress.com]

Technical Support Center: Optimizing CD73-IN-19 Concentration for Experiments

This technical support center provides troubleshooting guides and frequently asked questions (FAQs) for researchers, scientists, and drug development professionals working with the CD73 inhibitor, CD73-IN-19. Our goal is to offer practical guidance to help you optimize the concentration of this inhibitor for your specific experimental needs.

Understanding the CD73 Pathway and Inhibition

CD73, or ecto-5'-nucleotidase, is a cell-surface enzyme that plays a critical role in the tumor microenvironment by converting adenosine (B11128) monophosphate (AMP) to adenosine.[1] Extracellular adenosine is a potent immunosuppressive molecule that dampens the anti-tumor immune response by signaling through adenosine receptors on immune cells.[2] By inhibiting CD73, CD73-IN-19 blocks the production of immunosuppressive adenosine, thereby aiming to restore anti-tumor immunity.

Diagram of the CD73 Signaling Pathway and the Point of Inhibition by CD73-IN-19.

Caption: The CD73 signaling pathway, illustrating the conversion of ATP to adenosine and the inhibitory action of CD73-IN-19.

Frequently Asked Questions (FAQs)

Q1: What is the mechanism of action of CD73-IN-19?

CD73-IN-19 is a small molecule inhibitor of the CD73 enzyme. It blocks the enzymatic activity of CD73, which is responsible for the conversion of AMP to adenosine.[3] This leads to a reduction in the concentration of immunosuppressive adenosine in the extracellular environment.

Q2: What is the known in vitro activity of CD73-IN-19?

Published data indicates that CD73-IN-19 exhibits a 44% inhibition rate of CD73 enzymatic activity at a concentration of 100 µM.[3] In cell-based assays, concentrations of 10 µM and 100 µM have been shown to completely antagonize the blockade of T cell proliferation induced by T cell receptor (TCR) triggering.[3] Additionally, it has been reported to inhibit the human A2A adenosine receptor (hA2A) with a Ki of 3.31 µM in HEK-293 cells.[3]

Q3: What is a good starting concentration for my in vitro experiments?

Based on the available data, a good starting point for in vitro experiments would be in the range of 1 µM to 100 µM. It is highly recommended to perform a dose-response curve to determine the optimal concentration for your specific cell line and assay conditions.

Q4: How should I prepare and store CD73-IN-19?

For specific solubility and storage instructions, always refer to the Certificate of Analysis provided by the supplier. Generally, small molecule inhibitors are dissolved in a solvent like DMSO to create a stock solution, which is then further diluted in culture medium for experiments. Stock solutions are typically stored at -20°C or -80°C.

Troubleshooting Guide

Issue	Possible Cause	Suggested Solution
No or low inhibition observed in an in vitro enzymatic assay.	1. Suboptimal inhibitor concentration: The concentration of CD73-IN-19 may be too low. 2. Enzyme inactivity: The recombinant CD73 enzyme may have lost activity. 3. Incorrect assay conditions: The buffer pH, temperature, or substrate concentration may not be optimal.	1. Perform a dose-response experiment with a wider concentration range (e.g., 0.01 µM to 100 µM). 2. Verify the activity of the enzyme with a known inhibitor or by following the manufacturer's protocol. 3. Ensure the assay is performed under optimal conditions for CD73 activity (typically pH 7.4, 37°C).
Inconsistent results in cell-based assays.	1. Low CD73 expression: The cell line used may not express sufficient levels of CD73. 2. Cell viability issues: High concentrations of the inhibitor or solvent (DMSO) may be toxic to the cells. 3. Inhibitor stability: The inhibitor may not be stable in the culture medium over the duration of the experiment.	1. Confirm CD73 expression in your cell line using methods like flow cytometry or Western blot. 2. Include a vehicle control (DMSO) and perform a cell viability assay (e.g., MTT, trypan blue) to assess toxicity. 3. Prepare fresh dilutions of the inhibitor for each experiment.
Difficulty in observing a reversal of immunosuppression in co-culture assays.	1. Dominant alternative immunosuppressive pathways: The tumor cells may utilize other mechanisms to suppress immune cells. 2. Suboptimal immune cell activation: The immune cells may not be sufficiently activated to respond to the removal of adenosine-mediated suppression.	1. Investigate other potential immunosuppressive molecules produced by the tumor cells. 2. Ensure proper activation of immune cells (e.g., T cells) with appropriate stimuli (e.g., anti-CD3/CD28 antibodies).

Experimental Protocols

In Vitro Enzymatic Assay (Colorimetric - Malachite Green)

This protocol is a general guideline for determining the IC50 value of CD73-IN-19 by measuring the inorganic phosphate (B84403) (Pi) released from the hydrolysis of AMP.

Materials:

• Recombinant human CD73 enzyme

• CD73-IN-19

• Adenosine 5'-monophosphate (AMP)

• Assay Buffer (e.g., 20 mM Tris-HCl, pH 7.4, 5 mM MgCl2)

• Malachite Green Phosphate Detection Kit

• 96-well microplate

Procedure:

• Prepare Reagents:

  • Prepare serial dilutions of CD73-IN-19 in Assay Buffer. A common starting range is from 100 µM down to 0.01 µM. Include a vehicle control (e.g., DMSO).

  • Dilute the recombinant CD73 enzyme in cold Assay Buffer to the desired concentration.

  • Prepare the AMP substrate solution in Assay Buffer.

• Assay Plate Setup:

  • Add 10 µL of each CD73-IN-19 dilution or vehicle to the wells of the microplate.

  • Add 20 µL of the diluted CD73 enzyme to each well.

  • Pre-incubate the plate for 15-30 minutes at 37°C.

• Enzymatic Reaction:

  • Initiate the reaction by adding 20 µL of the AMP substrate solution to each well.

  • Incubate the plate at 37°C for 30-60 minutes. The optimal time should be determined to ensure the reaction is in the linear range.

• Phosphate Detection:

  • Stop the reaction and measure the generated phosphate using the Malachite Green reagent according to the manufacturer's instructions.

  • Read the absorbance at the recommended wavelength (typically ~620-650 nm).

• Data Analysis:

  • Calculate the percentage of inhibition for each concentration of CD73-IN-19 compared to the vehicle control.

  • Plot the percent inhibition against the logarithm of the inhibitor concentration and fit the data using a suitable dose-response curve to determine the IC50 value.

Diagram of the In Vitro Enzymatic Assay Workflow.

Caption: A typical workflow for an in vitro enzymatic assay to determine the inhibitory activity of CD73-IN-19.

Cell-Based T Cell Proliferation Assay

This protocol provides a general framework for assessing the effect of CD73-IN-19 on reversing adenosine-mediated suppression of T cell proliferation.

Materials:

• CD73-expressing cancer cells

• Human or mouse T cells (e.g., from PBMCs or splenocytes)

• CD73-IN-19

• Cell proliferation dye (e.g., CFSE or CellTrace™ Violet)

• T cell activation stimuli (e.g., anti-CD3 and anti-CD28 antibodies)

• AMP

• Complete cell culture medium

• Flow cytometer

Procedure:

• Label T cells:

  • Isolate T cells and label them with a cell proliferation dye according to the manufacturer's protocol.

• Set up Co-culture:

  • Seed CD73-expressing cancer cells in a culture plate and allow them to adhere.

  • Add the labeled T cells to the wells with the cancer cells.

• Treatment:

  • Add different concentrations of CD73-IN-19 (e.g., 1 µM, 10 µM, 100 µM) or vehicle control to the co-culture.

  • Add AMP to the wells to serve as the substrate for CD73.

  • Add T cell activation stimuli.

• Incubation:

  • Incubate the co-culture for 3-5 days.

• Flow Cytometry Analysis:

  • Harvest the T cells and analyze the dilution of the proliferation dye by flow cytometry. A decrease in fluorescence intensity indicates cell division.

• Data Analysis:

  • Quantify the percentage of proliferated T cells in each treatment group. Compare the proliferation in the presence of CD73-IN-19 to the vehicle control to determine the extent of reversal of suppression.

Quantitative Data Summary

Compound	Assay Type	Reported Activity	Reference
CD73-IN-19	Enzymatic Inhibition	44% inhibition at 100 µM	[3]
CD73-IN-19	T Cell Proliferation Assay	Complete antagonism of proliferation blockade at 10 µM and 100 µM	[3]
CD73-IN-19	hA2A Receptor Binding	Ki = 3.31 µM	[3]
AB680 (Quemliclustat)	In vivo (PDAC mouse model)	10 mg/kg, intraperitoneal	[4]
XC-12	In vivo (CT26 syngeneic mouse model)	135 mg/kg, oral	[5]

Disclaimer: The information provided in this document is for research use only. The experimental protocols are intended as general guidelines and may require optimization for specific experimental conditions. Always refer to the product's Certificate of Analysis for specific handling and storage instructions.

References

• 1. CD73: an emerging checkpoint for cancer immunotherapy - PMC [pmc.ncbi.nlm.nih.gov]
• 2. assaygenie.com [assaygenie.com]
• 3. medchemexpress.com [medchemexpress.com]
• 4. A Novel Antagonistic CD73 Antibody for Inhibition of the Immunosuppressive Adenosine Pathway - PMC [pmc.ncbi.nlm.nih.gov]
• 5. Development of CD73 Inhibitors in Tumor Immunotherapy and Opportunities in Imaging and Combination Therapy - PMC [pmc.ncbi.nlm.nih.gov]

Technical Support Center: CD73-IN-19

This technical support resource provides troubleshooting guidance and frequently asked questions for researchers using CD73-IN-19, a potent inhibitor of the ecto-5'-nucleotidase, CD73. The information provided is based on the established pharmacology of CD73 inhibitors as a class.

Frequently Asked Questions (FAQs)

Q1: What is the primary mechanism of action of CD73-IN-19?

CD73-IN-19 is designed to selectively inhibit the enzymatic activity of CD73. CD73 is a cell surface enzyme that plays a critical role in the adenosine (B11128) signaling pathway by converting adenosine monophosphate (AMP) to adenosine.[1][2] Adenosine in the tumor microenvironment has potent immunosuppressive effects.[1][2] By blocking CD73, CD73-IN-19 aims to reduce the concentration of immunosuppressive adenosine, thereby enhancing anti-tumor immune responses.[1]

Q2: What are the potential on-target effects of CD73-IN-19 that might be considered adverse events in certain contexts?

While the goal of CD73 inhibition is to boost anti-tumor immunity, this same mechanism can lead to immune-related adverse events (irAEs). CD73 plays a role in maintaining immune tolerance in healthy tissues.[1] Its inhibition can lead to inflammatory responses in organs where CD73 is important for regulating immune homeostasis, such as the gastrointestinal tract and the lungs.[1]

Q3: What are the theoretical off-target effects of CD73-IN-19?

As with any small molecule inhibitor, there is a potential for off-target effects. While specific data for CD73-IN-19 is not publicly available, researchers should consider the possibility of interactions with other structurally related enzymes or signaling pathways. The purinergic signaling network, in particular, involves multiple enzymes (e.g., CD39) and receptors (e.g., adenosine receptors A2A and A2B) that could be inadvertently modulated.[2][3]

Q4: Can CD73-IN-19 affect non-immune cells?

Yes, CD73 is expressed on various cell types, not just immune cells. It is found on endothelial cells, epithelial cells, and many types of cancer cells.[4] Inhibition of CD73 on these cells could have unintended consequences. For example, CD73 has been implicated in processes such as angiogenesis and metastasis.[2][5] Therefore, effects on tumor vasculature and metastatic potential should be monitored.

Troubleshooting Guide

Issue	Potential Cause	Recommended Action
Inconsistent anti-tumor efficacy in vivo.	1. Compensatory pathways: Upregulation of other immunosuppressive mechanisms in the tumor microenvironment. 2. Low CD73 expression: The tumor model may not be dependent on the CD73-adenosine axis for immune evasion.	1. Consider combination therapy with other checkpoint inhibitors, such as anti-PD-1 or anti-CTLA-4, which can act synergistically with CD73 inhibition.[1][6] 2. Characterize CD73 expression levels on tumor and immune cells in your model via flow cytometry or immunohistochemistry.
Unexpected cytotoxicity in vitro.	1. Off-target kinase inhibition: The compound may be inhibiting kinases essential for cell survival. 2. Disruption of essential metabolic pathways: Adenosine signaling can influence cellular metabolism.	1. Perform a broad-panel kinase screen to identify potential off-target interactions. 2. Assess cellular ATP levels and metabolic flux in treated cells.
Immune-related adverse events (irAEs) in vivo (e.g., colitis, pneumonitis).	On-target toxicity: Inhibition of CD73's role in maintaining peripheral immune tolerance.[1]	1. Implement a dose-escalation study to find the optimal therapeutic window. 2. Monitor animals for clinical signs of irAEs (weight loss, ruffled fur, labored breathing). 3. Perform histological analysis of tissues (e.g., colon, lung) to assess immune cell infiltration.
Lack of T-cell activation despite effective adenosine reduction.	Dominance of other inhibitory signals: The tumor microenvironment may have high levels of other immunosuppressive molecules (e.g., PD-L1, TGF-β).	1. Analyze the expression of other immune checkpoints on tumor and immune cells. 2. Test for synergy with inhibitors of other relevant pathways.

Potential Off-Target Liabilities of CD73 Inhibitors

While specific quantitative data for CD73-IN-19 is not available, the following table outlines potential off-target areas of concern for any CD73 inhibitor based on the known roles of purinergic signaling.

Potential Off-Target	Cellular/Physiological Process	Rationale for Concern	Suggested Assessment Method
Adenosine Receptors (A1, A2A, A2B, A3)	Immune regulation, vascular function, neurotransmission	Structural similarity to adenosine might lead to direct interaction with its receptors.	Receptor binding assays, functional assays measuring downstream signaling (e.g., cAMP levels).
CD39 (Ectonucleoside triphosphate diphosphohydrolase-1)	ATP hydrolysis (first step in adenosine production)	Inhibition could disrupt the entire purinergic signaling cascade, leading to ATP accumulation and potentially pro-inflammatory effects.	Enzymatic assays to measure ATP and ADP hydrolysis.
AMP-activated protein kinase (AMPK)	Cellular energy homeostasis	As an inhibitor of an AMP-processing enzyme, there is a theoretical potential to interact with other AMP-binding proteins.	Kinase activity assays.
Nucleoside Transporters	Cellular uptake of adenosine	Inhibition could alter intracellular and extracellular adenosine concentrations, impacting cellular processes beyond immune modulation.	Cellular uptake assays using radiolabeled nucleosides.

Experimental Protocols

Protocol: Assessing Off-Target Effects on Immune Cell Populations via Flow Cytometry

This protocol provides a framework for evaluating the impact of CD73-IN-19 on major immune cell populations in peripheral blood or tumor tissue to identify potential off-target immune modulation.

• Sample Preparation:

  • For in vivo studies, collect whole blood (in heparin) or prepare single-cell suspensions from tumors or spleens of treated and control animals.

  • Lyse red blood cells using an appropriate lysis buffer.

  • Wash cells with FACS buffer (PBS + 2% FBS).

• Antibody Staining:

  • Resuspend cells in FACS buffer and block Fc receptors.

  • Incubate cells with a cocktail of fluorescently-conjugated antibodies against surface markers for T-cells (CD3, CD4, CD8), B-cells (CD19), NK cells (NK1.1), and myeloid cells (CD11b, Gr-1).

  • Include markers for activation (CD69, ICOS) and exhaustion (PD-1, TIM-3) to assess functional changes.

• Intracellular Staining (Optional):

  • For transcription factors (e.g., FoxP3 for regulatory T-cells) or cytokines (e.g., IFN-γ), fix and permeabilize cells after surface staining, followed by incubation with intracellular antibodies.

• Data Acquisition:

  • Acquire stained samples on a flow cytometer. Ensure proper compensation and gating controls are used.

• Data Analysis:

  • Gate on live, single cells.

  • Quantify the percentage and absolute number of each immune cell population.

  • Compare cell populations between CD73-IN-19 treated and vehicle-treated groups. Significant, unexpected changes in populations not directly regulated by adenosine may indicate off-target effects.

Visualizations

Caption: The CD73-adenosine signaling pathway and the inhibitory action of CD73-IN-19.

Caption: A logical workflow for troubleshooting unexpected results with CD73-IN-19.

References

• 1. assaygenie.com [assaygenie.com]
• 2. The Clinical Significance of CD73 in Cancer - PMC [pmc.ncbi.nlm.nih.gov]
• 3. CD73's Potential as an Immunotherapy Target in Gastrointestinal Cancers - PMC [pmc.ncbi.nlm.nih.gov]
• 4. mdpi.com [mdpi.com]
• 5. The Roles of CD73 in Cancer - PMC [pmc.ncbi.nlm.nih.gov]
• 6. The Clinical Significance of CD73 in Cancer [mdpi.com]

Troubleshooting CD73-IN-19 solubility issues

This technical support center provides troubleshooting guidance and frequently asked questions for researchers using CD73-IN-19. The information is designed to address common challenges, particularly those related to solubility, to ensure successful experimental outcomes.

Troubleshooting Guide

Researchers may encounter solubility issues when preparing stock solutions and working concentrations of CD73-IN-19. This guide provides a systematic approach to resolving these challenges.

Initial Solvent Selection and Preparation

While specific, quantitative solubility data for CD73-IN-19 in various solvents is not publicly available, a general approach for small molecule inhibitors can be followed. Based on the common practice for similar heterocyclic compounds, Dimethyl Sulfoxide (DMSO) is the recommended starting solvent for creating a high-concentration stock solution.

Solubility of CD73-IN-19 in Common Solvents

Solvent	Recommended Use	Comments
DMSO	Primary solvent for stock solutions	High purity, anhydrous DMSO is recommended to minimize degradation of the compound.
Ethanol (B145695)	Dilution of stock solutions	May be suitable for preparing intermediate dilutions from a DMSO stock. Solubility may be lower than in DMSO.
Aqueous Buffers (e.g., PBS)	Final working solutions	Direct dissolution in aqueous buffers is not recommended due to the likely low aqueous solubility of the compound. Dilute from a high-concentration DMSO stock.

Step-by-Step Troubleshooting for Solubility Issues

If you are experiencing precipitation or incomplete dissolution of CD73-IN-19, follow this workflow to troubleshoot the issue.

A step-by-step workflow for troubleshooting solubility issues with CD73-IN-19.

Frequently Asked Questions (FAQs)

Q1: What is the recommended solvent for preparing a stock solution of CD73-IN-19?

For initial stock solution preparation, it is recommended to use high-purity, anhydrous DMSO. This is a common practice for many small molecule inhibitors that have limited aqueous solubility.

Q2: How should I store the CD73-IN-19 stock solution?

Store the DMSO stock solution of CD73-IN-19 at -20°C or -80°C for long-term stability. Aliquoting the stock solution into smaller, single-use volumes is recommended to avoid repeated freeze-thaw cycles, which can lead to degradation of the compound.

Q3: My CD73-IN-19 precipitated when I diluted my DMSO stock into an aqueous buffer for my experiment. What should I do?

Precipitation upon dilution into aqueous buffers is a common issue for hydrophobic compounds. To mitigate this, try the following:

• Lower the final concentration: The final concentration in your aqueous buffer may be above the solubility limit of the compound.

• Use a surfactant or co-solvent: Adding a small amount of a biocompatible surfactant, such as Tween-80 or Pluronic F-68, to your final buffer can help to maintain solubility.

• Perform serial dilutions: Instead of a single large dilution, perform a series of smaller dilutions to gradually decrease the DMSO concentration.

Q4: Can I dissolve CD73-IN-19 directly in ethanol or methanol (B129727)?

While it may be possible to dissolve CD73-IN-19 in ethanol or methanol, the solubility is likely to be lower than in DMSO. These solvents are more commonly used for intermediate dilutions from a high-concentration DMSO stock. If you choose to use ethanol or methanol as the primary solvent, you may need to prepare a lower concentration stock solution.

Q5: What is the mechanism of action of CD73-IN-19?

CD73-IN-19 is an inhibitor of the ecto-5'-nucleotidase (CD73) enzyme.[1][2] CD73 is a cell-surface enzyme that plays a critical role in the production of extracellular adenosine (B11128) from adenosine monophosphate (AMP).[3] By inhibiting CD73, CD73-IN-19 blocks the conversion of AMP to adenosine.[1][2] Extracellular adenosine is a potent immunosuppressive molecule, and its reduction can enhance anti-tumor immune responses.[3]

The CD73 signaling pathway, illustrating the conversion of ATP to immunosuppressive adenosine and the inhibitory action of CD73-IN-19.

References

• 1. file.medchemexpress.com [file.medchemexpress.com]
• 2. medchemexpress.com [medchemexpress.com]
• 3. benchchem.com [benchchem.com]

Technical Support Center: CD73-IN-19 In Vivo Efficacy

Welcome to the technical support center for CD73-IN-19. This resource provides researchers, scientists, and drug development professionals with comprehensive troubleshooting guides, frequently asked questions (FAQs), and detailed experimental protocols to optimize the in vivo efficacy of CD73-IN-19.

Frequently Asked Questions (FAQs)

Q1: What is the mechanism of action for CD73-IN-19?

CD73-IN-19 is an inhibitor of CD73 (also known as ecto-5'-nucleotidase), a cell surface enzyme.[1] In the tumor microenvironment (TME), CD73 is a critical enzyme that converts adenosine (B11128) monophosphate (AMP) into adenosine.[2][3][4][5][6] Extracellular adenosine then binds to A2A and A2B receptors on immune cells, such as T cells and Natural Killer (NK) cells, which triggers immunosuppressive signals.[2][4] This process dampens the anti-tumor immune response, allowing cancer to grow and evade immune destruction.[7][8] By inhibiting CD73, CD73-IN-19 blocks the production of immunosuppressive adenosine, thereby helping to restore the function of anti-tumor immune cells.[9]

Caption: The CD73-adenosine immunosuppressive pathway and the action of CD73-IN-19.

Q2: What are the known inhibitory properties of CD73-IN-19?

CD73-IN-19, also identified as Compound 4ab, is a dual inhibitor. Its primary activity is against the CD73 enzyme, but it also demonstrates inhibitory effects on the human A2A adenosine receptor (hA2A).[1]

Parameter	Value	Cell Line / Condition
CD73 Inhibition	44% inhibition at 100 µM	Enzymatic Activity Assay
hA2A Receptor Activity (Kᵢ)	3.31 µM	HEK-293 Cells
Functional Effect	Completely antagonizes TCR-induced blockade of T cell proliferation	10 µM and 100 µM concentrations
Table 1: Summary of known in vitro activities of CD73-IN-19. Data sourced from MedchemExpress.[1]

Q3: Why is combination therapy often required to improve the efficacy of CD73 inhibitors?

While CD73 inhibition can reduce a major source of immunosuppression, the tumor microenvironment is complex and can utilize redundant or compensatory mechanisms to evade immune attack.[2] Efficacy of CD73 inhibitor monotherapy may be limited because adenosine can be generated through other pathways, and other immune checkpoints like PD-1/PD-L1 may still be active.[2] Combining CD73 inhibitors with other agents can create a more robust and multi-pronged anti-tumor response.[10][11] Preclinical studies consistently show that combining CD73 blockade with other immunotherapies, such as PD-1/PD-L1 or CTLA-4 inhibitors, results in synergistic tumor control and improved survival.[2][4][11]

Q4: What are the most promising combination strategies for CD73 inhibitors based on preclinical data?

Combining CD73 inhibition with other cancer therapies has shown significant promise in overcoming treatment resistance and enhancing anti-tumor immunity.[12] Strategies often focus on pairing CD73 blockade with agents that target different aspects of the cancer-immunity cycle.

Combination Agent	Rationale	Observed Outcome in Preclinical Models
PD-1/PD-L1 Blockade	Simultaneously targets two major immunosuppressive checkpoints. CD73 inhibition reduces adenosine-mediated suppression, while PD-1/PD-L1 blockade unleashes T cell activity.	Synergistic reduction in tumor burden and extended survival.[2][4][10]
CTLA-4 Blockade	Targets a different T cell checkpoint, primarily acting during the T cell priming phase in lymph nodes.	Synergistic reduction in tumor burden.[2][10]
A2A Receptor (A2AR) Antagonists	Provides a dual blockade of the adenosine pathway: inhibiting adenosine production (anti-CD73) and blocking the signaling of any remaining adenosine (anti-A2AR).	More pronounced anti-tumor activity than blockade of either target alone.[13]
Immunogenic Chemotherapy (e.g., Oxaliplatin)	Chemotherapy can induce immunogenic cell death (ICD), releasing ATP that can be converted to adenosine. Blocking CD73 prevents this conversion, enhancing the immune-stimulating effects of chemotherapy.	Significantly increased therapeutic efficacy and immune cell infiltration.[9][11][14]
Radiotherapy	Similar to chemotherapy, radiation can release ATP. CD73 inhibition can prevent the subsequent immunosuppressive adenosine surge.	Enhanced local tumor control and systemic anti-tumor immunity.[11]
Table 2: Promising combination strategies for CD73 inhibitors.

Troubleshooting Guide

Q: My in vivo model shows suboptimal tumor growth inhibition with CD73-IN-19 monotherapy. What should I investigate?

A: Suboptimal efficacy can stem from multiple factors related to the drug itself, the experimental model, or the underlying biology. A systematic approach is crucial to identify the root cause. The following decision tree outlines key areas to investigate.

Caption: Troubleshooting decision tree for suboptimal in vivo efficacy of CD73-IN-19.

Q: How can I confirm target engagement of CD73-IN-19 in my model?

A: Confirming that CD73-IN-19 is reaching the tumor and inhibiting its target is critical.

• Pharmacokinetic (PK) Analysis: Measure the concentration of CD73-IN-19 in plasma and, more importantly, in tumor tissue at various time points after administration. This confirms drug exposure at the site of action.

• Pharmacodynamic (PD) Analysis:

  • Direct Enzyme Assay: The most direct method is to measure CD73 enzymatic activity in tumor homogenates from treated versus vehicle-control animals. A significant reduction in activity indicates target engagement. (See Protocol 3).

  • Adenosine Quantification: Measure adenosine levels in the tumor interstitial fluid or tumor homogenates. Successful target engagement should lead to a decrease in adenosine concentration.

  • Immune Correlates: Analyze the tumor immune infiltrate. Effective CD73 inhibition should lead to an increase in the number and/or function of cytotoxic T cells (CD8+) and NK cells.[7][14]

Q: I'm observing unexpected toxicity in my animal models. What could be the cause?

A: While targeted CD73 therapy is generally well-tolerated in preclinical models, toxicity can occur.[12]

• Off-Target Effects: CD73-IN-19 is known to inhibit the A2A receptor, albeit with a lower potency than its CD73 inhibition.[1] Systemic A2AR inhibition could have unforeseen physiological consequences.

• Vehicle Toxicity: The formulation vehicle itself may be causing toxicity. Run a vehicle-only control group to assess this possibility.

• On-Target Toxicity: CD73 plays a role in normal tissue homeostasis, including vascular function.[2][3] High doses of a CD73 inhibitor could potentially disrupt these processes.[12] Consider performing a dose-reduction study to find the maximum tolerated dose (MTD).

Experimental Protocols

Protocol 1: General In Vivo Efficacy Study in a Syngeneic Mouse Model

This protocol outlines a typical workflow for evaluating the anti-tumor efficacy of CD73-IN-19 alone or in combination.

References

• 1. medchemexpress.com [medchemexpress.com]
• 2. Frontiers | Inhibitors of the CD73-adenosinergic checkpoint as promising combinatory agents for conventional and advanced cancer immunotherapy [frontiersin.org]
• 3. pubs.acs.org [pubs.acs.org]
• 4. CD73: an emerging checkpoint for cancer immunotherapy - PMC [pmc.ncbi.nlm.nih.gov]
• 5. Development of CD73 Inhibitors in Tumor Immunotherapy and Opportunities in Imaging and Combination Therapy - PMC [pmc.ncbi.nlm.nih.gov]
• 6. What are CD73 modulators and how do they work? [synapse.patsnap.com]
• 7. researchgate.net [researchgate.net]
• 8. benchchem.com [benchchem.com]
• 9. assaygenie.com [assaygenie.com]
• 10. aacrjournals.org [aacrjournals.org]
• 11. tandfonline.com [tandfonline.com]
• 12. cusabio.com [cusabio.com]
• 13. aacrjournals.org [aacrjournals.org]
• 14. Targeting CD73 increases therapeutic response to immunogenic chemotherapy by promoting dendritic cell maturation - PMC [pmc.ncbi.nlm.nih.gov]

Technical Support Center: CD73-IN-19 Cytotoxicity Assessment

This technical support center provides researchers, scientists, and drug development professionals with comprehensive guidance for assessing the cytotoxicity of CD73-IN-19, a small molecule inhibitor of CD73. Here you will find frequently asked questions (FAQs), troubleshooting guides, detailed experimental protocols, and relevant pathway information to facilitate your research.

Understanding the CD73-Adenosine Signaling Pathway

CD73, or ecto-5'-nucleotidase, is a cell surface enzyme that plays a critical role in the tumor microenvironment by producing adenosine (B11128).[1] Extracellular adenosine suppresses the anti-tumor immune response by binding to A2A and A2B receptors on immune cells, thus inhibiting their function.[1] CD73-IN-19 is designed to inhibit this immunosuppressive pathway.

References

• 1. benchchem.com [benchchem.com]

Technical Support Center: Enhancing the Bioavailability of CD73-IN-19

This technical support center provides researchers, scientists, and drug development professionals with comprehensive troubleshooting guides and frequently asked questions (FAQs) to address challenges related to the bioavailability of the small molecule CD73 inhibitor, CD73-IN-19.

Troubleshooting Guide

This guide is designed in a question-and-answer format to directly address specific issues that may be encountered during in vivo experiments with CD73-IN-19.

Q1: We are observing low or inconsistent plasma concentrations of CD73-IN-19 in our animal models after oral administration. What could be the cause?

A1: Low and variable oral bioavailability is a common challenge for many small molecule inhibitors and can stem from several factors. For CD73-IN-19, this could be attributed to:

• Poor Aqueous Solubility: Many kinase inhibitors are lipophilic and have low solubility in gastrointestinal fluids, which is a rate-limiting step for absorption.[1][2]

• Low Permeability: The compound may have difficulty crossing the intestinal membrane to enter systemic circulation.[3]

• First-Pass Metabolism: CD73-IN-19 might be extensively metabolized in the liver before it reaches systemic circulation.[3][4]

• Efflux by Transporters: The compound could be a substrate for efflux transporters like P-glycoprotein (P-gp), which actively pump it back into the intestinal lumen.[5]

• Compound Instability: Degradation of the compound in the harsh acidic environment of the stomach or enzymatic degradation in the intestine can reduce the amount of active drug available for absorption.

To identify the root cause, a systematic evaluation of the compound's physicochemical and pharmacokinetic properties is recommended.

Q2: How can we improve the solubility of CD73-IN-19 for in vivo studies?

A2: Enhancing the solubility of CD73-IN-19 is a critical first step towards improving its oral bioavailability. Several formulation strategies can be explored:

• Co-solvents and Surfactants: Utilizing a mixture of solvents and surfactants can increase the solubility of hydrophobic compounds.[6]

• pH Adjustment: For ionizable compounds, adjusting the pH of the formulation can significantly improve solubility.[2][7]

• Lipid-Based Formulations: Self-emulsifying drug delivery systems (SEDDS), self-microemulsifying drug delivery systems (SMEDDS), and lipid nanoparticles can enhance solubility and absorption.[5][8] These formulations can also facilitate lymphatic transport, bypassing first-pass metabolism.[4]

• Amorphous Solid Dispersions: Dispersing CD73-IN-19 in a hydrophilic polymer matrix in its amorphous, non-crystalline state can increase its dissolution rate.[4]

• Particle Size Reduction: Micronization or nanocrystal technology increases the surface area of the drug particles, leading to faster dissolution.[5][7]

Q3: Our initial efficacy studies with CD73-IN-19 are showing poor results, despite good in vitro potency. Could this be related to bioavailability?

A3: Yes, poor in vivo efficacy despite good in vitro potency is a classic indicator of suboptimal drug exposure at the target site.[9] This is often a direct consequence of poor bioavailability. To troubleshoot this, you should:

• Conduct Pharmacokinetic/Pharmacodynamic (PK/PD) Studies: These studies are essential to correlate the plasma concentration of CD73-IN-19 with its target engagement (inhibition of CD73 activity) and the observed therapeutic effect.[9][10]

• Evaluate Different Dosing Routes: If oral bioavailability is a significant hurdle, consider alternative administration routes such as intravenous (IV) or intraperitoneal (IP) injection to establish a proof-of-concept for efficacy.

• Optimize the Formulation: As discussed in Q2, systematically test different formulation strategies to improve oral absorption and drug exposure.

Frequently Asked Questions (FAQs)

Q: What is the mechanism of action of CD73-IN-19?

A: CD73-IN-19 is an inhibitor of the ecto-5'-nucleotidase enzyme, CD73.[11] CD73 is a cell-surface enzyme that plays a critical role in the tumor microenvironment by converting adenosine (B11128) monophosphate (AMP) to adenosine.[12][13] Adenosine is a potent immunosuppressive molecule that helps cancer cells evade the immune system.[14][15] By inhibiting CD73, CD73-IN-19 blocks the production of immunosuppressive adenosine, thereby restoring anti-tumor immune responses.[9][16]

Q: Are there any known orally bioavailable CD73 inhibitors that can be used as a reference?

A: Yes, several orally bioavailable small molecule CD73 inhibitors have been developed and have shown promising preclinical and clinical activity. Examples include AB680 (Quemliclustat) and OP-5244.[17][18][19] Studying the formulation strategies and pharmacokinetic profiles of these compounds can provide valuable insights for improving the bioavailability of CD73-IN-19.

Q: What are the key physicochemical properties of a drug that influence its oral bioavailability?

A: The oral bioavailability of a drug is primarily influenced by its solubility, permeability, and metabolic stability. The Biopharmaceutics Classification System (BCS) categorizes drugs into four classes based on their solubility and permeability, which helps in predicting their oral absorption characteristics.

Q: What initial in vitro assays should be performed to assess the potential for poor bioavailability of CD73-IN-19?

A: Before proceeding to in vivo studies, a series of in vitro assays can help predict potential bioavailability issues:

• Aqueous Solubility Assays: Determine the solubility of CD73-IN-19 at different pH values relevant to the gastrointestinal tract (e.g., pH 1.2, 4.5, and 6.8).

• Permeability Assays: Use cell-based models like Caco-2 or PAMPA (Parallel Artificial Membrane Permeability Assay) to assess the intestinal permeability of the compound.

• Metabolic Stability Assays: Incubate CD73-IN-19 with liver microsomes or hepatocytes to evaluate its susceptibility to first-pass metabolism.

• Efflux Transporter Substrate Assays: Determine if CD73-IN-19 is a substrate for common efflux transporters like P-gp.

Data Presentation

Table 1: Hypothetical Physicochemical and ADME Properties of CD73-IN-19 (Illustrative)

Parameter	Value	Implication for Bioavailability
Molecular Weight	< 500 g/mol	Favorable for passive diffusion
LogP	4.5	High lipophilicity, may lead to poor aqueous solubility
Aqueous Solubility (pH 7.4)	< 0.1 µg/mL	Very low solubility, likely to be a major hurdle for absorption
Caco-2 Permeability	Low to moderate	May have some permeability challenges
Liver Microsomal Stability	Moderate to high clearance	Potential for significant first-pass metabolism
P-gp Substrate	Yes	Efflux may limit intestinal absorption

Table 2: Comparison of Formulation Strategies for Improving Oral Exposure of a Poorly Soluble Compound (Illustrative Data)

Formulation	Dose (mg/kg)	Cmax (ng/mL)	AUC (ng*h/mL)	Bioavailability (%)
Aqueous Suspension	10	50 ± 15	200 ± 60	5
Co-solvent/Surfactant	10	250 ± 70	1200 ± 300	30
SMEDDS	10	600 ± 150	3200 ± 800	80
Nanosuspension	10	450 ± 110	2500 ± 650	65

Experimental Protocols

Protocol 1: In Vivo Pharmacokinetic Study in Mice

• Animal Model: Use male C57BL/6 mice, 8-10 weeks old.

• Formulation Preparation: Prepare CD73-IN-19 in the desired formulation (e.g., aqueous suspension, SMEDDS).

• Dosing: Administer CD73-IN-19 via oral gavage at a predetermined dose (e.g., 10 mg/kg). Include an intravenous (IV) dosing group to determine absolute bioavailability.

• Blood Sampling: Collect blood samples via tail vein or retro-orbital bleeding at multiple time points (e.g., 0.25, 0.5, 1, 2, 4, 8, and 24 hours post-dose).

• Plasma Preparation: Centrifuge the blood samples to separate plasma and store at -80°C until analysis.

• Bioanalysis: Quantify the concentration of CD73-IN-19 in plasma samples using a validated LC-MS/MS (Liquid Chromatography with tandem mass spectrometry) method.

• Data Analysis: Use pharmacokinetic software to calculate key parameters such as Cmax (maximum plasma concentration), Tmax (time to reach Cmax), and AUC (area under the concentration-time curve). Calculate oral bioavailability by comparing the AUC from oral administration to the AUC from IV administration.

Mandatory Visualizations

Caption: The CD73 signaling pathway leading to immunosuppression.

Caption: Experimental workflow for improving bioavailability.

Caption: Key factors influencing oral bioavailability.

References

• 1. ascendiacdmo.com [ascendiacdmo.com]
• 2. Strategies for improving hydrophobic drugs solubility and bioavailability - Int J Pharm Chem Anal [ijpca.org]
• 3. Novel formulation strategies for improving oral bioavailability of drugs with poor membrane permeation or presystemic metabolism - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. upm-inc.com [upm-inc.com]
• 5. Formulation Strategies to Improve the Bioavailability of Poorly Absorbed Drugs with Special Emphasis on Self-Emulsifying Systems - PMC [pmc.ncbi.nlm.nih.gov]
• 6. brieflands.com [brieflands.com]
• 7. wjbphs.com [wjbphs.com]
• 8. researchgate.net [researchgate.net]
• 9. benchchem.com [benchchem.com]
• 10. Discovery of a Series of Potent, Selective, and Orally Bioavailable Nucleoside Inhibitors of CD73 That Demonstrates In Vivo Antitumor Activity - PubMed [pubmed.ncbi.nlm.nih.gov]
• 11. medchemexpress.com [medchemexpress.com]
• 12. CD73: an emerging checkpoint for cancer immunotherapy - PMC [pmc.ncbi.nlm.nih.gov]
• 13. What are CD73 modulators and how do they work? [synapse.patsnap.com]
• 14. aacrjournals.org [aacrjournals.org]
• 15. Frontiers | The Multifaceted Actions of CD73 During Development and Suppressive Actions of Regulatory T Cells [frontiersin.org]
• 16. Orally bioavailable small molecule CD73 inhibitor reverses immunosuppression by reduction of adenosine production [morressier.com]
• 17. benchchem.com [benchchem.com]
• 18. Development of CD73 Inhibitors in Tumor Immunotherapy and Opportunities in Imaging and Combination Therapy - PMC [pmc.ncbi.nlm.nih.gov]
• 19. aacrjournals.org [aacrjournals.org]

CD73-IN-19 degradation and storage problems

This technical support center provides guidance for researchers, scientists, and drug development professionals on the best practices for handling, storing, and troubleshooting experiments involving the CD73 inhibitor, CD73-IN-19. Due to the limited publicly available data on the specific degradation and storage protocols for CD73-IN-19, this guide is based on general best practices for similar small molecule inhibitors and information available for other CD73 inhibitors.

Frequently Asked Questions (FAQs)

Q1: How should I store the solid (powder) form of CD73-IN-19 upon receipt?

For optimal long-term stability, it is recommended to store the solid form of CD73-IN-19 in a tightly sealed container in a dry, dark environment. While the compound may be shipped at room temperature, indicating short-term stability, long-term storage should be at low temperatures.

Q2: What is the recommended temperature for long-term storage of solid CD73-IN-19?

For the preservation of its chemical integrity, the solid compound should be stored at -20°C. Based on general guidelines for similar research compounds, storage at -20°C can ensure stability for up to three years.

Q3: How should I prepare and store stock solutions of CD73-IN-19?

It is advisable to prepare a concentrated stock solution in a suitable solvent, such as dimethyl sulfoxide (B87167) (DMSO). To avoid degradation from repeated freeze-thaw cycles, the stock solution should be aliquoted into smaller, single-use volumes. These aliquots should be stored in tightly sealed, light-protected (amber) vials.

Q4: What is the recommended storage temperature and duration for CD73-IN-19 stock solutions?

For maximum stability, stock solutions of CD73-IN-19 should be stored at -80°C. Under these conditions, the solution is expected to be stable for up to six months. If a -80°C freezer is not available, storage at -20°C is an alternative, with an expected stability of up to one month.

Q5: Is CD73-IN-19 sensitive to light?

Q6: Is CD73-IN-19 hygroscopic?

The hygroscopic nature of CD73-IN-19 has not been explicitly documented. However, to prevent the absorption of moisture, which can compromise the stability of the compound, it is crucial to store it in a dry environment.

Troubleshooting Guide

Issue	Potential Cause	Recommended Solution
Inconsistent or lower than expected experimental results	Compound degradation due to improper storage.	- Ensure the compound has been stored at the recommended temperature and protected from light and moisture.- Prepare fresh stock solutions from the solid powder.- Avoid using stock solutions that have undergone multiple freeze-thaw cycles.
Precipitation of the compound in aqueous buffer	Low solubility of the compound in aqueous solutions.	- Ensure the final concentration of the organic solvent (e.g., DMSO) in the assay buffer is at a level that maintains solubility but does not affect the experimental system (typically ≤0.5%).- Gentle warming (not exceeding 37°C) or brief sonication may aid in dissolution.
High background signal in enzymatic assays	Contamination or non-specific binding.	- Run appropriate controls, including a "no enzyme" control and a "vehicle" (solvent only) control.- Ensure the purity of all reagents and buffers.
IC50 curve does not fit or shows high variability	- Incorrect compound dilutions.- Compound precipitation at high concentrations.	- Prepare fresh serial dilutions for each experiment.- Visually inspect the wells with the highest concentrations for any signs of precipitation.

Experimental Protocols

Protocol 1: Preparation of CD73-IN-19 Stock Solution

• Materials:

  • CD73-IN-19 solid powder

  • Anhydrous DMSO

  • Sterile, light-protected (amber) microcentrifuge tubes

  • Calibrated pipettes and sterile tips

• Procedure:

  • Allow the vial of solid CD73-IN-19 to equilibrate to room temperature before opening to prevent moisture condensation.

  • Prepare a stock solution of a desired concentration (e.g., 10 mM) by dissolving the appropriate amount of CD73-IN-19 in anhydrous DMSO.

  • Vortex the solution thoroughly until the compound is completely dissolved. Gentle warming (to no more than 37°C) or brief sonication can be used to aid dissolution if necessary.

  • Aliquot the stock solution into single-use volumes in light-protected (amber) vials.

  • Store the aliquots at -80°C for long-term storage.

Protocol 2: General CD73 Enzymatic Activity Assay

This protocol describes a general method to determine the in vitro inhibitory activity of CD73-IN-19.

• Materials:

  • Purified recombinant human CD73 enzyme

  • CD73-IN-19 stock solution (in DMSO)

  • Adenosine 5'-monophosphate (AMP) substrate

  • Assay buffer (e.g., Tris-HCl, pH 7.4, containing MgCl₂)

  • Detection reagent (e.g., Malachite Green for phosphate (B84403) detection)

  • 96-well microplate

• Procedure:

  • Prepare a serial dilution of CD73-IN-19 in the assay buffer.

  • To each well of a 96-well plate, add the assay buffer, the serially diluted CD73-IN-19, and the purified human CD73 enzyme. Include controls with no inhibitor (100% activity) and no enzyme (background).

  • Pre-incubate the plate at 37°C for a specified time (e.g., 15 minutes).

  • Initiate the enzymatic reaction by adding the AMP substrate to all wells.

  • Incubate the plate at 37°C for a defined period (e.g., 30-60 minutes) to allow for product formation.

  • Stop the reaction and add the detection reagent according to the manufacturer's instructions.

  • Measure the absorbance or fluorescence on a microplate reader.

  • Calculate the percent inhibition and determine the IC50 value.

Visualizations

Technical Support Center: Interpreting Unexpected Results with CD73-IN-19

Frequently Asked Questions (FAQs)

Q1: What is the primary mechanism of action for a CD73 inhibitor like CD73-IN-19?

A1: CD73-IN-19 is designed as an inhibitor of CD73 (also known as ecto-5'-nucleotidase or NT5E), a cell-surface enzyme. CD73 is a critical component of the purinergic signaling pathway, where it catalyzes the dephosphorylation of adenosine (B11128) monophosphate (AMP) to adenosine.[1] In the tumor microenvironment, the accumulation of adenosine suppresses the anti-tumor immune response.[2] By inhibiting CD73, CD73-IN-19 aims to reduce the production of immunosuppressive adenosine, thereby restoring the function of immune cells such as T cells and natural killer (NK) cells.[3]

Q2: I am not observing the expected decrease in adenosine levels after treating my cancer cell line with CD73-IN-19. What are the possible reasons?

A2: Several factors could contribute to this unexpected result:

• Low Endogenous CD73 Expression: The cell line you are using may not express sufficient levels of CD73 on its surface. It is crucial to confirm CD73 expression using techniques like flow cytometry, Western blot, or qPCR before initiating experiments.[3]

• Alternative Adenosine Production Pathways: Adenosine can be generated through pathways that are independent of CD73.[4] Your cell line might utilize these alternative pathways, thus masking the effect of CD73 inhibition.

• Inhibitor Inactivity: Ensure that CD73-IN-19 has been stored correctly and has not undergone degradation. Prepare fresh dilutions for each experiment from a stock solution.[3]

• Suboptimal Assay Conditions: The enzymatic assay conditions, such as pH and temperature, must be optimal for CD73 activity.[3]

Q3: My in vivo study with CD73-IN-19 in a syngeneic mouse model is not showing any anti-tumor efficacy. What should I consider?

A3: A lack of in vivo efficacy can be multifactorial:

• Pharmacokinetics and Bioavailability: The dosage, route of administration, and dosing schedule may not be optimal for achieving and maintaining a therapeutic concentration of the inhibitor at the tumor site.

• Tumor Microenvironment: The specific tumor model might have a microenvironment that is not primarily dependent on the CD73-adenosine axis for immune suppression.

• Host CD73 Expression: Both tumor and host cells can express CD73, and both contribute to tumor growth and metastasis.[5] The therapeutic strategy may need to target both.

• Combination Therapy Requirement: For significant anti-tumor effects, CD73 inhibitors often require combination with other immunotherapies, such as checkpoint inhibitors (e.g., anti-PD-1).[2][6]

Troubleshooting Guides

Issue 1: High Variability in IC50 Values for CD73-IN-19 in In Vitro Enzymatic Assays

High variability in IC50 values can undermine the reliability of your results. The following table outlines potential causes and solutions.

Potential Cause	Troubleshooting Step	Rationale
Reagent Instability	Prepare fresh dilutions of CD73-IN-19 and AMP substrate for each experiment. Verify the activity of the recombinant CD73 enzyme.	Small molecule inhibitors can degrade with improper storage or multiple freeze-thaw cycles. Enzyme activity can be lost over time.[3]
Suboptimal Assay Conditions	Ensure the assay buffer pH is optimal (typically 7.4). Maintain a consistent temperature (e.g., 37°C). Use an enzyme concentration that yields a linear reaction rate.	Enzymatic reactions are highly sensitive to environmental conditions.[3]
Incorrect Substrate Concentration	Use an AMP concentration at or below the Michaelis constant (Km) for accurate determination of competitive inhibition.	High substrate concentrations can overcome competitive inhibition, leading to inaccurate IC50 values.[3]
Assay Protocol Variations	Standardize the pre-incubation time of the enzyme with the inhibitor before adding the substrate (e.g., 15-30 minutes).	Pre-incubation allows the inhibitor to bind to the enzyme, which can be crucial for achieving maximal inhibition.[3]

Issue 2: Lack of T-cell Activation in Co-culture Assays Despite CD73-IN-19 Treatment

If CD73-IN-19 fails to rescue T-cell activity in a co-culture with CD73-expressing cancer cells, consider the following troubleshooting steps.

Potential Cause	Troubleshooting Step	Rationale
Low CD73 Expression on Cancer Cells	Confirm high CD73 expression on the cancer cell line used in the co-culture via flow cytometry.	The immunosuppressive effect in the co-culture is dependent on the cancer cells' ability to produce adenosine via CD73.[3]
T-cell Viability and Function	Assess the viability and baseline activation status of the isolated T-cells before setting up the co-culture.	Poor T-cell health will prevent activation regardless of the inhibitor's efficacy.
Inhibitor Permeability and Stability	If investigating intracellular effects, confirm if the inhibitor can penetrate the cell membrane. The compound might be rapidly metabolized by the cells.	The inhibitor must reach its target to be effective. Cellular metabolism can reduce the effective concentration of the compound.[3]
Presence of Other Immunosuppressive Factors	The cancer cell line may be producing other immunosuppressive molecules (e.g., TGF-β, IL-10) that are not targeted by CD73-IN-19.	A multi-faceted immunosuppressive environment may require a combination therapy approach.

Experimental Protocols

Protocol 1: In Vitro CD73 Enzymatic Activity Assay

This protocol describes a colorimetric assay to measure the enzymatic activity of CD73 and the inhibitory potential of CD73-IN-19 by quantifying the release of inorganic phosphate (B84403) (Pi).[1]

Materials:

• Recombinant Human CD73 Enzyme

• CD73 Assay Buffer (pH 7.4)

• Adenosine 5'-monophosphate (AMP) substrate

• CD73-IN-19

• Phosphate Detection Reagent (e.g., Malachite Green-based)

• 96-well microplate

Procedure:

• Prepare serial dilutions of CD73-IN-19 in CD73 Assay Buffer.

• Add the inhibitor dilutions or vehicle control to the respective wells of the 96-well plate.

• Add the diluted recombinant CD73 enzyme to all wells except the blank.

• Pre-incubate the plate at 37°C for 15-30 minutes.

• Initiate the enzymatic reaction by adding the AMP substrate to all wells.

• Incubate the plate at 37°C for a specified time, ensuring the reaction remains in the linear range.

• Stop the reaction by adding the Phosphate Detection Reagent.

• Read the absorbance at the appropriate wavelength (e.g., ~650 nm for Malachite Green).

• Calculate the percent inhibition and determine the IC50 value.

Protocol 2: In Vivo Efficacy Study in a Syngeneic Mouse Model

This protocol provides a framework for evaluating the in vivo anti-tumor efficacy of CD73-IN-19.[7]

Animal Models:

• Strains: C57BL/6J or BALB/c mice are commonly used.[7]

• Cell Lines: Syngeneic tumor cell lines such as B16F10 (melanoma) for C57BL/6J or CT26 (colon carcinoma) for BALB/c are appropriate choices.[7]

Procedure:

• Inject tumor cells subcutaneously into the flank of the mice.

• Monitor tumor growth regularly using calipers.

• When tumors reach a predetermined size (e.g., 50-100 mm³), randomize the mice into treatment groups (e.g., vehicle control, CD73-IN-19 alone, anti-PD-1 alone, combination of CD73-IN-19 and anti-PD-1).

• Administer CD73-IN-19 and other therapies according to the planned dosing schedule and route of administration.

• Continue to monitor tumor growth and body weight throughout the study.

• At the end of the study, tumors and relevant tissues can be harvested for pharmacodynamic and immunological analysis (e.g., flow cytometry of tumor-infiltrating lymphocytes).

Visualizations

Caption: CD73 signaling pathway and the point of inhibition by CD73-IN-19.

Caption: Experimental workflow for the in vitro CD73 enzymatic assay.

References

• 1. benchchem.com [benchchem.com]
• 2. assaygenie.com [assaygenie.com]
• 3. benchchem.com [benchchem.com]
• 4. CD73: an emerging checkpoint for cancer immunotherapy - PMC [pmc.ncbi.nlm.nih.gov]
• 5. The Roles of CD73 in Cancer - PMC [pmc.ncbi.nlm.nih.gov]
• 6. A Novel Antagonistic CD73 Antibody for Inhibition of the Immunosuppressive Adenosine Pathway - PMC [pmc.ncbi.nlm.nih.gov]
• 7. benchchem.com [benchchem.com]

Technical Support Center: Minimizing Variability in Experiments with CD73-IN-19

Welcome to the technical support center for CD73-IN-19. This resource is designed for researchers, scientists, and drug development professionals to provide guidance on minimizing variability and troubleshooting common issues encountered during experiments with this compound.

Frequently Asked Questions (FAQs)

Q1: What is the mechanism of action of CD73-IN-19?

CD73-IN-19 is an inhibitor of CD73 (also known as ecto-5'-nucleotidase or NT5E).[1][2] CD73 is a cell-surface enzyme that plays a critical role in the purinergic signaling pathway by converting adenosine (B11128) monophosphate (AMP) to adenosine.[3][4][5][6] Adenosine within the tumor microenvironment has potent immunosuppressive effects.[3][4][5][7] By inhibiting CD73, CD73-IN-19 blocks the production of immunosuppressive adenosine, which can enhance anti-tumor immune responses.[3][4][5]

Q2: What is the recommended storage and handling for CD73-IN-19?

For long-term stability, solid CD73-IN-19 should be stored at -20°C in a tightly sealed, light-protected container. To prepare a stock solution, dissolve the compound in a suitable solvent like DMSO. It is highly recommended to aliquot the stock solution into single-use vials to avoid repeated freeze-thaw cycles, which can lead to degradation. Store stock solutions at -80°C for optimal stability.

Q3: In which solvents is CD73-IN-19 soluble?

While specific solubility data for CD73-IN-19 is not extensively published, similar small molecule inhibitors are typically soluble in organic solvents such as dimethyl sulfoxide (B87167) (DMSO). For cell-based assays, it is crucial to ensure that the final concentration of the solvent in the culture medium is low (typically ≤0.1%) to avoid solvent-induced cytotoxicity.

Q4: What are the known off-target effects of CD73-IN-19?

One study has indicated that CD73-IN-19 can also inhibit the hA2A receptor with a Ki of 3.31 μM.[1] The A2A receptor is an adenosine receptor, and this off-target activity should be considered when interpreting experimental results, especially at higher concentrations of the inhibitor.

Troubleshooting Guides

Enzyme Activity Assays

Problem: Higher than expected IC50 value (low potency).

Possible Cause	Suggested Solution
Suboptimal Assay Conditions	- pH: Ensure the assay buffer pH is optimal for CD73 activity (typically around 7.4).- Temperature: Maintain a consistent temperature (e.g., 37°C) throughout the assay.- Enzyme Concentration: Use a concentration of recombinant CD73 that results in a linear reaction rate over the assay duration.- Substrate (AMP) Concentration: For competitive inhibitors, the AMP concentration should be at or near its Km value for accurate IC50 determination.
Inhibitor Degradation	- Prepare fresh dilutions of CD73-IN-19 for each experiment from a properly stored stock solution.- Avoid multiple freeze-thaw cycles of the stock solution.
Inactive Enzyme	- Verify the activity of the recombinant CD73 enzyme using a positive control.- Ensure the enzyme has been stored and handled correctly according to the manufacturer's instructions.
Insufficient Pre-incubation	- Pre-incubating the enzyme with CD73-IN-19 for a period (e.g., 15-30 minutes) before adding the substrate can be critical for achieving maximal inhibition.

Problem: High background signal.

Possible Cause	Suggested Solution
Phosphate (B84403) Contamination	- If using a phosphate-based detection method (e.g., Malachite Green), ensure all buffers and reagents are phosphate-free. Use high-purity water.
Non-enzymatic Substrate Degradation	- Run a control well with substrate but no enzyme to determine the rate of non-enzymatic AMP hydrolysis.
Reagent Contamination	- Use fresh, high-quality reagents.

Cell-Based Assays

Problem: Inconsistent or no observable effect of CD73-IN-19.

Possible Cause	Suggested Solution
Low CD73 Expression in Cell Line	- Confirm CD73 expression levels in your chosen cell line using techniques like flow cytometry, Western blot, or qPCR.- Select a cell line known to have high endogenous CD73 expression (e.g., MDA-MB-231).
Inhibitor Permeability/Metabolism	- If investigating intracellular effects, consider the cell permeability of CD73-IN-19.- The compound may be rapidly metabolized by the cells. Consider time-course experiments.
Suboptimal Assay Duration	- The treatment duration may be too short to observe a biological effect. Perform a time-course experiment to determine the optimal treatment time.
Endpoint Measurement Issues	- The chosen endpoint may not be sensitive enough or could be influenced by off-target effects. Consider using multiple, complementary assays.

Problem: High well-to-well variability.

Possible Cause	Suggested Solution
Inconsistent Cell Seeding	- Ensure a homogenous single-cell suspension before seeding.- Use a calibrated multichannel pipette for cell seeding.
Pipetting Errors	- Be meticulous with pipetting, especially when preparing serial dilutions of the inhibitor.
Edge Effects	- Avoid using the outer wells of the microplate, as they are more prone to evaporation and temperature fluctuations. Fill the outer wells with sterile PBS or media.

Quantitative Data Summary

Table 1: Reported Activity of CD73-IN-19

Parameter	Value	Assay Conditions	Reference
CD73 Inhibition	44%	at 100 µM	[1]
hA2A Receptor Inhibition (Ki)	3.31 µM	HEK-293 cells	[1]

Table 2: Example IC50 Values for a Similar CD73 Inhibitor (for reference)

Cell Line	Cancer Type	CD73 Expression	IC50 (nM)
MDA-MB-231	Triple-Negative Breast Cancer	High	~25.5
NCI-H460	Non-Small Cell Lung Cancer	Moderate	~78.2
Calu-6	Non-Small Cell Lung Cancer	High	~31.8
SK-OV-3	Ovarian Cancer	Moderate	~95.4

Note: These values are for a different inhibitor and should be used as a general guideline. The IC50 of CD73-IN-19 should be determined experimentally in your specific assay system.

Experimental Protocols

Protocol 1: In Vitro CD73 Enzyme Activity Assay (Colorimetric)

This protocol is adapted from standard malachite green-based assays for measuring inorganic phosphate released from AMP hydrolysis.

Materials:

• Recombinant Human CD73

• CD73-IN-19

• Adenosine 5'-monophosphate (AMP)

• Phosphate-free assay buffer (e.g., 20 mM HEPES, 150 mM NaCl, pH 7.4)

• Malachite Green detection reagent

• 96-well microplate

• Microplate reader

Procedure:

• Reagent Preparation:

  • Prepare serial dilutions of CD73-IN-19 in assay buffer. Include a vehicle control (e.g., DMSO).

  • Dilute recombinant CD73 to the desired concentration in cold assay buffer.

  • Prepare the AMP substrate solution in assay buffer.

• Assay Plate Setup:

  • Add 25 µL of the diluted CD73-IN-19 or vehicle control to the appropriate wells.

  • Add 25 µL of diluted CD73 enzyme to all wells except the "no enzyme" control.

  • Add 25 µL of assay buffer to the "no enzyme" control wells.

• Pre-incubation:

  • Incubate the plate at 37°C for 15-30 minutes to allow the inhibitor to bind to the enzyme.

• Enzymatic Reaction:

  • Initiate the reaction by adding 25 µL of the AMP substrate solution to all wells.

  • Incubate the plate at 37°C for a predetermined time (e.g., 30-60 minutes), ensuring the reaction remains in the linear range.

• Detection:

  • Stop the reaction by adding 100 µL of the Malachite Green reagent to each well.

  • Incubate at room temperature for 15-20 minutes to allow for color development.

• Measurement:

  • Read the absorbance at ~620-650 nm using a microplate reader.

• Data Analysis:

  • Subtract the absorbance of the "no enzyme" control from all other readings.

  • Calculate the percentage of inhibition for each concentration of CD73-IN-19 relative to the vehicle control.

  • Plot the percent inhibition versus the log concentration of the inhibitor and fit the data to a dose-response curve to determine the IC50 value.

Protocol 2: Cell-Based CD73 Inhibition Assay

Materials:

• CD73-expressing cell line (e.g., MDA-MB-231)

• Cell culture medium

• CD73-IN-19

• Phosphate-free assay buffer

• AMP

• Phosphate detection reagent (e.g., Malachite Green)

• 96-well cell culture plate

Procedure:

• Cell Seeding:

  • Seed cells into a 96-well plate at a density that will result in a confluent monolayer on the day of the assay.

  • Incubate overnight to allow for cell attachment.

• Inhibitor Treatment:

  • Prepare serial dilutions of CD73-IN-19 in assay buffer.

  • Wash the cells twice with warm, phosphate-free assay buffer.

  • Add 50 µL of the diluted inhibitor or vehicle control to the respective wells.

  • Pre-incubate the plate at 37°C for 30 minutes.

• Enzymatic Reaction:

  • Add 50 µL of AMP solution (at 2x the final desired concentration) to each well.

  • Incubate at 37°C for 30-60 minutes.

• Detection and Measurement:

  • Carefully transfer the supernatant to a new 96-well plate.

  • Add the phosphate detection reagent and measure the absorbance as described in Protocol 1.

• Data Analysis:

  • Analyze the data as described in Protocol 1 to determine the IC50 of CD73-IN-19 in a cellular context.

Visualizations

Caption: The CD73 signaling pathway and the inhibitory action of CD73-IN-19.

Caption: General workflow for a cell-based CD73 inhibition assay.

Caption: A troubleshooting decision tree for experiments with CD73-IN-19.

References

• 1. medchemexpress.com [medchemexpress.com]
• 2. Development of CD73 Inhibitors in Tumor Immunotherapy and Opportunities in Imaging and Combination Therapy - PMC [pmc.ncbi.nlm.nih.gov]
• 3. What are CD73 inhibitors and how do they work? [synapse.patsnap.com]
• 4. A Novel Antagonistic CD73 Antibody for Inhibition of the Immunosuppressive Adenosine Pathway - PMC [pmc.ncbi.nlm.nih.gov]
• 5. cusabio.com [cusabio.com]
• 6. mdpi.com [mdpi.com]
• 7. The Clinical Significance of CD73 in Cancer - PMC [pmc.ncbi.nlm.nih.gov]

CD73-IN-19 experimental controls and best practices

This technical support center provides troubleshooting guides and frequently asked questions (FAQs) for researchers, scientists, and drug development professionals using CD73-IN-19. The information is designed to address specific issues that may be encountered during experiments.

Frequently Asked Questions (FAQs)

Q1: What is the primary mechanism of action for CD73-IN-19?

CD73-IN-19 is a small molecule inhibitor of CD73 (also known as ecto-5'-nucleotidase or NT5E).[1][2] CD73 is a cell-surface enzyme that plays a critical role in the purinergic signaling pathway by catalyzing the conversion of adenosine (B11128) monophosphate (AMP) to adenosine.[3][4][5] In the tumor microenvironment, the accumulation of adenosine suppresses the anti-tumor immune response.[3][6] CD73-IN-19 blocks the enzymatic activity of CD73, thereby reducing the production of immunosuppressive adenosine and potentially enhancing anti-tumor immunity.[1][6]

Q2: What are the recommended solvent and storage conditions for CD73-IN-19?

For optimal stability, it is recommended to dissolve CD73-IN-19 in a suitable solvent such as DMSO.[7] Stock solutions should be stored at -20°C or -80°C and protected from light.[8] Avoid repeated freeze-thaw cycles by aliquoting the stock solution into smaller, single-use volumes.[8]

Q3: What are appropriate positive and negative controls for an in vitro CD73 inhibition assay using CD73-IN-19?

• Positive Control (Inhibition): A known, potent CD73 inhibitor can be used as a positive control to ensure the assay is sensitive to inhibition.

• Negative Control (Vehicle): The vehicle used to dissolve CD73-IN-19 (e.g., DMSO) should be added to control wells at the same final concentration as in the experimental wells to account for any solvent effects.[7][9]

• No Enzyme Control: Wells containing all assay components except the CD73 enzyme should be included to determine the background signal.[7]

• Enzyme Activity Control (No Inhibitor): Wells containing the CD73 enzyme and substrate without any inhibitor represent 100% enzyme activity.[3]

Q4: How can I confirm that my target cells express CD73?

It is crucial to verify CD73 expression in your cell line of interest before conducting experiments.[8] This can be done using several techniques:

• Flow Cytometry: To quantify cell surface expression of CD73.[8]

• Western Blot: To detect the total cellular protein levels of CD73.[8]

• qPCR: To measure the mRNA expression level of the NT5E gene, which encodes for CD73.[8]

• Immunohistochemistry (IHC): For visualizing CD73 expression in tissue samples.

Troubleshooting Guides

In Vitro Assay Issues

Problem	Possible Cause	Solution
High variability between replicate wells	- Inconsistent cell seeding- Pipetting errors- Edge effects in the microplate[7]	- Ensure a homogenous cell suspension before seeding.- Use calibrated pipettes and proper pipetting techniques.- Avoid using the outer wells of the plate, or fill them with a buffer to maintain humidity.
Low or no inhibitory effect of CD73-IN-19	- Low endogenous CD73 expression in the cell line[8]- Inactive CD73-IN-19 due to improper storage or handling[8]- Suboptimal assay conditions[8]	- Confirm CD73 expression using a validated method (see FAQ 4).- Prepare fresh dilutions of the inhibitor for each experiment from a properly stored stock.- Optimize assay parameters such as pH (typically 7.4), temperature (37°C), and incubation times.[8]
High background signal	- Contamination of reagents with phosphate (B84403) (for phosphate-based assays)[7]- High endogenous adenosine in the culture medium or serum[7]	- Use phosphate-free buffers and high-purity water.- Perform thorough washing of cells before starting the assay.[7] Consider using serum-free media for the assay period.

Cell-Based and In Vivo Experiment Issues

Problem	Possible Cause	Solution
Inconsistent effects in cell-based assays	- Cell line heterogeneity- Poor permeability or stability of the inhibitor in culture media[9]	- Use a clonal cell line or regularly perform cell line authentication.- Assess the stability of CD73-IN-19 in your specific culture medium over the time course of the experiment.
Lack of in vivo efficacy	- Insufficient drug exposure at the tumor site- Redundant immunosuppressive pathways in the tumor microenvironment[8]- Host CD73 expression contributing to immunosuppression[4][10]	- Perform pharmacokinetic studies to determine the optimal dosing regimen.- Consider combination therapies with other immunomodulatory agents, such as checkpoint inhibitors.[4][11]- Use appropriate animal models, such as CD73-deficient mice or humanized CD73 knock-in mice, to dissect the role of host versus tumor CD73.[10][12]

Quantitative Data Summary

The following table summarizes the known inhibitory activity of CD73-IN-19.

Parameter	Value	Assay System	Reference
% Inhibition of CD73	44%	Enzymatic Activity Assay	[1]
Concentration for % Inhibition	100 µM	Enzymatic Activity Assay	[1]
hA2A Receptor Activity (Ki)	3.31 µM	HEK-293 cells	[1]

Key Experimental Protocols

In Vitro CD73 Inhibition Assay (Colorimetric)

This protocol is adapted from a general method for measuring the enzymatic activity of CD73 by quantifying the inorganic phosphate (Pi) released from the hydrolysis of AMP.[3][7]

Materials:

• Recombinant Human CD73 Enzyme

• CD73 Assay Buffer (pH 7.4)

• Adenosine 5'-monophosphate (AMP) substrate

• CD73-IN-19

• Phosphate Detection Reagent (e.g., Malachite Green-based)

• 96-well microplate

• Microplate reader

Procedure:

• Prepare Reagents: Prepare serial dilutions of CD73-IN-19 in CD73 Assay Buffer. Prepare the AMP substrate solution in the same buffer.

• Plate Layout: Design the plate to include wells for blank (no enzyme), positive control (no inhibitor), and test inhibitor concentrations.

• Inhibitor Pre-incubation: Add the diluted CD73-IN-19 or vehicle to the respective wells. Add the recombinant CD73 enzyme to all wells except the blank. Pre-incubate the plate for 15-30 minutes at 37°C.[8]

• Enzymatic Reaction: Initiate the reaction by adding the AMP substrate to all wells. Incubate for 30-60 minutes at 37°C.

• Detection: Stop the reaction and add the phosphate detection reagent according to the manufacturer's instructions.

• Measurement: Read the absorbance at the appropriate wavelength (e.g., ~650 nm).

• Data Analysis: Subtract the blank reading from all other readings. Calculate the percent inhibition for each concentration of CD73-IN-19 relative to the positive control (no inhibitor).

Cell-Based CD73 Activity Assay

This protocol outlines a general workflow for assessing the inhibitory effect of CD73-IN-19 on cell-surface CD73.[7]

Materials:

• CD73-expressing cancer cell line (e.g., MDA-MB-231)

• Complete culture medium

• Assay Buffer (e.g., serum-free media)

• CD73-IN-19

• AMP substrate

• Detection reagent for phosphate or adenosine

• 96-well cell culture plate

Procedure:

• Cell Seeding: Seed the CD73-expressing cells in a 96-well plate and allow them to adhere overnight.

• Compound Treatment: Wash the cells with Assay Buffer and then add serial dilutions of CD73-IN-19 or vehicle control. Pre-incubate for a specified time (e.g., 30 minutes) at 37°C.

• Enzymatic Reaction: Add the AMP substrate to initiate the reaction. Incubate for a predetermined time (e.g., 30-60 minutes) at 37°C.

• Product Detection: Collect the supernatant and measure the amount of inorganic phosphate or adenosine produced using a suitable detection kit.

• Data Analysis: Calculate the percent inhibition of CD73 activity at different concentrations of CD73-IN-19.

Visualizations

Caption: CD73 signaling pathway and the inhibitory action of CD73-IN-19.

Caption: Workflow for an in vitro CD73 inhibition assay.

Caption: Logical troubleshooting flow for experimental issues.

References

• 1. medchemexpress.com [medchemexpress.com]
• 2. What are CD73 modulators and how do they work? [synapse.patsnap.com]
• 3. benchchem.com [benchchem.com]
• 4. CD73: an emerging checkpoint for cancer immunotherapy - PMC [pmc.ncbi.nlm.nih.gov]
• 5. assaygenie.com [assaygenie.com]
• 6. What are CD73 inhibitors and how do they work? [synapse.patsnap.com]
• 7. benchchem.com [benchchem.com]
• 8. benchchem.com [benchchem.com]
• 9. resources.biomol.com [resources.biomol.com]
• 10. aacrjournals.org [aacrjournals.org]
• 11. The Roles of CD73 in Cancer - PMC [pmc.ncbi.nlm.nih.gov]
• 12. aacrjournals.org [aacrjournals.org]

Technical Support Center: Optimizing CD73-IN-19 Treatment Protocols

This technical support center provides troubleshooting guides and frequently asked questions (FAQs) for researchers utilizing CD73-IN-19 in their experiments. The information is tailored for scientists and drug development professionals to help optimize treatment duration and achieve desired experimental outcomes.

Understanding CD73-IN-19

CD73-IN-19 is an inhibitor of CD73, an ecto-5'-nucleotidase that plays a crucial role in the tumor microenvironment by producing immunosuppressive adenosine (B11128).[1][2] By inhibiting CD73, CD73-IN-19 aims to reduce adenosine levels and enhance anti-tumor immune responses.[3]

Chemical and Pharmacological Properties of CD73-IN-19

Property	Value	Source
Molecular Formula	C18H17N3O3S	[1]
Molecular Weight	355.41	[1]
Target	CD73	[1]
In Vitro Activity	44% inhibition of CD73 enzymatic activity at 100 µM	[4]
Off-Target Activity	Inhibits hA2A receptor with a Ki of 3.31 µM	[4]

Frequently Asked Questions (FAQs)

Q1: What is the recommended starting concentration for in vitro experiments with CD73-IN-19?

Given that CD73-IN-19 shows 44% inhibition of CD73 enzymatic activity at 100 µM, a starting concentration range of 10-100 µM is recommended for in vitro assays.[4] It is also reported that at 10 µM and 100 µM, CD73-IN-19 can completely antagonize the blockade of T cell proliferation induced by TCR triggering.[4] Researchers should perform a dose-response curve to determine the optimal concentration for their specific cell line and experimental conditions.

Q2: I am not observing the expected level of CD73 inhibition with CD73-IN-19. What are some possible reasons?

Several factors could contribute to lower-than-expected efficacy:

• Low CD73 Expression: The cell line used may have low endogenous expression of CD73. It is crucial to verify CD73 expression levels using methods like flow cytometry or Western blotting.[5]

• Compound Stability: Ensure that CD73-IN-19 is properly stored according to the manufacturer's instructions and that fresh dilutions are prepared for each experiment to avoid degradation.

• Assay Conditions: The enzymatic activity of CD73 is sensitive to pH and temperature. Ensure that the assay buffer is at an optimal pH (typically 7.4) and a constant temperature (e.g., 37°C) is maintained.

Q3: Are there any known off-target effects of CD73-IN-19 that I should be aware of?

Yes, CD73-IN-19 has been shown to inhibit the human A2A adenosine receptor (hA2A) with a Ki of 3.31 µM.[4] This is a significant consideration, as the A2A receptor is also involved in immunosuppression.[6] When designing experiments, it is important to include appropriate controls to distinguish between the effects of CD73 inhibition and A2A receptor antagonism.

Q4: There is no published in vivo data for CD73-IN-19. How should I approach designing an in vivo study and determining the treatment duration?

While there is no specific in vivo data for CD73-IN-19, general principles for novel CD73 inhibitors can be applied. The optimal dosing and treatment duration for a CD73 inhibitor can be highly dependent on the tumor model and its level of CD73 expression.[7]

• Dose-Finding Studies: A pilot dose-finding study is essential to determine a well-tolerated and effective dose. This typically involves administering a range of doses to small groups of tumor-bearing mice and monitoring for signs of toxicity and preliminary anti-tumor activity.[8]

• Treatment Schedule: Preclinical studies with other CD73 inhibitors often use daily or every-other-day administration.[9] The treatment duration can vary, but studies often continue for several weeks, monitoring tumor growth and immune cell infiltration.[10]

• Dependence on CD73 Expression: The efficacy of CD73 blockade can correlate with the level of CD73 expression in the tumor.[11] Interestingly, for tumors with low CD73 expression, a single dose of an anti-CD73 antibody has been shown to be more effective than multiple doses.[7] Therefore, characterizing CD73 expression in your tumor model is a critical first step.

Troubleshooting Guide for In Vivo Experiments with Novel CD73 Inhibitors

Issue	Possible Cause	Recommended Solution
Lack of anti-tumor efficacy	Suboptimal dose or schedule. Low CD73 expression in the tumor model. Rapid clearance of the compound.	Conduct a dose-escalation study to find the optimal dose. Characterize CD73 expression in your tumor model via IHC or flow cytometry. Consider a different model if expression is too low. Perform pharmacokinetic (PK) studies to assess drug exposure.
Toxicity observed in animals (e.g., weight loss, lethargy)	On-target toxicity due to the role of CD73 in normal tissues. Off-target effects of the inhibitor. Formulation-related toxicity.	Reduce the dose or change the dosing schedule (e.g., from daily to every other day). Include a vehicle-only control group to assess the toxicity of the formulation itself. Monitor animals closely for clinical signs of toxicity.
Variability in tumor response	Heterogeneity in tumor CD73 expression. Differences in the immune response among individual animals.	Ensure a homogenous tumor cell line is used. Increase the number of animals per group to improve statistical power.

Experimental Protocols

Protocol 1: In Vitro CD73 Enzymatic Activity Assay

This protocol describes a method to determine the inhibitory activity of CD73-IN-19 on the enzymatic function of CD73.

Materials:

• Recombinant human CD73 enzyme

• CD73-IN-19

• Adenosine 5'-monophosphate (AMP)

• Assay buffer (e.g., Tris-HCl, pH 7.4, with MgCl2)

• Phosphate (B84403) detection reagent (e.g., Malachite Green)

Procedure:

• Prepare a solution of recombinant CD73 in assay buffer.

• Prepare serial dilutions of CD73-IN-19 in DMSO, followed by a final dilution in assay buffer.

• Add the CD73 enzyme and the CD73-IN-19 dilutions to a 96-well plate.

• Pre-incubate the enzyme and inhibitor for 15-30 minutes at 37°C.

• Initiate the reaction by adding AMP substrate.

• Incubate for a defined period (e.g., 20-30 minutes) at 37°C.

• Stop the reaction and measure the amount of inorganic phosphate produced using a phosphate detection reagent.

• Calculate the percent inhibition relative to a vehicle control (DMSO).

Protocol 2: T-Cell Proliferation Assay

This protocol assesses the ability of CD73-IN-19 to reverse CD73-mediated suppression of T-cell proliferation.

Materials:

• CD4+ or CD8+ T-cells

• CD73-expressing cancer cells

• CD73-IN-19

• Anti-CD3/CD28 antibodies

• Cell proliferation dye (e.g., CFSE) or reagent (e.g., BrdU)

Procedure:

• Label T-cells with a proliferation dye.

• Co-culture the labeled T-cells with CD73-expressing cancer cells in the presence of anti-CD3/CD28 antibodies to stimulate T-cell proliferation.

• Add varying concentrations of CD73-IN-19 to the co-culture.

• Incubate for 72-96 hours.

• Measure T-cell proliferation by flow cytometry (for dye dilution) or a colorimetric assay (for BrdU incorporation).

• Analyze the data to determine the effect of CD73-IN-19 on restoring T-cell proliferation.

Visualizations

Caption: CD73 signaling pathway and the inhibitory action of CD73-IN-19.

Caption: General workflow for characterizing and evaluating a novel CD73 inhibitor.

References

• 1. file.medchemexpress.com [file.medchemexpress.com]
• 2. benchchem.com [benchchem.com]
• 3. mdpi.com [mdpi.com]
• 4. medchemexpress.com [medchemexpress.com]
• 5. CD73 antibody (32131-1-AP) | Proteintech [ptglab.com]
• 6. Frontiers | CD73's Potential as an Immunotherapy Target in Gastrointestinal Cancers [frontiersin.org]
• 7. Optimal dosing regimen of CD73 blockade improves tumor response to radiotherapy through iCOS downregulation - PMC [pmc.ncbi.nlm.nih.gov]
• 8. benchchem.com [benchchem.com]
• 9. benchchem.com [benchchem.com]
• 10. Targeting CD73 increases therapeutic response to immunogenic chemotherapy by promoting dendritic cell maturation - PMC [pmc.ncbi.nlm.nih.gov]
• 11. Functional expression of CD73 on human natural killer cells - PMC [pmc.ncbi.nlm.nih.gov]

Technical Support Center: Validating CD73-IN-19 Activity

This technical support center provides researchers, scientists, and drug development professionals with comprehensive guidance for validating the activity of CD73-IN-19 in a new cell line. It includes detailed troubleshooting guides and frequently asked questions to address common challenges encountered during experimentation.

Frequently Asked Questions (FAQs)

Q1: What is the mechanism of action of CD73-IN-19?

CD73-IN-19 is a small molecule inhibitor that targets CD73 (also known as ecto-5'-nucleotidase or NT5E), a cell surface enzyme.[1] CD73 plays a crucial role in the extracellular adenosine (B11128) pathway by catalyzing the dephosphorylation of adenosine monophosphate (AMP) to adenosine.[1][2][3] In the tumor microenvironment, the accumulation of adenosine suppresses the anti-tumor immune response.[1][2][4] By inhibiting CD73, CD73-IN-19 blocks the production of immunosuppressive adenosine, which can help restore anti-tumor immunity.[1]

Q2: How do I select an appropriate cell line for validating CD73-IN-19 activity?

The ideal cell line should have detectable levels of endogenous CD73 expression. You can verify CD73 expression using techniques such as Western blot, flow cytometry, or qPCR.[5] Cell lines known to have high CD73 expression are often used in cancer research and can be suitable candidates.[5] It is also important to ensure the chosen cell line is properly authenticated to avoid issues with misidentification or cross-contamination.[6]

Q3: What are the primary methods to measure CD73 activity in a cell-based assay?

There are two primary methods to quantify the enzymatic activity of CD73 on the surface of intact cells: a phosphate-based colorimetric assay and an adenosine-based fluorometric assay.[1][7]

• Phosphate-based Colorimetric Assay: This robust and cost-effective method quantifies the inorganic phosphate (B84403) (Pi) released from the hydrolysis of AMP.[1]

• Adenosine-based Fluorometric Assay: This highly specific method directly measures the production of adenosine and is useful for confirming results from the phosphate assay.[1]

Q4: Why is a pre-incubation step with the inhibitor important in the experimental protocol?

A pre-incubation step, typically 15-30 minutes, allows the inhibitor (CD73-IN-19) to bind to the CD73 enzyme before the substrate (AMP) is introduced.[5] This is crucial for accurately assessing the inhibitory potential and achieving maximal inhibition.[5]

Troubleshooting Guides

This section addresses specific issues that may arise during the validation of CD73-IN-19 activity.

Problem 1: Lower than expected potency (high IC50 value) in the enzyme activity assay.

Possible Cause	Recommended Solution
Suboptimal Assay Conditions	- pH: Ensure the assay buffer pH is optimal for CD73 activity, typically around 7.4.[5] - Temperature: Maintain a consistent temperature (e.g., 37°C) throughout the assay.[5]
Reagent Quality	- Inhibitor Degradation: Ensure CD73-IN-19 is stored correctly and has not undergone multiple freeze-thaw cycles. Prepare fresh dilutions for each experiment.[5] - Enzyme Inactivity: If using recombinant CD73 as a positive control, verify its activity as it may have been compromised by improper storage or handling.[5]
Assay Protocol	- Substrate Concentration: The concentration of AMP should be at or below the Michaelis constant (Km) for accurate assessment of competitive inhibition.[5] - Insufficient Pre-incubation: Optimize the pre-incubation time of the enzyme with the inhibitor before adding the substrate.[5]

Problem 2: Inconsistent or no effect of CD73-IN-19 in a cell-based assay.

Possible Cause	Recommended Solution
Low Endogenous CD73 Expression	- Verification: Confirm the CD73 expression level in your new cell line using Western blot, flow cytometry, or qPCR.[5] - Cell Line Selection: If expression is too low, consider using a different cell line known to have higher CD73 expression.[5]
Cell Morphology and Health	- Microscopy: Regularly observe the cell cultures to monitor for any changes in morphology that could indicate poor health or contamination.[6]
Inhibitor Permeability/Stability	- Metabolic Instability: The inhibitor may be rapidly metabolized by the cells. Consider this possibility when interpreting results.[5]

Problem 3: High background signal in the assay.

Possible Cause	Recommended Solution
Contamination	- Reagents: Ensure all buffers and reagents are free from contamination. - Cross-well Contamination: Use appropriate techniques to avoid cross-contamination between wells of the microplate.[8]
Non-specific Enzyme Activity	- Inhibitor Control: Include a control with a known, non-specific 5'-nucleotidase inhibitor to distinguish CD73 activity from that of other phosphatases.[9]
Substrate Instability	- Fresh Substrate: Prepare fresh substrate solutions for each experiment to avoid degradation.

Experimental Protocols

Protocol 1: Measurement of CD73 Enzymatic Activity (Colorimetric Assay)

This protocol is adapted from commercially available kits for measuring 5'-Nucleotidase (CD73) activity.[10]

Principle: This assay measures the amount of inorganic phosphate released from the enzymatic activity of CD73 on its substrate, AMP.

Materials:

• CD73-positive cell line

• CD73-IN-19

• Assay Buffer (e.g., Tris-based buffer, pH 7.4)

• AMP (substrate)

• Phosphate detection reagent (e.g., Malachite Green-based)

• 96-well microplate

Procedure:

• Cell Seeding: Seed the CD73-positive cells into a 96-well plate and culture until they reach the desired confluency.

• Inhibitor Preparation: Prepare serial dilutions of CD73-IN-19 in Assay Buffer. Include a vehicle control (e.g., DMSO) and a "no enzyme" control.[1]

• Cell Washing: Gently wash the cells twice with pre-warmed Assay Buffer.[1]

• Inhibitor Addition & Pre-incubation: Add the diluted CD73-IN-19 or vehicle control to the appropriate wells and pre-incubate for 30 minutes at 37°C.[1]

• Enzymatic Reaction: Prepare a 2X AMP substrate solution in Assay Buffer and add it to all wells to start the reaction. Incubate at 37°C for 30-60 minutes. The optimal time should be determined empirically.[1]

• Detection: Stop the reaction and add the phosphate detection reagent according to the manufacturer's instructions.

• Measurement: Measure the absorbance at the appropriate wavelength (e.g., ~630 nm for Malachite Green) using a microplate reader.[1]

• Data Analysis: Subtract the background reading from the sample readings. Plot the percent inhibition against the log concentration of CD73-IN-19 to determine the IC50 value.[1]

Visualizations

Caption: The CD73-adenosine immunosuppressive pathway.

Caption: General workflow for a cell-based CD73 inhibition assay.

References

• 1. benchchem.com [benchchem.com]
• 2. assaygenie.com [assaygenie.com]
• 3. The Roles of CD73 in Cancer - PMC [pmc.ncbi.nlm.nih.gov]
• 4. mdpi.com [mdpi.com]
• 5. benchchem.com [benchchem.com]
• 6. atlantisbioscience.com [atlantisbioscience.com]
• 7. Measurement of CD73 enzymatic activity using luminescence-based and colorimetric assays - PubMed [pubmed.ncbi.nlm.nih.gov]
• 8. assaygenie.com [assaygenie.com]
• 9. sigmaaldrich.com [sigmaaldrich.com]
• 10. benchchem.com [benchchem.com]

Reference Data & Comparative Studies

A Comparative Guide to CD73 Inhibitors: Benchmarking CD73-IN-19 Against Leading Clinical Candidates

For Researchers, Scientists, and Drug Development Professionals

The ecto-5'-nucleotidase (CD73) has emerged as a critical immuno-oncology target due to its central role in generating immunosuppressive adenosine (B11128) within the tumor microenvironment. This guide provides an objective comparison of the preclinical investigational compound, CD73-IN-19, with other prominent CD73 inhibitors that have advanced to clinical trials: the small molecule AB680 (Quemliclustat) and the monoclonal antibodies Oleclumab (MEDI9447) and CPI-006. This comparison is based on publicly available experimental data to inform researchers on the current landscape of CD73 inhibition.

The CD73-Adenosine Axis: A Key Pathway in Tumor Immune Evasion

CD73 is a cell-surface enzyme that catalyzes the dephosphorylation of adenosine monophosphate (AMP) to adenosine. In the tumor microenvironment, extracellular adenosine triphosphate (ATP) is converted to AMP by CD39. The subsequent action by CD73 leads to an accumulation of adenosine, which then signals through A2A and A2B receptors on various immune cells, including T cells and natural killer (NK) cells. This signaling cascade suppresses their anti-tumor functions, thereby promoting immune evasion by cancer cells.

Caption: The CD73-adenosine signaling pathway and points of therapeutic intervention.

Comparative Analysis of CD73 Inhibitors

This section provides a comparative overview of the biochemical potency, cellular activity, and in vivo efficacy of CD73-IN-19 and other selected CD73 inhibitors. It is important to note that direct comparisons of IC50 and Ki values should be interpreted with caution due to potential variations in experimental conditions across different studies.

Table 1: In Vitro Potency and Selectivity of CD73 Inhibitors

Inhibitor	Type	Target	Potency (IC50/Ki)	Selectivity over CD39	Key References
CD73-IN-19	Small Molecule	CD73	44% inhibition at 100 µM	Not Reported	[1][2]
hA2A Receptor	Ki: 3.31 µM	Not Applicable	[1][2]
AB680 (Quemliclustat)	Small Molecule	Human CD73	Ki: 5 pM; IC50: < 0.01 nM (on human CD8+ T-cells)	>10,000-fold	[3][4][5]
Oleclumab (MEDI9447)	Monoclonal Antibody	Human CD73	Potent inhibitor of catalytic activity	Selective for CD73	[6]
CPI-006	Monoclonal Antibody	Human CD73	Blocks adenosine production	Not Reported	[7]

Note: The available data for CD73-IN-19 is limited and does not provide a specific IC50 value for CD73 inhibition, making a direct potency comparison challenging. The reported activity at a high concentration and its affinity for the A2A receptor suggest a need for further characterization of its potency and selectivity.

Table 2: Summary of Preclinical In Vivo Efficacy of Selected CD73 Inhibitors

Inhibitor	Cancer Model	Key Findings	Key References
CD73-IN-19	Not Reported	No publicly available in vivo efficacy data.
AB680 (Quemliclustat)	Syngeneic mouse models (e.g., Pancreatic)	Monotherapy and in combination with anti-PD-1 therapy showed significant tumor growth inhibition and enhanced anti-tumor immunity.	[8]
Oleclumab (MEDI9447)	Syngeneic mouse models	Monotherapy and combination with anti-PD-L1 and chemotherapy demonstrated improved survival and tumor growth inhibition.	[9]
CPI-006	Preclinical models	Induces B-cell activation and lymphocyte trafficking, suggesting a unique immunomodulatory mechanism beyond adenosine blockade.	[7][10]

Experimental Protocols

Detailed methodologies are crucial for the interpretation and replication of experimental findings. Below are outlines of key experimental protocols used to characterize CD73 inhibitors.

CD73 Enzymatic Activity Assay (Malachite Green Assay)

This colorimetric assay quantifies the inorganic phosphate (B84403) (Pi) released from the hydrolysis of AMP by CD73.

Caption: Workflow for the Malachite Green-based CD73 enzymatic activity assay.

• Reagent Preparation: Prepare solutions of recombinant human CD73 enzyme, the test inhibitor at various concentrations, and the substrate (AMP) in an appropriate assay buffer.

• Incubation with Inhibitor: Add the CD73 enzyme and the test inhibitor to the wells of a microplate and pre-incubate to allow for binding.

• Reaction Initiation: Add the AMP substrate to initiate the enzymatic reaction.

• Incubation: Incubate the reaction mixture at 37°C for a defined period.

• Detection: Stop the reaction and add a malachite green-based reagent that forms a colored complex with the inorganic phosphate produced.

• Measurement: Measure the absorbance of the colored product using a microplate reader at a wavelength of approximately 620 nm.

• Data Analysis: Calculate the percentage of inhibition at each inhibitor concentration and determine the IC50 value by fitting the data to a dose-response curve.

In Vivo Tumor Model Efficacy Study

Syngeneic mouse tumor models are essential for evaluating the in vivo efficacy of immuno-oncology agents.

Caption: General workflow for an in vivo tumor model efficacy study.

• Tumor Implantation: Syngeneic tumor cells (e.g., MC38 colon adenocarcinoma) are subcutaneously implanted into immunocompetent mice (e.g., C57BL/6).

• Tumor Growth Monitoring: Tumor growth is monitored regularly by measuring tumor volume.

• Randomization: Once tumors reach a predetermined size, mice are randomized into different treatment groups (e.g., vehicle control, CD73 inhibitor monotherapy, combination with a checkpoint inhibitor).

• Treatment Administration: The investigational drug(s) are administered according to a predefined schedule and route of administration.

• Efficacy Assessment: Tumor growth is continuously monitored throughout the study.

• Endpoint Analysis: At the end of the study, primary endpoints such as tumor growth inhibition and overall survival are assessed. Secondary endpoints may include the analysis of tumor-infiltrating immune cells by flow cytometry or immunohistochemistry to elucidate the mechanism of action.[11]

Discussion and Future Directions for CD73-IN-19

The currently available data on CD73-IN-19 is insufficient for a comprehensive comparison with clinical-stage CD73 inhibitors. To fully characterize its potential, the following experimental data are essential:

• Determination of IC50 for CD73: A precise IC50 value from a biochemical assay is required to quantify its potency against CD73.

• Selectivity Profiling: Its inhibitory activity should be assessed against other ectonucleotidases, particularly CD39, to determine its selectivity.

• Cellular Activity: Cell-based assays are needed to confirm its ability to inhibit CD73 on the surface of cancer cells and to reverse adenosine-mediated T-cell suppression.

• In Vivo Efficacy: Studies in syngeneic mouse tumor models are crucial to evaluate its anti-tumor activity, both as a monotherapy and in combination with other immunotherapies.

• Pharmacokinetic and Pharmacodynamic Studies: In vivo studies are necessary to understand its absorption, distribution, metabolism, and excretion (ADME) properties, as well as its on-target effects in a living organism.

References

• 1. medchemexpress.com [medchemexpress.com]
• 2. file.medchemexpress.com [file.medchemexpress.com]
• 3. benchchem.com [benchchem.com]
• 4. Discovery of AB680: A Potent and Selective Inhibitor of CD73 - PubMed [pubmed.ncbi.nlm.nih.gov]
• 5. aacrjournals.org [aacrjournals.org]
• 6. First-in-human study of oleclumab, a potent, selective anti-CD73 monoclonal antibody, alone or in combination with durvalumab in patients with advanced solid tumors - PMC [pmc.ncbi.nlm.nih.gov]
• 7. corvuspharma.com [corvuspharma.com]
• 8. benchchem.com [benchchem.com]
• 9. Efficacy and pharmacodynamic effect of anti-CD73 and anti-PD-L1 monoclonal antibodies in combination with cytotoxic therapy: observations from mouse tumor models - PMC [pmc.ncbi.nlm.nih.gov]
• 10. ASCO – American Society of Clinical Oncology [asco.org]
• 11. aacrjournals.org [aacrjournals.org]

A Head-to-Head Efficacy Analysis: CD73-IN-19 vs. APCP (AB680) in CD73 Inhibition

In the landscape of cancer immunotherapy, the inhibition of the ecto-5'-nucleotidase (CD73) has emerged as a promising strategy to counteract the immunosuppressive tumor microenvironment. This guide provides a detailed comparison of two small molecule CD73 inhibitors: CD73-IN-19 and the clinical-stage compound APCP, also known as AB680 (Quemliclustat). This analysis is intended for researchers, scientists, and drug development professionals seeking to understand the relative potency and preclinical profiles of these agents.

The CD73-Adenosine Axis: A Key Immunosuppressive Pathway

CD73 is a cell-surface enzyme that plays a pivotal role in the generation of extracellular adenosine (B11128), a potent immunosuppressive molecule. Within the tumor microenvironment, stressed or dying cells release adenosine triphosphate (ATP). This ATP is sequentially hydrolyzed by CD39 to adenosine monophosphate (AMP), which is then converted by CD73 into adenosine. Adenosine subsequently binds to A2A and A2B receptors on immune cells, such as T cells and natural killer (NK) cells, leading to the suppression of their anti-tumor functions and allowing cancer cells to evade immune destruction.[1] Inhibition of CD73 blocks this critical step, reducing adenosine levels and restoring immune cell activity against tumors.[1][2]

Comparative Efficacy: A Tale of Two Potencies

Preclinical data reveals a stark contrast in the in vitro potency of CD73-IN-19 and APCP (AB680). APCP (AB680) has demonstrated exceptional potency as a highly selective, reversible inhibitor of human CD73. In contrast, available data for CD73-IN-19 suggests significantly weaker activity against its intended target.

Table 1: In Vitro Efficacy of CD73-IN-19 and APCP (AB680)

Compound	Target	IC50	Ki	Cellular Activity	Source(s)
CD73-IN-19	CD73	44% inhibition at 100 µM	Not Reported for CD73	Antagonizes TCR-induced T cell proliferation blockade at 10 µM and 100 µM.	[3]
hA2A Receptor	Not Reported	3.31 µM	Inhibits hA2A receptor activity in HEK-293 cells.	[3]
APCP (AB680)	Human CD73	< 0.01 nM (on human CD8+ T-cells)	5 pM	Reverses AMP-mediated immune suppression in human T-cells.	[1][4][5]
Soluble Human CD73	0.043 nM	[6]
Human CD73 in CHO cells	0.070 nM	[6]

Note: IC50 values represent the concentration of an inhibitor required to reduce the activity of an enzyme by 50%. Ki is the inhibition constant, a measure of the inhibitor's binding affinity. Lower values indicate higher potency.

The data clearly indicates that APCP (AB680) is a sub-nanomolar inhibitor of CD73, making it an exceptionally potent compound. In stark contrast, CD73-IN-19 shows only moderate inhibition at a very high concentration (100 µM) and also exhibits off-target activity on the A2A adenosine receptor.[3] This suggests that the observed effects of CD73-IN-19 on T-cell proliferation may not be solely attributable to CD73 inhibition.

In Vivo Preclinical Efficacy of APCP (AB680)

Experimental Methodologies

The following are detailed protocols for key experiments cited in the comparison of CD73-IN-19 and APCP (AB680).

In Vitro CD73 Inhibition Assay (Malachite Green Assay)

This colorimetric assay is commonly used to measure the enzymatic activity of CD73 by detecting the inorganic phosphate (B84403) (Pi) released from the hydrolysis of AMP.[9]

Materials:

• Recombinant human CD73 enzyme

• CD73 assay buffer (e.g., 50 mM Tris-HCl pH 7.5, 100 mM NaCl, 1 mM MgCl2)

• Adenosine 5'-monophosphate (AMP) substrate

• CD73 inhibitor (CD73-IN-19 or APCP (AB680))

• Malachite Green-based phosphate detection reagent

• 96-well microplate

• Microplate reader

Protocol:

• Prepare serial dilutions of the CD73 inhibitor in the assay buffer.

• In a 96-well plate, add the recombinant CD73 enzyme to each well.

• Add the inhibitor dilutions to the respective wells and pre-incubate for a specified time (e.g., 15-30 minutes) at room temperature to allow for inhibitor binding.

• Initiate the enzymatic reaction by adding the AMP substrate to all wells.

• Incubate the plate at 37°C for a defined period (e.g., 20-60 minutes).

• Stop the reaction by adding the Malachite Green reagent, which will react with the generated inorganic phosphate to produce a colored product.

• Measure the absorbance at approximately 620-640 nm using a microplate reader.

• Calculate the percentage of inhibition for each inhibitor concentration and plot the data to determine the IC50 value.

T-Cell Proliferation Assay

This assay assesses the ability of a CD73 inhibitor to reverse the adenosine-mediated suppression of T-cell proliferation.

Materials:

• Human Peripheral Blood Mononuclear Cells (PBMCs)

• CD8+ T-cell isolation kit

• CD73-expressing cancer cell line (e.g., MDA-MB-231) or anti-CD3/CD28 antibodies for T-cell stimulation

• AMP

• CD73 inhibitor (CD73-IN-19 or APCP (AB680))

• CFSE (Carboxyfluorescein succinimidyl ester) staining solution

• Cell culture medium and supplements

• Flow cytometer

Protocol:

• Isolate CD8+ T-cells from human PBMCs.

• Label the T-cells with CFSE, a fluorescent dye that is diluted with each cell division.

• Co-culture the CFSE-labeled T-cells with a CD73-expressing cancer cell line or stimulate them with anti-CD3/CD28 antibodies in the presence of AMP to create an immunosuppressive environment.

• Treat the co-cultures with various concentrations of the CD73 inhibitor.

• Incubate the cells for several days to allow for proliferation.

• Harvest the cells and analyze the CFSE fluorescence by flow cytometry. A decrease in CFSE intensity indicates cell proliferation.

• Quantify the percentage of proliferated T-cells in each treatment group to assess the inhibitor's ability to restore T-cell function.

Visualizing the Mechanisms and Workflows

To further elucidate the concepts discussed, the following diagrams are provided.

Caption: The CD73-adenosine signaling pathway and the point of intervention for CD73 inhibitors.

Caption: A generalized workflow for determining the in vitro IC50 of CD73 inhibitors.

References

• 1. benchchem.com [benchchem.com]
• 2. benchchem.com [benchchem.com]
• 3. pubs.acs.org [pubs.acs.org]
• 4. Frontiers | CD39 and CD73 as Promising Therapeutic Targets: What Could Be the Limitations? [frontiersin.org]
• 5. researchgate.net [researchgate.net]
• 6. benchchem.com [benchchem.com]
• 7. Targeting CD73 with AB680 (Quemliclustat), a Novel and Potent Small-Molecule CD73 Inhibitor, Restores Immune Functionality and Facilitates Antitumor Immunity - PMC [pmc.ncbi.nlm.nih.gov]
• 8. Radiofrequency ablation in combination with CD73 inhibitor AB680 reduces tumor growth and enhances anti-tumor immunity in a syngeneic model of pancreatic ductal adenocarcinoma - PMC [pmc.ncbi.nlm.nih.gov]
• 9. benchchem.com [benchchem.com]

Comparative Guide to Small Molecule CD73 Inhibitors: Validating the Inhibitory Effect of CD73-IN-19

For Researchers, Scientists, and Drug Development Professionals

This guide provides an objective comparison of the inhibitory performance of CD73-IN-19 against other notable small molecule inhibitors of CD73, an ecto-5'-nucleotidase that has emerged as a critical immune checkpoint in the tumor microenvironment. By generating immunosuppressive adenosine (B11128), CD73 plays a pivotal role in cancer's ability to evade the immune system. The inhibition of this enzyme is a promising strategy in cancer immunotherapy, aiming to restore and enhance anti-tumor immune responses.[1][2]

This document offers a summary of quantitative data, detailed experimental methodologies for key validation assays, and visualizations of the CD73 signaling pathway and experimental workflows to assist researchers in their evaluation of CD73 inhibitors.

The CD73-Adenosine Signaling Pathway

CD73 is a cell-surface enzyme that catalyzes the dephosphorylation of adenosine monophosphate (AMP) to adenosine.[1] Within the tumor microenvironment, extracellular ATP and ADP are converted to AMP by another ectoenzyme, CD39. The subsequent action of CD73 leads to an accumulation of adenosine, which then binds to A2A and A2B receptors on immune cells, such as T cells and Natural Killer (NK) cells. This signaling cascade suppresses their anti-tumor functions, thereby facilitating immune evasion by cancer cells.[1][3]

References

• 1. benchchem.com [benchchem.com]
• 2. oricpharma.com [oricpharma.com]
• 3. ORIC-533, a potent and selective CD73 inhibitor for cancer | BioWorld [bioworld.com]

In Vivo Validation of CD73 Inhibitors: A Comparative Guide to Anti-Tumor Activity

For Researchers, Scientists, and Drug Development Professionals

This guide provides a comparative overview of the in vivo anti-tumor activity of therapeutic agents targeting CD73, a key enzyme in the immunosuppressive adenosine (B11128) pathway. As specific in vivo data for "CD73-IN-19" is not publicly available, this document focuses on well-characterized CD73 inhibitors as representative examples of different therapeutic modalities. The featured agents are the small molecule inhibitors AB680 (Quemliclustat) and CB-708, and the monoclonal antibody Oleclumab.

Comparative Analysis of In Vivo Anti-Tumor Efficacy

The following table summarizes the available in vivo anti-tumor activity data for selected CD73 inhibitors. It is important to note that direct head-to-head comparisons in the same tumor model are limited in the public domain. The data presented is compiled from various preclinical studies.

Inhibitor	Molecule Type	Animal Model	Tumor Model	Dosing Regimen	Observed Anti-Tumor Activity (Monotherapy)	Combination Therapy Insights
AB680 (Quemliclustat)	Small Molecule	Syngeneic Mouse (C57BL/6)	B16F10 Melanoma	10 mg/kg, daily	Statistically significant delay in tumor growth.[1]	Combination with anti-PD-1 resulted in significantly decreased tumor burden and increased survival compared to vehicle control.[2]
CB-708 (ATG-037)	Small Molecule	Syngeneic Mouse	EG7 Lymphoma	Orally administered (dose not specified)	Dose-dependent tumor growth inhibition.[3][4]	Enhanced tumor growth inhibition observed when a related analog was combined with anti-PD-L1.[3][4]
Oleclumab (MEDI9447)	Monoclonal Antibody	Syngeneic Mouse Models	Colon, Prostate, and Breast Cancers	Not specified	Preclinical models have shown tumor growth inhibition.[5]	Significantly enhances the activity of anti-PD-1 and anti-CTLA-4 antibodies.[5]

Experimental Protocols

The following protocols provide a generalized framework for the in vivo validation of CD73 inhibitors. These methodologies are based on standard practices in preclinical immuno-oncology.

Animal Models and Tumor Cell Lines

• Animal Strains: Syngeneic mouse models are typically used to evaluate immunotherapies, as they possess a competent immune system. Common strains include C57BL/6 and BALB/c, chosen based on the origin of the tumor cell line.

• Tumor Cell Lines: The choice of cell line is critical and should be based on the cancer type of interest and the expression of CD73. Examples include B16F10 (melanoma), CT26 and MC38 (colon carcinoma), and 4T1 (breast cancer).

In Vivo Tumor Implantation and Growth Monitoring

• Cell Culture: Tumor cells are cultured in appropriate media under standard conditions (37°C, 5% CO2).

• Cell Preparation: On the day of implantation, cells are harvested, washed, and resuspended in a sterile solution, such as phosphate-buffered saline (PBS), at the desired concentration.

• Subcutaneous Implantation: A specific number of tumor cells (typically 1 x 10^5 to 1 x 10^6) in a volume of 100-200 µL are injected subcutaneously into the flank of the mice.

• Tumor Growth Monitoring: Tumor growth is monitored by measuring the length and width of the tumors with calipers every 2-3 days. Tumor volume is calculated using the formula: (Length x Width²) / 2.

• Randomization: When tumors reach a predetermined size (e.g., 100-150 mm³), mice are randomized into treatment and control groups.

Dosing and Administration

• Vehicle: The CD73 inhibitor is formulated in a suitable vehicle. For small molecules, this may be a solution containing DMSO, PEG300, Tween 80, and saline. For antibodies, sterile PBS is typically used.

• Dose and Schedule: The dosage and frequency of administration are determined based on prior in vitro potency and pharmacokinetic studies. Treatment can be administered via various routes, including intraperitoneal (IP) injection or oral gavage (for small molecules) and IP or intravenous (IV) injection (for antibodies).

• Control Groups: A vehicle control group is essential to assess the baseline tumor growth. For antibody studies, an isotype control antibody is used.

Efficacy Assessment

• Primary Endpoint: The primary measure of efficacy is typically tumor growth inhibition (TGI), calculated by comparing the average tumor volume in the treated group to the vehicle control group.

• Survival Studies: In some studies, treatment continues until a humane endpoint is reached (e.g., tumor volume exceeds a certain limit), and survival is plotted using a Kaplan-Meier curve.

• Pharmacodynamic Analysis: To confirm target engagement, tumor and blood samples can be collected to measure CD73 activity, adenosine levels, and changes in the immune cell populations within the tumor microenvironment.

Visualizations: Signaling Pathways and Experimental Workflows

CD73-Adenosine Signaling Pathway in the Tumor Microenvironment

The following diagram illustrates the role of CD73 in generating immunosuppressive adenosine in the tumor microenvironment and the mechanism of action of CD73 inhibitors.

Caption: CD73 converts AMP to immunosuppressive adenosine, which dampens the anti-tumor immune response.

Experimental Workflow for In Vivo Validation

This diagram outlines the typical workflow for an in vivo study evaluating the anti-tumor efficacy of a CD73 inhibitor.

Caption: A typical experimental workflow for assessing the in vivo efficacy of a CD73 inhibitor.

References

• 1. arcusbio.com [arcusbio.com]
• 2. Targeting CD73 with AB680 (Quemliclustat), a Novel and Potent Small-Molecule CD73 Inhibitor, Restores Immune Functionality and Facilitates Antitumor Immunity - PMC [pmc.ncbi.nlm.nih.gov]
• 3. aacrjournals.org [aacrjournals.org]
• 4. researchgate.net [researchgate.net]
• 5. First-in-human study of oleclumab, a potent, selective anti-CD73 monoclonal antibody, alone or in combination with durvalumab in patients with advanced solid tumors - PMC [pmc.ncbi.nlm.nih.gov]

Validating the On-Target Effects of CD73-IN-19 Using siRNA: A Comparative Guide

For Researchers, Scientists, and Drug Development Professionals

This guide provides a comprehensive framework for validating the on-target effects of the small molecule inhibitor CD73-IN-19 by comparing its activity with the highly specific method of small interfering RNA (siRNA)-mediated gene knockdown. The objective is to ascertain that the pharmacological effects of CD73-IN-19 are directly attributable to the inhibition of the CD73 protein.

The CD73-Adenosine Signaling Pathway: A Key Immunosuppressive Axis

CD73, or ecto-5'-nucleotidase, is a cell-surface enzyme that plays a critical role in the tumor microenvironment by generating immunosuppressive adenosine (B11128).[1] Extracellular adenosine triphosphate (ATP), often released by stressed or dying tumor cells, is converted to adenosine monophosphate (AMP) by the ectonucleotidase CD39. CD73 then catalyzes the final step, the dephosphorylation of AMP to adenosine.[1] This extracellular adenosine binds to A2A and A2B receptors on immune cells, such as T cells and natural killer (NK) cells, leading to the suppression of their anti-tumor functions and promoting immune evasion by cancer cells.

References

• 1. assaygenie.com [assaygenie.com]

Benchmarking CD73-IN-19: A Comparative Analysis Against Gold Standard Inhibitors

For Immediate Release

This guide provides a comprehensive comparison of the novel CD73 inhibitor, CD73-IN-19, against established gold standard inhibitors in the field. Designed for researchers, scientists, and drug development professionals, this document offers an objective analysis of performance, supported by experimental data, to aid in the selection of appropriate research tools for targeting the immunosuppressive adenosine (B11128) pathway.

Introduction to CD73 Inhibition

Ecto-5'-nucleotidase (CD73) is a cell-surface enzyme that plays a critical role in tumor immune evasion. By catalyzing the conversion of adenosine monophosphate (AMP) to adenosine, CD73 generates an immunosuppressive tumor microenvironment that hinders the activity of anti-tumor immune cells. Consequently, the development of potent and selective CD73 inhibitors has become a key focus in immuno-oncology research. This guide benchmarks CD73-IN-19 against a leading small molecule inhibitor, AB680 (Quemliclustat), and two prominent monoclonal antibody inhibitors, Oleclumab (MEDI9447) and CPI-006, which are considered gold standards in their respective classes.

Quantitative Performance Comparison

The following table summarizes the key performance indicators for CD73-IN-19 and the selected gold standard inhibitors. This data is compiled from publicly available resources and provides a quantitative basis for comparison.

Inhibitor	Type	Target	Potency	Selectivity
CD73-IN-19	Small Molecule	CD73	44% inhibition of enzymatic activity at 100 µM[1]	Also inhibits hA2A receptor with a Ki of 3.31 µM[1]
AB680 (Quemliclustat)	Small Molecule	Human CD73	Ki: 4.9 pM[2][3]IC50: 0.043 nM (soluble hCD73)[2][3]	>10,000-fold selectivity over related ecto-nucleotidases like CD39[2][3]
Oleclumab (MEDI9447)	Monoclonal Antibody	Human CD73	IC50: 0.41 nM (membrane-bound CD73)[4]	High selectivity for CD73
CPI-006	Monoclonal Antibody	Human CD73	Complete blockade of enzymatic activity[5]	Specific for the active site of CD73

Signaling Pathway and Experimental Workflow

To provide a clearer understanding of the biological context and experimental procedures, the following diagrams illustrate the CD73 signaling pathway and a typical workflow for evaluating inhibitor potency.

References

• 1. benchchem.com [benchchem.com]
• 2. aacrjournals.org [aacrjournals.org]
• 3. An antibody cocktail targeting two different CD73 epitopes enhances enzyme inhibition and tumor control - PMC [pmc.ncbi.nlm.nih.gov]
• 4. Targeting two distinct epitopes on human CD73 with a bispecific antibody improves anticancer activity - PMC [pmc.ncbi.nlm.nih.gov]
• 5. researchgate.net [researchgate.net]

Confirmation of CD73-IN-19's Mechanism of Action: A Comparative Guide

For Researchers, Scientists, and Drug Development Professionals

This guide provides an objective comparison of CD73-IN-19's performance against other alternative small molecule inhibitors targeting CD73. The ecto-5'-nucleotidase (CD73) is a pivotal immune checkpoint that contributes to a tumor's ability to evade the immune system by generating immunosuppressive adenosine (B11128).[1][2] The inhibition of this enzyme is a promising strategy in cancer immunotherapy.[1] This document outlines the mechanism of action of CD73, presents comparative data for CD73-IN-19 and other inhibitors, and provides detailed experimental protocols to aid in research and development.

The CD73-Adenosine Signaling Pathway

CD73 is a cell-surface enzyme that plays a critical role in the purinergic signaling pathway.[2][3] In the tumor microenvironment, stressed or dying cells release adenosine triphosphate (ATP).[2] This extracellular ATP is converted to adenosine monophosphate (AMP) by the ectonucleotidase CD39.[3] CD73 then catalyzes the final step, hydrolyzing AMP into adenosine.[2][3] This accumulation of extracellular adenosine signals through A2A and A2B receptors on immune cells, such as T cells and Natural Killer (NK) cells, leading to the suppression of their anti-tumor activity and promoting immune evasion by cancer cells.[2][3]

References

• 1. Development of CD73 Inhibitors in Tumor Immunotherapy and Opportunities in Imaging and Combination Therapy - PMC [pmc.ncbi.nlm.nih.gov]
• 2. assaygenie.com [assaygenie.com]
• 3. CD73: an emerging checkpoint for cancer immunotherapy - PMC [pmc.ncbi.nlm.nih.gov]

Comparative Study of CD73-IN-19 in Diverse Cancer Models: A Guide for Researchers

For researchers, scientists, and drug development professionals, this guide provides a comparative analysis of CD73-IN-19 and other prominent CD73 inhibitors. This document summarizes key performance data, outlines experimental methodologies, and visualizes relevant biological pathways and workflows to support informed decisions in cancer research.

The ecto-5'-nucleotidase (CD73) has emerged as a critical immune checkpoint in the tumor microenvironment. By catalyzing the conversion of adenosine (B11128) monophosphate (AMP) to the immunosuppressive nucleoside adenosine, CD73 plays a pivotal role in tumor immune evasion, proliferation, and metastasis. Consequently, the development of CD73 inhibitors is a highly active area of cancer immunotherapy research. This guide focuses on CD73-IN-19, a novel small molecule inhibitor, and compares its characteristics with other key inhibitors in preclinical and clinical development.

Data Summary of CD73 Inhibitors

The following tables provide a structured overview of the quantitative data for CD73-IN-19 and a selection of comparator molecules, including small molecules and monoclonal antibodies.

Table 1: In Vitro Potency of Small Molecule CD73 Inhibitors

Compound	Type	Target	IC50 / Inhibition Rate	Ki	Cell-Based Assay Performance
CD73-IN-19 (Compound 4ab)	4,6-disubstituted-2-thiopyridine	CD73, A2A Receptor	44% inhibition of CD73 at 100 µM[1][2]	3.31 µM (for hA2A receptor)[1][2]	Completely antagonizes TCR-induced T-cell proliferation blockade at 10 µM and 100 µM[1][2]
AB680 (Quemliclustat)	Methylenephosphonic acid derivative	CD73	0.043 nM (soluble hCD73)[3]; 0.008 nM (human CD8+ T-cells)[3]	4.9 pM (for hCD73)[3]	Restores T-cell proliferation and cytokine secretion dampened by adenosine[4][5]
ORIC-533	Small molecule	CD73	Not explicitly stated, but high potency in high AMP environment[6][7]	Not explicitly stated	Efficiently rescues cytotoxic T-cell function in the presence of high AMP concentrations[6][7]
LY3475070	Small molecule	CD73	Not publicly available	Not publicly available	Currently in Phase 1 clinical trials[8][9]

Table 2: Characteristics of Monoclonal Antibody CD73 Inhibitors

Antibody	Mechanism of Action	Preclinical Efficacy	Clinical Trial Highlights
Oleclumab (MEDI9447)	Inhibits CD73 enzymatic activity	Reduces adenosine-mediated immune suppression and inhibits tumor growth[10]	In combination with durvalumab, showed improved progression-free survival in NSCLC patients[11][12][13][14]
AK119	Inhibits CD73 enzymatic activity and induces internalization	Potent inhibition of CD73 and activation of B-cells[15]	Phase 1 study completed in healthy volunteers and in patients with advanced solid tumors[16][17]

In-Depth Compound Analysis

CD73-IN-19 (Compound 4ab)

CD73-IN-19 is a third-generation 4,6-disubstituted-2-thiopyridine derivative.[1][2] While its direct enzymatic inhibition of CD73 appears modest, with 44% inhibition at a high concentration of 100 µM, its key strength lies in its ability to functionally reverse the immunosuppressive effects of CD73 activity on T-cells.[1][2] At concentrations of 10 µM and 100 µM, it completely abrogates the blockade of T-cell proliferation induced by T-cell receptor (TCR) triggering in the presence of CD73 activity.[1][2] Notably, CD73-IN-19 also exhibits off-target activity, inhibiting the human A2A adenosine receptor with a Ki of 3.31 µM.[1][2] This dual action on both the producer of adenosine (CD73) and one of its key receptors could be a unique therapeutic advantage, though it also necessitates careful evaluation of potential off-target effects.

Comparator CD73 Inhibitors

• AB680 (Quemliclustat): A highly potent and selective small-molecule inhibitor of CD73.[3] It demonstrates picomolar to sub-nanomolar IC50 values in various assays and effectively restores T-cell function in preclinical models.[3][4][5] In vivo studies in a B16F10 melanoma model showed that AB680 reduced tumor growth both as a monotherapy and in combination with anti-PD-1 therapy.[18]

• ORIC-533: An orally bioavailable small molecule CD73 inhibitor noted for its high potency, particularly in the high AMP concentrations characteristic of the tumor microenvironment.[6][7] Preclinical data indicate it binds to CD73 with high affinity and effectively reverses adenosine-mediated immunosuppression.[6][7] A Phase 1b clinical trial in patients with relapsed/refractory multiple myeloma showed a favorable safety profile and preliminary evidence of clinical activity as a single agent.[6][7][19][20]

• LY3475070: An orally available CD73 inhibitor currently in Phase 1 clinical trials, both as a monotherapy and in combination with the anti-PD-1 antibody pembrolizumab (B1139204) in patients with advanced solid malignancies.[8][9]

• Oleclumab (MEDI9447): A human monoclonal antibody that inhibits the enzymatic activity of CD73.[10] In the Phase 2 COAST clinical trial, the combination of oleclumab with the anti-PD-L1 antibody durvalumab significantly improved progression-free survival in patients with unresectable, Stage III non-small cell lung cancer (NSCLC) compared to durvalumab alone.[11][12][13][14]

• AK119: A humanized anti-CD73 monoclonal antibody that not only inhibits CD73's enzymatic function but also induces its internalization.[15] Preclinical data have shown its ability to activate B-cells.[15] A Phase 1 clinical trial in patients with advanced solid tumors has been completed.[16][17]

Experimental Protocols

Detailed experimental protocols are crucial for the replication and validation of research findings. Below are representative methodologies for key assays used in the evaluation of CD73 inhibitors.

In Vitro CD73 Enzymatic Activity Assay (Colorimetric)

This assay quantifies the inorganic phosphate (B84403) (Pi) released from the hydrolysis of AMP by CD73, often using a malachite green-based detection reagent.[21]

Materials:

• Recombinant human CD73 enzyme

• CD73 assay buffer (e.g., 50 mM Tris-HCl, pH 7.4, 2 mM MgCl2, 1 mM CaCl2)

• Adenosine 5'-monophosphate (AMP) substrate

• Test inhibitor (e.g., CD73-IN-19)

• Phosphate detection reagent (e.g., BIOMOL GREEN™)

• 96-well microplate

• Microplate reader

Procedure:

• Prepare serial dilutions of the test inhibitor in the assay buffer.

• Add a fixed amount of recombinant CD73 enzyme to each well of a 96-well plate, except for the blank controls.

• Add the serially diluted inhibitor or vehicle control to the respective wells.

• Pre-incubate the plate at 37°C for 15 minutes.

• Initiate the reaction by adding a fixed concentration of AMP to all wells.

• Incubate the plate at 37°C for a defined period (e.g., 30-60 minutes).

• Stop the reaction and detect the generated phosphate by adding the phosphate detection reagent.

• Measure the absorbance at the appropriate wavelength (e.g., ~620 nm).

• Calculate the percentage of inhibition for each inhibitor concentration and determine the IC50 value by fitting the data to a dose-response curve.

T-Cell Proliferation Assay

This assay assesses the ability of a CD73 inhibitor to reverse the anti-proliferative effect of adenosine on T-cells.

Materials:

• Human peripheral blood mononuclear cells (PBMCs) or isolated T-cells

• Cell culture medium (e.g., RPMI-1640 with 10% FBS)

• T-cell activation stimulus (e.g., anti-CD3/CD28 beads or PHA)

• AMP

• Test inhibitor (e.g., CD73-IN-19)

• Proliferation detection reagent (e.g., CFSE or BrdU)

• Flow cytometer or plate reader

Procedure:

• Label isolated T-cells with a proliferation dye like CFSE.

• Seed the labeled T-cells in a 96-well plate.

• Add the T-cell activation stimulus to the wells.

• Add AMP to the wells to induce CD73-mediated immunosuppression.

• Add serial dilutions of the test inhibitor or vehicle control.

• Incubate the plate for 3-5 days at 37°C in a CO2 incubator.

• Analyze T-cell proliferation by measuring the dilution of the proliferation dye via flow cytometry or by using a colorimetric assay for BrdU incorporation.

In Vivo Tumor Model Efficacy Study

This protocol outlines a general procedure for evaluating the anti-tumor efficacy of a CD73 inhibitor in a syngeneic mouse model.

Materials:

• Syngeneic mouse strain (e.g., C57BL/6)

• Cancer cell line compatible with the mouse strain (e.g., MC38 colon adenocarcinoma or B16F10 melanoma)

• Test inhibitor (e.g., CD73-IN-19) formulated for in vivo administration

• Vehicle control

• Calipers for tumor measurement

Procedure:

• Implant a specific number of cancer cells subcutaneously into the flank of the mice.

• Allow tumors to establish to a palpable size (e.g., 50-100 mm³).

• Randomize mice into treatment and control groups.

• Administer the test inhibitor or vehicle control according to a predetermined dosing schedule (e.g., daily oral gavage or intraperitoneal injection).

• Measure tumor volume with calipers at regular intervals (e.g., every 2-3 days).

• Monitor animal body weight and overall health throughout the study.

• At the end of the study, euthanize the mice and excise the tumors for further analysis (e.g., weight, immunohistochemistry for immune cell infiltration).

Visualizing the Science: Pathways and Workflows

Diagrams created using Graphviz (DOT language) provide clear visual representations of complex biological processes and experimental designs.

Caption: The CD73-adenosine signaling pathway in the tumor microenvironment.

Caption: A generalized workflow for an in vivo efficacy study of a CD73 inhibitor.

Conclusion

CD73-IN-19 presents an interesting profile as a CD73 pathway modulator. While its direct enzymatic inhibition may be lower than some other small molecules in development, its ability to functionally reverse T-cell suppression is a key attribute that warrants further investigation. Its dual activity on the A2A receptor may offer a synergistic therapeutic effect but also requires careful characterization. The landscape of CD73 inhibitors is diverse, with highly potent small molecules like AB680 and ORIC-533, and clinically validated monoclonal antibodies such as Oleclumab. The choice of inhibitor for a specific research or therapeutic application will depend on a variety of factors including the desired mechanism of action, potency, bioavailability, and the specific cancer model being studied. This guide provides a foundational comparison to aid researchers in navigating this promising area of cancer immunotherapy.

References

• 1. medchemexpress.com [medchemexpress.com]
• 2. file.medchemexpress.com [file.medchemexpress.com]
• 3. AB-680 | inhibitor of CD73 | CAS 2105904-82-1 | Buy AB680 from Supplier InvivoChem [invivochem.com]
• 4. arcusbio.com [arcusbio.com]
• 5. Targeting CD73 with AB680 (Quemliclustat), a Novel and Potent Small-Molecule CD73 Inhibitor, Restores Immune Functionality and Facilitates Antitumor Immunity [pubmed.ncbi.nlm.nih.gov]
• 6. Initial Phase 1 Dose Escalation Data for ORIC-533 in Relapsed/Refractory Multiple Myeloma Demonstrates Clinical Activity and Strong Safety Profile Supporting Potential for Combination Development | ORIC Pharmaceuticals, Inc. [investors.oricpharma.com]
• 7. Myeloma Drug ORIC-533: Early Trial Update - HealthTree for Multiple Myeloma [healthtree.org]
• 8. hra.nhs.uk [hra.nhs.uk]
• 9. Update of early phase clinical trials in cancer immunotherapy [bmbreports.org]
• 10. Inhibition of CD73 AMP hydrolysis by a therapeutic antibody with a dual, non-competitive mechanism of action - PMC [pmc.ncbi.nlm.nih.gov]
• 11. ynhhs.org [ynhhs.org]
• 12. onclive.com [onclive.com]
• 13. Durvalumab combinations show tentative promise in NSCLC | MDedge [mdedge.com]
• 14. scientiasalut.gencat.cat [scientiasalut.gencat.cat]
• 15. cusabio.com [cusabio.com]
• 16. ascopubs.org [ascopubs.org]
• 17. ClinicalTrials.gov [clinicaltrials.gov]
• 18. Targeting CD73 with AB680 (Quemliclustat), a Novel and Potent Small-Molecule CD73 Inhibitor, Restores Immune Functionality and Facilitates Antitumor Immunity - PMC [pmc.ncbi.nlm.nih.gov]
• 19. Initial Phase 1 Dose Escalation Data for ORIC-533 in Relapsed/Refractory Multiple Myeloma Demonstrates Clinical Activity and Strong Safety Profile Supporting Potential for Combination Development | ORIC Pharmaceuticals, Inc. [investors.oricpharma.com]
• 20. ashpublications.org [ashpublications.org]
• 21. benchchem.com [benchchem.com]

Independent Validation of CD73 Inhibition: A Comparative Guide

For Researchers, Scientists, and Drug Development Professionals

This guide provides an objective comparison of publicly available data on CD73 inhibitors, offering a framework for the independent validation of their biochemical and cellular activity. Due to the absence of published data for a specific compound designated "CD73-IN-19," this guide will focus on well-characterized inhibitors as benchmarks for comparison. We will use the potent small molecule inhibitor AB680 (Quemliclustat) as a primary example and compare its performance with other notable alternatives, including the monoclonal antibody Oleclumab (MEDI9447) and other small molecules.

The CD73-Adenosine Signaling Pathway

CD73, or ecto-5'-nucleotidase, is a cell surface enzyme that plays a crucial role in generating immunosuppressive adenosine (B11128) within the tumor microenvironment.[1][2] Extracellular adenosine triphosphate (ATP), released by stressed or dying cells, is converted to adenosine monophosphate (AMP) by the ectoenzyme CD39. CD73 then catalyzes the final step, hydrolyzing AMP to adenosine.[3] Adenosine subsequently binds to A2A and A2B receptors on immune cells, such as T cells and natural killer (NK) cells, leading to the suppression of their anti-tumor functions.[1] The inhibition of CD73 is a key therapeutic strategy to block this immunosuppressive pathway and enhance anti-tumor immunity.[4]

Figure 1: The CD73-Adenosine Signaling Pathway and Points of Inhibition.

Quantitative Data Presentation: A Comparative Overview

The following tables summarize the in vitro potency of various CD73 inhibitors. It is important to exercise caution when directly comparing IC50 values across different studies, as experimental conditions can vary.

Table 1: In Vitro Enzymatic Potency of Small Molecule CD73 Inhibitors

Inhibitor	Target	IC50 (nM)	Ki (pM)	Source
AB680 (Quemliclustat)	Human CD73	0.043 (soluble) 0.070 (CHO cells) <0.01 (human CD8+ T-cells)	5	[4][5][6]
ORIC-533	Human CD73	Potent, specific values not detailed in provided search results. Described as having greater potency than other small molecule inhibitors.	Not specified	[7]
XC-12	Human CD73	12.36 (soluble) 1.29 (membrane-bound)	Not specified	[8]
CD73-IN-4	Human CD73	2.6	Not specified	[9]
CD73-IN-5	Human CD73	19	Not specified	[9]
PSB-12379	Rat CD73 Human CD73	9.03 2.21	Not specified	[9]
OP-5244	Human CD73	0.25	Not specified	[9]

Table 2: Performance of Monoclonal Antibody CD73 Inhibitors

Inhibitor	Target	Mechanism of Action	Key Findings	Source
Oleclumab (MEDI9447)	Human CD73	IgG1λ monoclonal antibody that inhibits the exonuclease activity of CD73.	Potently and selectively inhibits CD73 catalytic activity. In clinical trials, it has shown a manageable safety profile alone and in combination with durvalumab.	[10][11][12]
Dalutrafusp alfa (AGEN-1423)	CD73 and TGF-β	Bifunctional antibody.	Targets two distinct immunosuppressive pathways.	[9]
Uliledlimab	Human CD73	Humanized monoclonal antibody.	Inhibits the conversion of extracellular AMP to adenosine.	[9]
Anti-Mouse CD73 Antibody (TY/23)	Mouse CD73	Rat-derived IgG2a κ antibody.	Neutralizes mouse CD73 activity.	[9]

Experimental Protocols

Detailed methodologies are crucial for the independent validation of published findings. Below are protocols for key experiments used to characterize CD73 inhibitors.

CD73 Enzymatic Activity Assay (Colorimetric)

This assay measures the amount of inorganic phosphate (B84403) released from the hydrolysis of AMP by CD73.

• Materials and Reagents:

  • Recombinant Human CD73 Enzyme

  • CD73 Assay Buffer

  • Adenosine 5'-monophosphate (AMP) substrate

  • Test Inhibitor (e.g., AB680)

  • Phosphate Detection Reagent (e.g., Malachite Green-based)

  • 96-well microplate

  • Microplate reader

• Procedure:

  • Prepare serial dilutions of the test inhibitor in the assay buffer.

  • Add the diluted inhibitor or vehicle control to the wells of the microplate.

  • Add the recombinant CD73 enzyme to the wells and pre-incubate for a specified time (e.g., 10-30 minutes) at room temperature or 37°C.

  • Initiate the enzymatic reaction by adding the AMP substrate to all wells.

  • Incubate the plate at 37°C for a set duration (e.g., 20-60 minutes).[13][14]

  • Stop the reaction and add the phosphate detection reagent.

  • Measure the absorbance at approximately 620-670 nm.[1]

  • Calculate the percentage of inhibition for each inhibitor concentration and determine the IC50 value by fitting the data to a dose-response curve.

Figure 2: Workflow for a CD73 Enzymatic Activity Assay.

T-Cell Activation and Proliferation Assay

This assay assesses the ability of a CD73 inhibitor to reverse adenosine-mediated suppression of T-cell activity.

• Materials and Reagents:

  • Human Peripheral Blood Mononuclear Cells (PBMCs)

  • T-cell isolation kit

  • RPMI medium

  • Fetal Bovine Serum (FBS)

  • CD73-expressing cancer cells or anti-CD3/CD28 antibodies/beads for T-cell stimulation[2]

  • AMP

  • Test Inhibitor

  • CFSE (Carboxyfluorescein succinimidyl ester) for proliferation tracking

  • Flow cytometer

• Procedure:

  • Isolate T-cells from PBMCs.[2]

  • Label the T-cells with CFSE.

  • Plate the T-cells and, if applicable, co-culture with CD73-expressing cancer cells.

  • Add AMP to the culture to create an immunosuppressive environment.

  • Treat the cells with serial dilutions of the test inhibitor.

  • Stimulate the T-cells with anti-CD3/CD28 antibodies or beads.[2]

  • Incubate for 72 hours.

  • Harvest the cells and analyze CFSE dilution by flow cytometry to measure proliferation.

  • The supernatant can be collected to measure cytokine release (e.g., IFN-γ) by ELISA.[2]

Figure 3: Logical Flow of a T-Cell Activation Assay.

This guide provides a foundational framework for the independent validation and comparison of CD73 inhibitors. By utilizing standardized protocols and reporting quantitative data in a structured manner, researchers can contribute to a clearer understanding of the therapeutic potential of targeting the CD73-adenosine pathway.

References

• 1. benchchem.com [benchchem.com]
• 2. benchchem.com [benchchem.com]
• 3. benchchem.com [benchchem.com]
• 4. Discovery of AB680: A Potent and Selective Inhibitor of CD73 - PubMed [pubmed.ncbi.nlm.nih.gov]
• 5. medchemexpress.com [medchemexpress.com]
• 6. aacrjournals.org [aacrjournals.org]
• 7. oricpharma.com [oricpharma.com]
• 8. Discovery of Orally Potent Small-Molecule CD73 Inhibitor for Cancer Immunotherapy - PubMed [pubmed.ncbi.nlm.nih.gov]
• 9. medchemexpress.com [medchemexpress.com]
• 10. First-in-human study of oleclumab, a potent, selective anti-CD73 monoclonal antibody, alone or in combination with durvalumab in patients with advanced solid tumors - PMC [pmc.ncbi.nlm.nih.gov]
• 11. medchemexpress.com [medchemexpress.com]
• 12. clinicaltrials.eu [clinicaltrials.eu]
• 13. sigmaaldrich.com [sigmaaldrich.com]
• 14. content.abcam.com [content.abcam.com]

Safety & Regulatory Compliance

Essential Guide to the Proper Disposal of CD73-IN-19

This document provides crucial safety and logistical information for the proper disposal of the research chemical CD73-IN-19. The following procedural guidance is intended for researchers, scientists, and drug development professionals to ensure the safe handling and disposal of this and similar small molecule inhibitors.

Disclaimer: A specific Safety Data Sheet (SDS) for CD73-IN-19 is not publicly available. Therefore, this guidance is based on general best practices for the disposal of laboratory chemicals.[1][2] In the absence of specific hazard information, CD73-IN-19 should be handled as a potentially hazardous substance. Always consult your institution's Environmental Health and Safety (EHS) department for compliance with local, state, and federal regulations.[3][4]

General Handling and Storage of Research Chemicals

The following table summarizes key handling and storage information applicable to research compounds like CD73-IN-19.

Parameter	Information	Source
Storage (Powder)	Store at -20°C for up to 3 years.	[5][6]
Storage (In Solvent)	Store at -80°C for up to 6 months or at -20°C for up to 1 month. Avoid repeated freeze-thaw cycles.	[5][6]
Personal Protective Equipment (PPE)	Always wear a lab coat, appropriate chemical-resistant gloves (e.g., nitrile), and safety goggles or a face shield.	[3][7]
Handling	Handle in a well-ventilated area, preferably within a chemical fume hood, to minimize inhalation exposure.[3] Avoid contact with skin and eyes.[8][9] After handling, wash hands thoroughly.[8]
Spill Response	In case of a spill, alert others and evacuate if necessary. Use appropriate spill kits with absorbent materials to contain the spill.[7] Collect all contaminated materials and debris for disposal as hazardous waste.[4]

Step-by-Step Disposal Protocol

The proper disposal of CD73-IN-19 should be approached with the understanding that it is a chemical waste product. The following steps provide a general workflow for its safe disposal.

Step 1: Identification and Segregation

• Treat as Hazardous Waste : Since the specific hazards of CD73-IN-19 are not fully known, it must be treated as hazardous chemical waste.[10]

• Waste Segregation : Do not mix CD73-IN-19 waste with other waste streams unless explicitly permitted by your institution's EHS guidelines.[11]

  • Solid Waste : Collect all disposable materials that have come into contact with CD73-IN-19, such as contaminated gloves, weigh boats, and pipette tips, in a designated hazardous waste container for solids.[2]

  • Liquid Waste : Solutions containing CD73-IN-19 should be collected in a separate, sealed, and clearly labeled hazardous waste container for liquids.[2] Do not dispose of solutions down the drain.[10]

  • Sharps : Any sharps, such as needles or syringes, contaminated with CD73-IN-19 must be placed in a designated, puncture-resistant sharps container for hazardous chemical waste.[2]

  • Empty Containers : Empty vials that once contained CD73-IN-19 should be triple-rinsed with an appropriate solvent. The rinsate must be collected and disposed of as hazardous liquid waste.[10] After rinsing, the container can often be disposed of as regular lab glass, but confirm this with your local EHS procedures.[12]

Step 2: Container and Labeling

• Select an Appropriate Container : Use a container that is compatible with the chemical waste. For liquid waste, ensure the container is leak-proof and has a secure cap.[4]

• Proper Labeling : All waste containers must be clearly labeled.[13] The label should include:

  • The words "Hazardous Waste".[10]

  • The full chemical name: "CD73-IN-19". Avoid using abbreviations or formulas.[14]

  • The approximate concentration and quantity of the waste.

  • The date when waste was first added to the container (accumulation start date).[13]

  • The name of the principal investigator and the laboratory contact information.[14]

Step 3: Storage and Final Disposal

• Secure Storage : Store the sealed and labeled hazardous waste container in a designated and secure Satellite Accumulation Area (SAA) within the laboratory.[14] The storage area should be away from general traffic and incompatible materials.[2]

• Arrange for Pickup : Once the waste container is full or has been stored for the maximum allowable time according to institutional policy (often 6-12 months), arrange for its collection by your institution's EHS department or a licensed hazardous waste disposal service.[13][15] Follow your institution's specific procedures for requesting a waste pickup.[14]

Experimental Protocols Referenced

While no specific experimental protocols for the disposal of CD73-IN-19 were found, the procedures outlined above are based on standard laboratory chemical waste management protocols. These protocols are designed to ensure safety and regulatory compliance. The key principle is to contain the chemical waste, prevent its release into the environment, and ensure it is handled by trained professionals.

Visualizing the Disposal Workflow

The following diagram illustrates the general workflow for the proper disposal of a research chemical like CD73-IN-19.

Caption: General Workflow for Laboratory Chemical Waste Disposal

References

• 1. benchchem.com [benchchem.com]
• 2. benchchem.com [benchchem.com]
• 3. Safety First: Best Practices for Handling Research Chemicals - Omega Chemicals [omegachems.site]
• 4. engineering.purdue.edu [engineering.purdue.edu]
• 5. manuals.plus [manuals.plus]
• 6. medchemexpress.com [medchemexpress.com]
• 7. globalresearchchem.com [globalresearchchem.com]
• 8. file.medchemexpress.com [file.medchemexpress.com]
• 9. file.medchemexpress.com [file.medchemexpress.com]
• 10. campussafety.lehigh.edu [campussafety.lehigh.edu]
• 11. Laboratory Waste Disposal Safety Protocols | NSTA [nsta.org]
• 12. Management of Waste - Prudent Practices in the Laboratory - NCBI Bookshelf [ncbi.nlm.nih.gov]
• 13. Hazardous Waste Disposal Guide: Research Safety - Northwestern University [researchsafety.northwestern.edu]
• 14. research.cuanschutz.edu [research.cuanschutz.edu]
• 15. How to Safely Dispose of Laboratory Waste? | Stericycle UK [stericycle.co.uk]